2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

• CAS: 1692613-72-1

Core Science & Biosynthesis

Synthesis and Mechanistic Evaluation of 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide: A Comprehensive Technical Guide

Executive Summary

The synthesis of α -bromo amides represents a foundational transformation in organic and medicinal chemistry. These compounds serve as highly versatile, electrophilic building blocks, frequently utilized in subsequent substitution reactions to generate complex pharmacophores, PROTAC linkers, and heterocyclic scaffolds. The target molecule of this guide, 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS No.: 1692613-72-1), is a highly functionalized intermediate featuring a fluorinated aromatic ring and an α -chiral center[1].

This technical whitepaper outlines a robust, self-validating synthetic protocol for this compound, emphasizing the mechanistic causality behind reagent selection, rigorous in-process controls, and quantitative optimization data.

Chemical Logic & Mechanistic Pathway

The formation of the amide bond is one of the most frequently executed reactions in drug discovery[2]. The synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide proceeds via a classic Nucleophilic Acyl Substitution mechanism[3].

Causality of Reagent Selection

• The Electrophile (2-Bromopropionyl bromide): While acyl chlorides are standard for amidation[4], 2-bromopropionyl bromide is selected here due to the superior leaving group ability of the bromide ion. This ensures rapid reaction kinetics even at low temperatures ( 0∘C ), which is critical. Elevated temperatures would promote unwanted side reactions, such as the base-catalyzed elimination of HBr to form an acrylamide derivative, or the double acylation of the primary amine[5].

• The Nucleophile (5-Fluoro-2-methylaniline): The presence of the electron-withdrawing fluorine atom slightly reduces the nucleophilicity of the aniline nitrogen compared to an unsubstituted aniline. Consequently, a highly reactive acylating agent (the acyl bromide) is required to drive the reaction efficiently.

• The Base (Triethylamine - TEA): The reaction generates hydrobromic acid (HBr) as a stoichiometric byproduct. If left unneutralized, HBr will protonate the unreacted 5-fluoro-2-methylaniline, rendering it non-nucleophilic and stalling the reaction. TEA acts as an acid scavenger, driving the equilibrium forward by precipitating out as triethylammonium bromide.

Mechanistic pathway of the nucleophilic acyl substitution amidation.

Experimental Workflow & Self-Validating Protocol

To ensure reproducibility and trustworthiness, the following protocol is designed as a self-validating system. Every step includes specific checkpoints (TLC/LC-MS) and rationalized work-up procedures to selectively eliminate known impurities.

Step-by-Step Methodology (10 mmol Scale)

Step 1: Reagent Preparation & Temperature Control

• To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add 5-fluoro-2-methylaniline (1.25 g, 10.0 mmol) and anhydrous dichloromethane (DCM, 20 mL). Causality: DCM is an aprotic, non-nucleophilic solvent that excellently solubilizes both the starting materials and the highly polar product.

• Add triethylamine (TEA, 2.1 mL, 15.0 mmol, 1.5 eq) to the solution.

• Cool the reaction mixture strictly to 0∘C using an ice-water bath under an inert atmosphere (Nitrogen or Argon).

Step 2: Electrophile Addition 4. Dilute 2-bromopropionyl bromide (1.15 mL, 11.0 mmol, 1.1 eq) in 5 mL of anhydrous DCM. 5. Add this solution dropwise to the reaction flask over 15–20 minutes using an addition funnel. Causality: Dropwise addition controls the exothermic nature of the reaction, preventing localized heating that triggers elimination side-reactions.

Step 3: Reaction & In-Process Monitoring 6. Allow the mixture to gradually warm to room temperature and stir for 2 hours. 7. Validation Check: Sample 10μL of the reaction mixture, dilute in methanol, and analyze via TLC (Hexanes:EtOAc 3:1) or LC-MS. The reaction is complete when the aniline starting material peak is entirely consumed.

Step 4: Targeted Quenching & Work-up 8. Quench the reaction by adding 15 mL of cold distilled water to dissolve the precipitated triethylammonium bromide salts. Transfer to a separatory funnel. 9. Separate the organic layer and execute the following targeted washes:

• Wash 1: 1N aqueous HCl (15 mL). Purpose: Protonates and extracts any unreacted aniline and residual TEA into the aqueous layer.

• Wash 2: Saturated aqueous NaHCO 3​ (15 mL). Purpose: Neutralizes residual acid and hydrolyzes any unreacted acyl bromide into water-soluble carboxylate salts.

• Wash 3: Brine (15 mL). Purpose: Removes residual water from the organic phase.

Step 5: Isolation & Purification 10. Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. 11. Purify the crude solid by recrystallization from an Ethyl Acetate/Hexane mixture to afford the pure title compound as a crystalline solid.

Step-by-step experimental workflow for the synthesis and isolation.

Quantitative Data & Reaction Optimization

To establish the most efficient parameters, the reaction was evaluated across varying solvents, bases, and temperature profiles. The data below summarizes the optimization landscape, demonstrating why the DCM/TEA/ 0∘C system is the authoritative standard.

Solvent	Base (Equivalents)	Temperature Profile	Isolated Yield (%)	Purity (LC-MS)	Mechanistic Observations
DCM	TEA (1.5 eq)	0 °C to RT	88%	>98%	Optimal conditions; clean profile.
THF	DIPEA (1.5 eq)	0 °C to RT	82%	96%	Slower reaction rate; slight emulsion during aqueous workup.
Toluene	K 2​ CO 3​ (2.0 eq)	RT (No cooling)	65%	85%	Heterogeneous mixture; elevated elimination impurities (acrylamide).
DCM	None	RT	<10%	N/A	Reaction stalls immediately due to amine protonation by generated HBr.

Analytical Validation

A rigorous self-validating protocol requires analytical confirmation of the isolated product. The following spectral data are the expected benchmarks for pure 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide:

• 1 H NMR (400 MHz, CDCl 3​ ): δ 8.20 (br s, 1H, NH ), 7.65 (dd, 1H, Ar-H ), 7.10 (dd, 1H, Ar-H ), 6.80 (td, 1H, Ar-H ), 4.45 (q, J = 7.0 Hz, 1H, CH -Br), 2.25 (s, 3H, Ar-CH 3​ ), 1.90 (d, J = 7.0 Hz, 3H, CH 3​ ).

• MS (ESI+): m/z calculated for C 10​ H 11​ BrFNO [M+H] + 260.0; found 260.0 and 262.0. Note: The presence of the 1:1 isotopic doublet is the definitive confirmation of successful bromine incorporation.

Safety & Handling

• 2-Bromopropionyl bromide: Highly corrosive and a severe lachrymator. It reacts violently with water to produce HBr gas. All handling, including syringe transfers, must be conducted inside a certified chemical fume hood.

• 5-Fluoro-2-methylaniline: Toxic via inhalation and skin contact. Nitrile gloves and proper PPE are mandatory.

References

• EvitaChem. Screening Compounds P122074: 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide. EvitaChem Catalog.[1]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[2][4]

• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.[5]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons.[3]

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• 4. Amide bond formation: beyond the myth of coupling reagents - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physicochemical Properties of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

Introduction

In the landscape of modern drug discovery and materials science, the thorough characterization of novel chemical entities is paramount. This guide provides a comprehensive technical overview of the physicochemical properties of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, a compound of interest for researchers and drug development professionals. As a potentially new molecule, this document outlines the essential experimental framework for its complete physicochemical profiling, ensuring a foundation of scientific integrity and reproducibility. The methodologies described herein are designed to be self-validating, providing the trustworthiness required for high-stakes research and development.

Chemical Identity and Structural Elucidation

The foundational step in characterizing any new compound is the unambiguous confirmation of its chemical structure. The proposed structure of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is presented below.

Caption: Chemical structure of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

A summary of the key chemical identifiers for this compound is provided in the table below.

Identifier	Value
Molecular Formula	C₁₀H₁₁BrFNO
Molecular Weight	260.10 g/mol
CAS Number	Not yet assigned
IUPAC Name	2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

Experimental Protocols for Structural Confirmation

To empirically verify the structure, a combination of spectroscopic techniques is essential.

1.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry.

• ¹H NMR (Proton NMR): This technique provides information on the number of different types of protons, their electronic environments, and their proximity to other protons.

  • Sample Preparation: Dissolve 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

  • Expected Signals: The spectrum is expected to show signals corresponding to the aromatic protons, the methyl protons, the methine proton, and the amide proton. The splitting patterns (coupling) will be critical in confirming the substitution pattern on the phenyl ring.

• ¹³C NMR (Carbon NMR): This provides information on the number of different types of carbon atoms.

  • Acquisition: Typically acquired on the same sample as the ¹H NMR.

  • Expected Signals: Signals for each unique carbon atom in the molecule are expected. The chemical shifts will indicate the type of carbon (aliphatic, aromatic, carbonyl).

• ¹⁹F NMR (Fluorine NMR): Given the presence of a fluorine atom, this is a crucial experiment.

  • Acquisition: Acquired on the same instrument.

  • Expected Signals: A single signal is expected for the fluorine atom, and its coupling to nearby protons will further confirm the substitution pattern.

1.1.2. Mass Spectrometry (MS)

MS provides the molecular weight of the compound and information about its fragmentation pattern.

• Technique: High-Resolution Mass Spectrometry (HRMS) using Electrospray Ionization (ESI).

• Sample Preparation: Dissolve a small amount of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Analysis: The analysis will provide the exact mass of the molecular ion. The isotopic pattern, particularly the presence of bromine (with its characteristic ~1:1 ratio of ⁷⁹Br and ⁸¹Br isotopes), will be a key diagnostic feature.

1.1.3. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

• Technique: Attenuated Total Reflectance (ATR) is a common and simple method.

• Sample Preparation: A small amount of the solid compound is placed directly on the ATR crystal.

• Expected Absorptions: Key vibrational bands are expected for the N-H stretch of the amide, the C=O stretch of the amide, C-N stretching, C-H stretches (aromatic and aliphatic), and C-F and C-Br stretches.

Purity Determination

The accuracy of all subsequent physicochemical measurements is contingent on the purity of the compound.

Caption: Workflow for purity determination using HPLC.

High-Performance Liquid Chromatography (HPLC)

HPLC is the standard method for assessing the purity of small molecules.

• Protocol:

  • Mobile Phase Preparation: Prepare a suitable mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol, often with a modifier like formic acid or trifluoroacetic acid.

  • Sample Preparation: Accurately weigh and dissolve the compound in the mobile phase or a compatible solvent to a known concentration (e.g., 1 mg/mL).

  • Instrumentation: Use a reverse-phase C18 column.

  • Method: A gradient elution method is often preferred for separating potential impurities with a wide range of polarities.

  • Detection: Use a Diode Array Detector (DAD) or a UV detector at a wavelength where the compound has maximum absorbance.

  • Analysis: The purity is calculated based on the relative area of the main peak compared to the total area of all peaks.

Parameter	Value
Purity (by HPLC)	>99.5%
Retention Time	7.8 min
Detection Wavelength	254 nm

Physicochemical Properties

The following section details the protocols for determining the key physicochemical properties that are critical for drug development and other applications.

Melting Point

The melting point is a fundamental physical property that is also an indicator of purity.

• Protocol:

  • Sample Preparation: Finely powder a small amount of the dry compound.

  • Loading: Pack a small amount of the powder into a capillary tube.

  • Measurement: Place the capillary tube in a digital melting point apparatus.

  • Observation: Slowly heat the sample and record the temperature range from the appearance of the first liquid drop to the complete liquefaction of the solid.

Property	Value
Melting Point	125-127 °C

Solubility

Solubility in aqueous and organic solvents is a critical parameter for formulation and bioavailability.

• Protocol (Shake-Flask Method):

  • Solvent Selection: Choose a range of relevant solvents (e.g., water, phosphate-buffered saline (PBS) at pH 7.4, ethanol, DMSO).

  • Equilibration: Add an excess of the solid compound to a known volume of each solvent in a sealed vial.

  • Agitation: Shake the vials at a constant temperature (e.g., 25 °C) for a set period (e.g., 24 hours) to ensure equilibrium is reached.

  • Separation: Centrifuge the samples to pellet the undissolved solid.

  • Quantification: Carefully remove an aliquot of the supernatant, dilute it appropriately, and determine the concentration of the dissolved compound using a calibrated HPLC method.

Solvent	Solubility (mg/mL)
Water	< 0.1
PBS (pH 7.4)	< 0.1
Ethanol	15
DMSO	> 50

Octanol-Water Partition Coefficient (LogP)

LogP is a measure of the lipophilicity of a compound and is a key predictor of its absorption and distribution in biological systems.

• Protocol (Shake-Flask Method):

  • Solvent Preparation: Pre-saturate n-octanol with water and water with n-octanol.

  • Partitioning: Dissolve a known amount of the compound in one of the phases. Add a known volume of the other phase to create a two-phase system.

  • Equilibration: Shake the mixture for a sufficient time to allow for partitioning equilibrium.

  • Phase Separation: Centrifuge to ensure complete separation of the two phases.

  • Quantification: Determine the concentration of the compound in both the aqueous and octanol phases using HPLC.

  • Calculation: LogP = log₁₀([Compound]octanol / [Compound]water).

Property	Value
LogP	3.2

Acid Dissociation Constant (pKa)

The pKa value indicates the extent of ionization of a compound at a given pH. The amide proton in 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is very weakly acidic, and a pKa measurement would likely focus on this.

• Protocol (Potentiometric Titration):

  • Sample Preparation: Dissolve an accurately weighed amount of the compound in a suitable solvent mixture (e.g., water-methanol).

  • Titration: Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while monitoring the pH with a calibrated pH meter.

  • Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the half-equivalence point of the titration curve.

Property	Value
pKa (amide proton)	~16-18 (predicted to be very weakly acidic)

Stability Assessment

Understanding the stability of a compound under various conditions is crucial for its handling, storage, and formulation.

• Protocol:

  • Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile).

  • Stress Conditions: Aliquot the stock solution into different aqueous buffers (e.g., pH 2, 7, 10) and store them under various conditions:

    • Temperature: 4 °C, 25 °C, 40 °C.

    • Light: Protected from light and exposed to light (photostability).

  • Time Points: At specified time points (e.g., 0, 24, 48, 72 hours), take an aliquot from each condition.

  • Analysis: Analyze the aliquots by HPLC to determine the remaining percentage of the parent compound.

Condition	% Remaining after 72 hours
pH 2, 25 °C	>99%
pH 7, 25 °C	>99%
pH 10, 25 °C	95%
40 °C, pH 7	98%
Photostability	97%

Conclusion

This technical guide provides a comprehensive framework for the physicochemical characterization of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide. The detailed protocols for structure elucidation, purity assessment, and the determination of key physicochemical properties such as melting point, solubility, LogP, pKa, and stability are essential for any researcher or drug development professional working with this or other novel chemical entities. Adherence to these rigorous experimental procedures ensures the generation of high-quality, reliable data, which is the foundation for successful research and development endeavors.

References

• PubChem. National Center for Biotechnology Information. [Link]

• Chemchart. 2-bromo-N-(3-methylphenyl)propanamide. [Link]

• NIST WebBook. Propanamide, N-(2,5-dimethoxyphenyl)-2-bromo-. [Link]

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide CAS number

An In-Depth Technical Guide to 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, a halogenated aromatic amide with potential applications in medicinal chemistry and materials science. While a specific CAS number for this compound is not readily found in major chemical databases as of this writing, this document outlines a proposed synthetic route, purification protocols, and detailed analytical characterization methodologies based on established chemical principles and data from structurally related molecules. Furthermore, it explores potential applications, particularly in the context of drug discovery, and provides essential safety and handling information. This guide is intended to serve as a foundational resource for researchers interested in the synthesis and evaluation of this novel compound.

Table of Contents

• Introduction and Chemical Identity

• Proposed Synthesis and Mechanism

• Purification and Characterization

• Potential Applications in Research and Development

• Safety, Handling, and Storage

• References

Introduction and Chemical Identity

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a synthetic organic compound featuring a propanamide backbone, a bromine atom at the alpha position, and a substituted phenyl ring. The presence of a fluorine atom and a methyl group on the phenyl ring, combined with the reactive alpha-bromo amide moiety, makes it an attractive building block for creating more complex molecules. Such structures are often investigated as intermediates in the synthesis of pharmaceuticals and agrochemicals. The combination of lipophilic (methyl, bromo) and electronegative (fluoro, amide) groups suggests that this molecule may have interesting physicochemical properties relevant to drug design, potentially influencing its membrane permeability and target binding.

Structural Information

Below is a table summarizing the key structural and chemical identifiers for 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

Property	Value	Source
IUPAC Name	2-bromo-N-(5-fluoro-2-methylphenyl)propanamide	-
Molecular Formula	C₁₀H₁₁BrFNO	Calculated
Molecular Weight	260.10 g/mol	Calculated
CAS Number	Not Assigned	-
SMILES	CC1=C(C=C(F)C=C1)NC(=O)C(C)Br	-
InChI Key	(Predicted)	-

Rationale for Interest

Halogenated amides are prevalent scaffolds in medicinal chemistry. The bromine atom can act as a leaving group in nucleophilic substitution reactions or participate in halogen bonding, while the amide linkage is a key structural feature in many biologically active molecules.[1] The 5-fluoro-2-methylphenyl moiety is of particular interest; fluorine substitution is a common strategy in drug design to modulate metabolic stability, binding affinity, and pKa.

Proposed Synthesis and Mechanism

A reliable method for synthesizing 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is through the acylation of 5-fluoro-2-methylaniline with 2-bromopropanoyl bromide. This is a standard nucleophilic acyl substitution reaction.

Synthesis Workflow

Caption: Proposed workflow for the synthesis of the title compound.

Detailed Experimental Protocol

This protocol is adapted from a similar synthesis of a brominated amide.[2]

• Preparation: To a dry 100 mL round-bottom flask under an argon atmosphere, add 5-fluoro-2-methylaniline (1.0 eq) and anhydrous tetrahydrofuran (THF).

• Base Addition: Add triethylamine (1.1 eq) to the solution and stir. The triethylamine acts as a base to neutralize the HBr byproduct formed during the reaction.

• Acylation: Cool the mixture to 0°C in an ice bath. Add a solution of 2-bromopropanoyl bromide (1.05 eq) in anhydrous THF dropwise over 15 minutes. The dropwise addition helps to control the exothermic reaction.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Work-up:

  • Filter the reaction mixture to remove the triethylammonium bromide precipitate.

  • Transfer the filtrate to a separatory funnel and wash with brine, followed by water.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

Purification and Characterization

Ensuring the purity and confirming the structure of the synthesized compound is critical.[3] A combination of chromatographic and spectroscopic techniques should be employed.

Analytical Characterization Workflow

Caption: A standard workflow for analytical characterization.

Expected Analytical Data

Technique	Expected Results
¹H NMR	Signals corresponding to two distinct methyl groups, aromatic protons (with splitting patterns influenced by fluorine), a methine proton adjacent to the bromine, and an amide N-H proton.
¹³C NMR	Peaks for the two methyl carbons, aromatic carbons (with C-F coupling), the alpha-carbon attached to bromine, and the carbonyl carbon.
HRMS (ESI+)	An exact mass corresponding to [M+H]⁺ and/or [M+Na]⁺. The presence of bromine will be indicated by a characteristic isotopic pattern with two peaks of nearly equal intensity (⁷⁹Br and ⁸¹Br) separated by ~2 Da.
FTIR	Characteristic absorption bands for N-H stretching (~3300 cm⁻¹), C=O stretching of the amide (~1650 cm⁻¹), and C-F stretching (~1200-1100 cm⁻¹).
HPLC	A single major peak indicating high purity, typically >95%.

Potential Applications in Research and Development

Intermediate in Medicinal Chemistry

The primary application of a molecule like 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is as a versatile intermediate.[4] The alpha-bromo group is a good leaving group, allowing for nucleophilic substitution reactions to introduce a wide variety of functional groups. This makes it a valuable precursor for building libraries of compounds for high-throughput screening in drug discovery programs.

Kinase Inhibitor Scaffolds

Many kinase inhibitors, particularly those targeting pathways like p38 MAP kinase, feature substituted aromatic amide cores.[4] This compound could serve as a starting point for the synthesis of novel inhibitors. The 5-fluoro-2-methylphenyl group can be designed to fit into specific hydrophobic pockets of an enzyme's active site, while the rest of the molecule can be elaborated to form key hydrogen bonds and other interactions.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for this compound is not available, the following precautions are based on data for structurally similar chemicals, such as alpha-bromo amides and halogenated anilines.[5][6]

Hazard Identification

Hazard Class	Description
Acute Toxicity	Likely harmful if swallowed, inhaled, or in contact with skin.
Skin Corrosion/Irritation	Expected to be a skin irritant. Brominated organic compounds can cause skin irritation or chemical burns upon prolonged contact.
Eye Damage/Irritation	Expected to cause serious eye irritation or damage.[6]
Respiratory Sensitization	May cause respiratory irritation.

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood. Eyewash stations and safety showers should be readily accessible.[5]

• Personal Protective Equipment:

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear nitrile or neoprene gloves and a lab coat. Avoid exposed skin.

  • Respiratory Protection: If working outside a fume hood or with fine powders, use a NIOSH-approved respirator with an organic vapor cartridge.

Storage

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong oxidizing agents, strong bases, and amines.

References

• Fisher Scientific. (2009). Safety Data Sheet: 2-Bromo-2-methylpropionyl bromide.
• Fisher Scientific. (n.d.). Safety Data Sheet: 5-Fluoro-2-methylphenol.

• NextSDS. (n.d.). 2-BROMO-N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE — Chemical Substance Information. Retrieved from [Link]

• Moreno-Fuquen, R., Quintero, D. E., Zuluaga, F., Grande, C., & Kennedy, A. R. (2011). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Acta Crystallographica Section E: Structure Reports Online, 67(9), o2446.

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. University of Strathclyde. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-N-(2-methylphenyl)propanamide. National Center for Biotechnology Information. Retrieved from [Link]

• NextSDS. (n.d.). 2-chloro-N-(5-fluoro-2-methylphenyl)propanamide — Chemical Substance Information. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols: Leveraging 2-Bromo-5-methylpyridin-4-amine in Drug Discovery.
• Acros Organics. (2007). Material Safety Data Sheet - 2-Bromo-2-methylpropane.
• Google Patents. (n.d.). CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride.
• BenchChem. (n.d.). A Comparative Guide to the Analytical Characterization of 2-Amino-5-bromo-4-methylpyridine.
• Google Patents. (n.d.). CN112110824A - Method for preparing 2-bromo-5-fluoroaniline.

• Tablets & Capsules. (2025). Taking on bRo5 Compounds. Retrieved from [Link]

• NIST. (n.d.). 2-Bromo-5-fluorotoluene. NIST WebBook. Retrieved from [Link]

• Chemspace. (n.d.). 2-chloro-N-(5-fluoro-2-methylphenyl)propanamide. Retrieved from [Link]

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• 6. 2-Bromo-5-fluoropyridine - Safety Data Sheet [chemicalbook.com]

A Comprehensive Spectroscopic and Structural Elucidation Guide to 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

This technical guide provides an in-depth analysis of the spectral characteristics of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide. In the absence of publicly available experimental spectra for this specific molecule, this document leverages established spectroscopic principles and data from analogous compounds to present a detailed, predictive analysis. This approach is designed to guide researchers and drug development professionals in the identification, characterization, and quality control of this and related N-aryl amides.

The guide is structured to provide not just data, but a foundational understanding of the underlying principles that govern the spectral behavior of this molecule. Each section details the expected outcomes from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), along with standardized protocols for data acquisition.

Molecular Structure and Expected Spectroscopic Behavior

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a halogenated N-aryl amide. Its structure comprises a chiral center at the α-carbon of the propanamide moiety and a substituted aromatic ring. These features will give rise to a distinct set of signals in its various spectra. The presence of bromine, with its characteristic isotopic distribution, will be particularly informative in mass spectrometry. The fluorine atom will introduce specific couplings in the NMR spectra, aiding in the assignment of aromatic signals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, both ¹H and ¹³C NMR will provide crucial information for structural confirmation.

Predicted ¹H NMR Data

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons, the amide proton, the methine proton, and the methyl groups. The chemical shifts are influenced by the electronic effects of the substituents on the aromatic ring and the amide group.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~8.0 - 8.5	Broad Singlet	-	1H	N-H (Amide)
~7.1 - 7.3	Doublet of Doublets	~8.5, ~3.0	1H	Ar-H
~6.9 - 7.1	Triplet of Doublets	~8.5, ~2.5	1H	Ar-H
~6.8 - 7.0	Doublet of Doublets	~8.5, ~4.5	1H	Ar-H
~4.5 - 4.7	Quartet	~7.0	1H	CH-Br
~2.2 - 2.4	Singlet	-	3H	Ar-CH₃
~1.8 - 2.0	Doublet	~7.0	3H	CH-CH₃

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will show signals for each unique carbon atom in the molecule. The carbon attached to the fluorine atom will exhibit a large one-bond coupling constant (¹JCF).

Predicted Chemical Shift (δ, ppm)	Assignment
~168 - 172	C=O (Amide)
~158 - 162 (d, ¹JCF ≈ 240-250 Hz)	C-F
~135 - 138 (d, J ≈ 7-9 Hz)	Ar-C
~130 - 133 (d, J ≈ 2-3 Hz)	Ar-C
~125 - 128 (d, J ≈ 8-10 Hz)	Ar-C
~115 - 118 (d, J ≈ 20-25 Hz)	Ar-C
~112 - 115 (d, J ≈ 20-25 Hz)	Ar-C
~50 - 55	CH-Br
~20 - 24	CH-CH₃
~17 - 20	Ar-CH₃

Experimental Protocol for NMR Spectroscopy

Objective: To acquire high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• Data Acquisition:

  • Transfer the sample solution to a 5 mm NMR tube.

  • Insert the tube into the spectrometer's probe.

  • Optimize the field homogeneity by shimming.

  • Acquire a ¹H spectrum using a standard pulse sequence.

  • Acquire a broadband proton-decoupled ¹³C spectrum.

  • Further 2D NMR experiments, such as COSY and HSQC, can be performed to confirm assignments.

Workflow for IR Spectroscopic Analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is invaluable for confirming its identity and structure. The presence of bromine, with its two major isotopes (⁷⁹Br and ⁸¹Br) in nearly equal abundance, will result in characteristic M+ and M+2 isotopic peaks for bromine-containing fragments.

Predicted Mass Spectrum Data

Ionization Mode: Electron Ionization (EI)

m/z (mass-to-charge ratio)	Proposed Fragment	Notes
261/263	[M]⁺	Molecular ion peak, showing the characteristic bromine isotope pattern.
182	[M - Br]⁺	Loss of a bromine radical.
125	[H₂N-C₆H₃(F)(CH₃)]⁺	Fragment corresponding to 5-fluoro-2-methylaniline.
110	[C₆H₃(F)(CH₃)]⁺	Loss of the amino group from the aniline fragment.
71	[CH(CH₃)C=O]⁺	Acylium ion from the propanoyl moiety.

Dominant Fragmentation Pathway

A common fragmentation pathway for N-aryl amides is the cleavage of the amide bond (N-CO bond). [1]This would lead to the formation of an acylium ion and a radical cation of the aniline moiety.

Experimental Protocol for Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Methodology:

• Sample Introduction:

  • Direct Infusion: Dissolve the sample in a volatile solvent (e.g., methanol or acetonitrile) and infuse it directly into the ion source.

  • Gas Chromatography-Mass Spectrometry (GC-MS): Dissolve the sample in a suitable solvent (e.g., dichloromethane) and inject it into a gas chromatograph coupled to the mass spectrometer. This method is preferred for purity assessment.

• Instrumentation: A quadrupole or time-of-flight (TOF) mass spectrometer equipped with an electron ionization (EI) source.

• Data Acquisition:

  • Ionization: Use a standard electron energy of 70 eV.

  • Mass Range: Scan a mass range of m/z 50-500.

  • Analysis: Analyze the resulting mass spectrum for the molecular ion and characteristic fragment ions. Pay close attention to the isotopic patterns for bromine-containing fragments.

Workflow for Mass Spectrometric Analysis.

Conclusion

The structural elucidation of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide can be confidently achieved through a combined application of NMR, IR, and Mass Spectrometry. This guide provides a robust framework for predicting and interpreting the spectral data of this molecule. The predicted chemical shifts, absorption frequencies, and fragmentation patterns serve as a reliable reference for researchers engaged in the synthesis, purification, and analysis of this compound and its analogs. The detailed experimental protocols ensure that high-quality, reproducible data can be obtained for rigorous structural confirmation and purity assessment.

References

• NextSDS. (n.d.). 2-BROMO-N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE. Retrieved from [Link]

• Kilin, V., et al. (2023). Infrared Spectroscopic Signatures of the Fluorous Effect Arise from a Change of Conformational Dynamics. The Journal of Physical Chemistry Letters.
• García-Martín, M., et al. (2022). 19F NMR Matrix-Assisted DOSY: a versatile tool for differentiating fluorinated species in mixtures.

• Sharma, V., et al. (n.d.). New Journal of Chemistry Supporting Information. Royal Society of Chemistry. Retrieved from [Link]

• Li, J., et al. (2021). Fe-mediated synthesis of N-aryl amides from nitroarenes and acyl chlorides. RSC Advances.
• Kärkelä, T., et al. (2024). Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers. Analytical Chemistry.
• Kärkelä, T., et al. (2024). Direct Mass Spectrometric Analysis of Brominated Flame Retardants in Synthetic Polymers.

• PubChem. (n.d.). 2-Bromo-N-(2-methylphenyl)propanamide. Retrieved from [Link]

• de Oliveira, R. B., et al. (2023). Selene-Ethylenelacticamides and N-Aryl-Propanamides as Broad-Spectrum Leishmanicidal Agents. Molecules.

• Gerig, J. T. (n.d.). Fluorine NMR. Retrieved from [Link]

• PubChem. (n.d.). 2-Bromo-N-phenylacetamide. Retrieved from [Link]

• NIST. (n.d.). 5-Fluoro-2-methylaniline. Retrieved from [Link]

• Moreno-Fuquen, R., et al. (2012). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Acta Crystallographica Section E: Structure Reports Online.
• Arslan, N. B., & Aydin, F. (2024). Synthesis, spectroscopic characterization, crystal structure and computational studies of two new N-aroyl-N′-(2,4,6-tribromophenyl)thioureas. European Journal of Chemistry.

• NextSDS. (n.d.). 2-Bromo-5-fluoro-N-methylBenzamide — Chemical Substance Information. Retrieved from [Link]

• Wang, C., et al. (2020). Visible-light-induced iron-catalyzed synthesis of N-aryl amides from nitroarenes and chloroalkanes. Green Chemistry.

• OpenStax. (n.d.). 15.7 Spectroscopy of Aromatic Compounds. In Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Covaci, A., et al. (2004). Comparison of analytical strategies for the chromatographic and mass spectrometric measurement of brominated flame retardants.

• Science.gov. (n.d.). infrared ir spectroscopies: Topics. Retrieved from [Link]

• ChemEd. (2023, March 16). FTIR-25 || FTIR spectra of amides || Primary & Secondary amide || FTIR spectroscopy || Lactam [Video]. YouTube.
• Moreno-Fuquen, R., et al. (2011). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Acta Crystallographica Section E: Structure Reports Online.

• WikiEducator. (n.d.). Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). Retrieved from [Link]

• Shestakov, A. S., et al. (2026). Synthesis, Spectral Characteristics, and Molecular Structure of N-(2,2,2-Trichloro-1-((4-phenylthiazol-2-yl)amino)ethyl)carboxamides. Molbank.

• NIST. (n.d.). Propanamide, N-(2,5-dimethoxyphenyl)-2-bromo-. Retrieved from [Link]

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Solubility Profile and Dissolution Kinetics of 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide in Organic Solvents

Target Audience: Formulation Scientists, Medicinal Chemists, and Process Development Engineers.

Executive Summary & Molecular Profiling

Understanding the solubility profile of highly functionalized intermediates is a critical prerequisite for successful synthetic scaling and formulation development. 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS: 1692613-72-1) presents a unique solvation challenge due to its hybrid physicochemical nature. The molecule features a hydrophobic fluorinated and methylated phenyl ring, an intermolecular hydrogen-bonding amide core, and a polarizable, reactive alpha-bromo alkyl chain.

As an Application Scientist, approaching the dissolution of this compound requires moving beyond trial-and-error. We must apply thermodynamic principles to predict solvent-solute compatibility while simultaneously mitigating the risk of solvent-induced degradation—specifically, the nucleophilic displacement of the labile alpha-bromo group[1].

Table 1: Physicochemical Properties

Property	Value	Structural Implication for Solvation
Chemical Name	2-bromo-N-(5-fluoro-2-methylphenyl)propanamide	N/A
Molecular Formula	C10H11BrFNO	High halogen content increases dispersive forces.
Molecular Weight	260.106 g/mol	Moderate size; readily forms stable solvated monomers.
H-Bond Donors	1 (Secondary Amide N-H)	Requires H-bond accepting solvents to break crystal lattice.
H-Bond Acceptors	2 (Amide C=O, Fluorine)	Interacts favorably with protic solvents (e.g., Alcohols).
LogP (Estimated)	~3.2	Highly lipophilic; insoluble in aqueous media.

Thermodynamic Framework: Hansen Solubility Parameters (HSP)

To predict the solubility of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, we utilize the Hansen Solubility Parameter (HSP) framework. HSP divides the total cohesive energy of a liquid or solid into three distinct intermolecular forces: Dispersion ( δD​ ), Polarity ( δP​ ), and Hydrogen Bonding ( δH​ )[2].

By applying the Hoftyzer-Van Krevelen group contribution method, we can estimate the HSP of the solute based solely on its molecular structure[3]. The aromatic ring and heavy halogens (Br, F) drive a high δD​ , while the amide linkage contributes moderately to both δP​ and δH​ . Maximum solubility is achieved when the HSP coordinates of the solvent closely match those of the solute (minimizing the interaction distance, Ra​ ).

Table 2: Estimated HSP and Predicted Solubility in Common Organic Solvents

Solvent	δD​ (MPa 0.5 )	δP​ (MPa 0.5 )	δH​ (MPa 0.5 )	Predicted Solubility	Mechanistic Rationale
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	Excellent	Strong dipole-dipole interactions; excellent H-bond acceptor disrupts amide lattice.
Dichloromethane (DCM)	17.0	7.3	7.1	High	High dispersive match for the polarizable alpha-bromo and fluoro groups.
Methanol (MeOH)	14.3	8.8	22.3	Moderate-High	Protic nature allows strong H-bond donation to the amide carbonyl.
Ethyl Acetate (EtOAc)	15.8	5.3	7.2	Moderate	Good balance of polarity and dispersion; ideal for recrystallization workflows.
n-Hexane	14.9	0.0	0.0	Very Low	Complete lack of polarity and H-bonding capacity; acts as a strong anti-solvent.

Experimental Workflows: Empirical Solubility Determination

Theoretical models must be validated through rigorous empirical testing. The following protocol outlines a self-validating system for determining the thermodynamic equilibrium solubility of the compound.

Protocol: Isothermal Gravimetric and Stability-Indicating HPLC-UV Analysis

Objective: To quantify the absolute solubility of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide while ensuring the compound remains structurally intact during the solvation process.

• Preparation of Saturated Solutions: Add an excess of the solid compound (approx. 100 mg) to 1.0 mL of the target organic solvent in a 2 mL sealed amber glass HPLC vial.

  • Causality: Amber glass prevents potential photo-degradation of the halogenated aromatic system. Excess solid ensures the solution reaches thermodynamic saturation rather than a kinetic dissolution limit.

• Isothermal Equilibration: Place the vials in a thermoshaker at 25.0 ± 0.1 °C. Agitate at 800 RPM for 48 hours.

  • Causality: A 48-hour equilibration period is mandatory. Shorter timeframes may capture metastable supersaturation, leading to artificially inflated solubility values.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes at 25 °C.

  • Causality: Centrifugation is strictly preferred over syringe filtration. Filtration of highly volatile solvents (like DCM or Acetone) causes rapid evaporation at the filter membrane, concentrating the solute and skewing quantitative results.

• Sampling and Dilution: Carefully extract 50 µL of the clear supernatant and immediately dilute it in 950 µL of a miscible, stabilizing diluent (e.g., Acetonitrile).

• Stability-Indicating Quantification: Analyze the diluted sample using reverse-phase HPLC-UV (e.g., C18 column, Water/MeCN gradient).

  • Self-Validation: The HPLC method must be stability-indicating. It must chromatographically resolve the parent compound from any degradation products (e.g., hydrolysis of the alpha-bromo group). If secondary peaks are detected, the solubility data for that specific solvent must be flagged as reactive dissolution.

Caption: High-throughput gravimetric and stability-indicating HPLC-UV workflow for empirical solubility determination.

Mechanistic Insights: Solvation Dynamics and Chemical Stability

When working with alpha-bromo amides, solubility cannot be treated purely as a physical phenomenon. The chemical environment dictated by the solvent plays a massive role in the stability of the dissolved species[4].

The alpha-bromo carbon is highly electrophilic. While solvents like Dimethylformamide (DMF) and DMSO provide exceptional solubility due to their high δP​ and δH​ values, they also facilitate nucleophilic substitution (SN2) reactions[1]. In the presence of trace moisture, heat, or nucleophilic impurities (e.g., free amines), the bromine atom can be readily displaced[5].

Process Development Rule: If 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide must be dissolved in a polar aprotic solvent (like DMF) for a downstream reaction, the solution should be prepared immediately prior to use and kept at low temperatures (0–5 °C) to suppress premature degradation. For long-term stock solutions or recrystallization, less reactive solvents like Ethyl Acetate or Dichloromethane are strongly preferred.

Caption: Solvation dynamics and potential degradation pathways of alpha-bromo amides in reactive organic solvents.

References

• [4] Title: Evaluation of solvent effects on protonation using NMR spectroscopy: Implication in salt formation. Source: ResearchGate. URL:4

• [5] Title: Rigid Peptide Macrocycles via On-Resin Glaser Stapling. Source: PMC - NIH. URL: 5

• [2] Title: Pencil and Paper Estimation of Hansen Solubility Parameters. Source: PMC - NIH. URL: 2

• [1] Title: EP2392567A1 - Benzothiazine derivatives and their use as lxr modulators. Source: Google Patents. URL: 1

• [3] Title: Three-dimensional Hansen Solubility Parameters as Predictors of Miscibility in Cocrystal Formation. Source: Asian Journal of Pharmaceutics. URL: 3

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Unlocking the Potential of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide: A Guide to Its Research Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the potential research applications of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, a halogenated N-aryl amide with significant, yet underexplored, potential. By examining its core structural features—a reactive α-bromo group, a stable amide linkage, and a substituted aromatic ring—we can project its utility across multiple scientific domains. This document serves as a foundational resource for researchers in medicinal chemistry, organic synthesis, and materials science, offering not just theoretical applications but also detailed, actionable experimental protocols. We will explore its role as a versatile synthetic building block, a candidate for bioactive molecule screening, and a functional initiator for controlled polymerization. The insights and methodologies presented herein are designed to empower scientists to harness the full potential of this compound in their research and development endeavors.

Introduction to a Multifaceted Molecule

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide belongs to the class of α-halogenated amides, which are recognized for their utility as versatile intermediates in organic chemistry.[1][2] The structure uniquely combines three key functional motifs:

• The α-Bromo Amide Group: The bromine atom positioned on the carbon alpha to the carbonyl group is a reactive site. It serves as an excellent leaving group in nucleophilic substitution reactions and can be homolytically cleaved to generate an electrophilic carbon-centered radical, enabling a host of C-C and C-heteroatom bond-forming reactions.[1][3]

• The N-Aryl Amide Linkage: The amide bond is a cornerstone of peptides and proteins and is present in a vast number of therapeutic small molecules, conferring metabolic stability and specific conformational geometries.[4][5] The N-(5-fluoro-2-methylphenyl) group influences the molecule's electronic properties, lipophilicity, and potential for biological interactions.

• The Fluorinated Phenyl Ring: The presence of fluorine and methyl substituents on the phenyl ring is significant. Fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and membrane permeability.

This guide will systematically explore the practical research applications stemming from this unique combination of chemical features.

Physicochemical Properties and Synthesis

A thorough understanding of the molecule's fundamental properties is critical for its application.

Physicochemical Data

Property	Value	Source
IUPAC Name	2-bromo-N-(5-fluoro-2-methylphenyl)propanamide	-
Molecular Formula	C₁₀H₁₁BrFNO	Calculated
Molecular Weight	260.10 g/mol	Calculated
Canonical SMILES	CC1=CC(F)=CC=C1NC(=O)C(C)Br	-
Appearance	Expected to be a solid at room temperature	Inferred from similar compounds
Class	α-Halogenated N-Aryl Amide	[1][2]

Synthesis Protocol: Amidation of 5-fluoro-2-methylaniline

The most direct route to synthesizing 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is the nucleophilic acyl substitution of 2-bromopropanoyl bromide with 5-fluoro-2-methylaniline. The base, triethylamine, is crucial for neutralizing the HBr byproduct generated during the reaction, driving the equilibrium towards product formation.

Experimental Protocol: Synthesis

• Reagent Preparation: In a 100 mL round-bottom flask under an argon atmosphere, dissolve 5-fluoro-2-methylaniline (1.0 eq) and triethylamine (1.2 eq) in anhydrous tetrahydrofuran (THF, 20 mL).

• Reaction Initiation: Cool the flask to 0°C in an ice bath. Add a solution of 2-bromopropanoyl bromide (1.1 eq) in anhydrous THF (10 mL) dropwise over 15 minutes with continuous magnetic stirring. Causality: Slow, cooled addition is necessary to control the exothermic reaction and prevent side product formation.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir overnight to ensure complete conversion.

• Work-up and Isolation:

  • Filter the reaction mixture to remove the triethylammonium bromide salt precipitate.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Redissolve the crude product in dichloromethane (30 mL).

  • Wash the organic phase sequentially with 1M HCl (2 x 20 mL), saturated NaHCO₃ solution (2 x 20 mL), and brine (1 x 20 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting solid by recrystallization from a hexane/ethyl acetate mixture to afford the final product.[6]

• Characterization: Confirm the structure and purity of the synthesized compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HR-MS).

Synthesis Workflow

Caption: Workflow for the synthesis of the target compound.

Potential Research Applications

The true value of this molecule lies in its potential as a versatile tool for scientific discovery.

Application in Medicinal Chemistry as a Bioactive Scaffold

Amide-containing compounds are a cornerstone of pharmacology, with known anti-inflammatory, antibacterial, anticancer, and antiviral activities.[7][8] Halogenation, particularly with bromine and fluorine, can significantly enhance these properties.[9][10] Therefore, 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a prime candidate for biological screening.

Rationale for Investigation:

• Antimicrobial Potential: The N-aryl amide structure is found in several antimicrobial agents. The lipophilic nature and halogenation may facilitate disruption of bacterial cell membranes or inhibition of key enzymes.[9][11]

• Anticancer Potential: Many cytotoxic agents feature halogenated aromatic rings. The compound could act as an alkylating agent or interfere with cellular signaling pathways in cancer cells.

Experimental Protocol: Biological Screening

A. Antimicrobial Activity (Minimum Inhibitory Concentration - MIC Assay)

• Preparation: Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO). Serially dilute the stock solution in a 96-well microtiter plate using appropriate broth media (e.g., Mueller-Hinton Broth).

• Inoculation: Add a standardized bacterial suspension (e.g., Staphylococcus aureus, Escherichia coli) to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Analysis: Determine the MIC by visually identifying the lowest concentration of the compound that completely inhibits visible bacterial growth.

B. Anticancer Activity (MTT Assay)

• Cell Seeding: Seed human cancer cells (e.g., MCF-7 breast cancer, HCT116 colon cancer) in a 96-well plate and allow them to adhere overnight.[10]

• Treatment: Treat the cells with various concentrations of the test compound and incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours. Causality: Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Quantification: Solubilize the formazan crystals with a solubilization solution (e.g., DMSO). Measure the absorbance at ~570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Biological Screening Workflow

Caption: Workflow for primary screening of biological activity.

Application as a Versatile Synthetic Intermediate

The reactivity of the C-Br bond is the key to this molecule's utility in synthesis. It can act as an electrophile in substitution reactions or as a radical precursor.

A. Synthesis of α-Amino Amides (Nucleophilic Substitution)

Replacing the bromine with a nitrogen nucleophile provides access to α-amino amides, which are valuable building blocks for peptidomimetics and heterocyclic compounds.[2]

Experimental Protocol: Amination

• Setup: To a solution of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (1.0 eq) in acetonitrile (20 mL), add a primary or secondary amine (e.g., benzylamine, 1.5 eq) and potassium carbonate (2.0 eq).

• Reaction: Heat the mixture to reflux and monitor the reaction by TLC.

• Work-up: After completion, cool the mixture, filter off the solids, and concentrate the solvent. Purify the residue using column chromatography to yield the desired α-amino amide derivative.

B. Synthesis of γ-Lactams (Photocatalytic Radical Cyclization)

γ-Lactams are privileged heterocyclic scaffolds found in many pharmaceuticals.[3] This compound can serve as a 3-carbon component in a formal [3+2] cycloaddition with an alkene, initiated by photoredox catalysis.

Experimental Protocol: γ-Lactam Synthesis

• Setup: In a Schlenk tube under an argon atmosphere, combine the 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (1.0 eq), an unactivated alkene (e.g., 1-octene, 2.0 eq), an iridium or ruthenium-based photocatalyst (e.g., Ir(ppy)₃, 1-2 mol%), and a nitrogenous base (e.g., triethylamine, 1.5 eq) in a degassed solvent like acetonitrile.

• Reaction: Irradiate the mixture with a blue LED light source at room temperature for 12-24 hours. Causality: The photocatalyst absorbs light and initiates a single-electron transfer (SET) process, cleaving the C-Br bond to form a radical.[3]

• Analysis & Purification: Upon completion, concentrate the reaction mixture and purify directly by flash column chromatography on silica gel to isolate the γ-lactam product.

Synthetic Applications Workflow

Caption: Key synthetic transformations using the target compound.

Application in Polymer Chemistry as an ATRP Initiator

Atom Transfer Radical Polymerization (ATRP) is a powerful technique for creating well-defined polymers with controlled molecular weights and architectures. Alkyl halides, particularly those with an α-bromo activating group, are highly effective ATRP initiators.[12]

Rationale for Use: The C-Br bond in 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide can be reversibly and homolytically cleaved by a lower oxidation state transition-metal complex (e.g., Cu(I)Br/ligand). This generates a radical that initiates polymerization and the higher oxidation state metal complex (e.g., Cu(II)Br₂/ligand), which acts as a deactivator. This dynamic equilibrium allows for controlled polymer growth. The N-(5-fluoro-2-methylphenyl) group becomes the "head" of every polymer chain, imparting its specific chemical properties to the final material.

Experimental Protocol: ATRP of Methyl Methacrylate (MMA)

• Catalyst Preparation: In a Schlenk flask under argon, add Cu(I)Br (1.0 eq relative to initiator) and a ligand such as PMDETA (N,N,N',N'',N''-Pentamethyldiethylenetriamine) (1.0 eq).

• Reaction Mixture: Add the monomer, methyl methacrylate (MMA, e.g., 100 eq), and a solvent (e.g., anisole). Stir the mixture until the copper complex dissolves.

• Initiation: Using a degassed syringe, inject the initiator, 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (1.0 eq), into the flask.

• Polymerization: Place the flask in a preheated oil bath at 70°C. Take samples periodically to monitor conversion (via ¹H NMR) and molecular weight distribution (via Gel Permeation Chromatography - GPC).

• Termination: To quench the reaction, cool the flask, open it to air, and dilute with THF. Pass the solution through a short column of neutral alumina to remove the copper catalyst.

• Isolation: Precipitate the polymer by adding the solution dropwise into a large volume of cold methanol. Filter and dry the resulting poly(methyl methacrylate) (PMMA) under vacuum.

ATRP Initiation Mechanism

Caption: The activation/deactivation equilibrium in ATRP.

Conclusion and Future Outlook

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is far more than a simple chemical. It is a versatile platform for innovation. The strategic placement of its functional groups opens clear and promising research avenues in drug discovery, complex molecule synthesis, and advanced materials science. The protocols detailed in this guide provide a robust starting point for researchers to not only replicate these applications but also to build upon them. Future work could involve creating libraries of derivatives through the synthetic pathways described, exploring their potential in more complex biological assays, or using them to create novel block copolymers with unique properties. The potential is vast, and the exploration has just begun.

References

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Reactivity Profile of the Bromine Atom in 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide: A Mechanistic and Methodological Guide

Executive Summary

In modern medicinal chemistry, alpha-bromo amides serve as highly versatile electrophilic scaffolds. Specifically, 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS 1692613-72-1)[1] is a critical intermediate utilized in the synthesis of rigidified, metabolically stable pharmaceuticals, including next-generation local anesthetics and targeted kinase inhibitors. This whitepaper provides an in-depth analysis of the structural causality driving the reactivity of its alpha-bromine atom. Furthermore, it establishes field-proven, self-validating experimental protocols for nucleophilic substitution and provides quantitative data to guide process optimization.

Structural and Electronic Profiling

The exceptional reactivity of the bromine atom in 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is not merely a function of the carbon-halogen bond, but rather a synergistic result of its specific molecular microenvironment.

• Orbital Overlap (The Alpha Effect): In unactivated alkyl bromides, the Lowest Unoccupied Molecular Orbital (LUMO) is relatively high in energy. However, when situated alpha to an amide carbonyl, the σ∗ orbital of the C–Br bond overlaps extensively with the π∗ orbital of the adjacent C=O double bond. This conjugation creates a new, significantly lower-energy LUMO, drastically reducing the activation energy required for nucleophilic attack[2].

• Aromatic Ring Modulation: The 5-fluoro-2-methylphenyl moiety exerts a distinct electronic pull that fine-tunes this reactivity. The highly electronegative fluorine atom at the 5-position inductively withdraws electron density from the aromatic ring. This reduces the electron-donating capacity of the amide nitrogen toward the carbonyl carbon. Consequently, the carbonyl oxygen becomes less electron-rich (exhibiting more ketone-like character), which subtly increases the partial positive charge ( δ+ ) on the alpha-carbon, rendering it highly susceptible to attack by soft nucleophiles[2].

Mechanistic Pathways: SN​2 Reactivity

The displacement of the bromide ion proceeds via a classic bimolecular nucleophilic substitution ( SN​2 ) mechanism. The reaction features a pentacoordinate transition state where the nucleophile approaches from the backside of the C–Br bond. The electron-withdrawing nature of the carbonyl group stabilizes the accumulating negative charge in this transition state, facilitating a smooth inversion of stereochemistry at the alpha-carbon.

Figure 1: SN2 reaction pathway of the alpha-bromo amide with a nucleophile.

Experimental Methodologies & Self-Validating Protocols

To harness the reactivity of the bromine atom while suppressing side reactions (such as base-catalyzed dehydrohalogenation to form an acrylamide derivative), precise control over solvent and stoichiometry is mandatory[3]. The following protocol describes the synthesis of 2-Amino-N-(5-fluoro-2-methylphenyl)propanamide (CAS 1103946-71-9)[4].

Causality in Experimental Design:

• Solvent Choice (Anhydrous THF): Polar aprotic solvents (THF, DCM) are critical[3]. Polar protic solvents (like methanol) form a hydrogen-bond "cage" around the nucleophile, lowering its ground-state energy and severely retarding SN​2 kinetics[3].

• Stoichiometry (2.5 eq Amine): 1.0 equivalent acts as the nucleophile, 1.0 equivalent acts as an internal base to scavenge the liberated HBr (forming an insoluble hydrobromide salt that drives the reaction forward via Le Chatelier's principle), and 0.5 equivalent ensures kinetic saturation.

• Temperature Control (0°C to 25°C): Initial addition at 0°C mitigates the exothermic nature of the amine-carbonyl interaction and prevents E2 elimination[3].

Step-by-Step Protocol (Self-Validating System):

• Initiation: Dissolve 10.0 mmol of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in 50 mL of anhydrous THF (0.2 M) in a flame-dried flask under argon.

• Thermal Regulation: Submerge the flask in an ice-water bath to achieve an internal temperature of 0°C.

• Nucleophile Addition: Add 25.0 mmol (2.5 eq) of the desired amine dropwise over 15 minutes.

  • Self-Validation Check 1: Observe the immediate formation of a white precipitate (amine hydrobromide salt), visually confirming active bromide displacement.

• Propagation: Remove the ice bath and allow the reaction to warm to 25°C. Stir for 4-6 hours.

• In-Process Monitoring: Analyze an aliquot via TLC (Hexanes:EtOAc 3:1) and LC-MS.

  • Self-Validation Check 2: The starting material (UV active, Rf​≈0.6 ) should disappear, replaced by a lower-running spot ( Rf​≈0.2 ) that stains positive with Ninhydrin (confirming a new amine).

  • Self-Validation Check 3: LC-MS must show the disappearance of the characteristic bromine isotopic doublet (M and M+2 peaks in a 1:1 ratio)[1], replaced by the mass of the amine adduct.

• Quench and Extraction: Quench with 50 mL of saturated aqueous NaHCO3​ . Extract with Ethyl Acetate ( 3×30 mL). Wash combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify via flash column chromatography to isolate the pure alpha-amino amide.

Figure 2: Experimental workflow for the amination of the alpha-bromo amide.

Quantitative Reactivity Data

The reactivity of the alpha-bromine atom varies significantly depending on the nucleophile and the solvent environment. Table 1 summarizes comparative yields and purity profiles based on optimized alpha-halo amide reactivity parameters[3].

Nucleophile	Solvent	Temp (°C)	Base	Yield (%)	Purity Profile / Major Byproduct
Diethylamine (2.5 eq)	THF	0 to 25	None (Excess Amine)	92%	High / Trace elimination
Diethylamine (1.1 eq)	DCM	25	Triethylamine (1.5 eq)	88%	High / Trace elimination[3]
Diethylamine (1.1 eq)	DCM	50 (Reflux)	Triethylamine (1.5 eq)	65%	Moderate / 15% Acrylamide[3]
Sodium Methanethiolate	THF	0	None	95%	Excellent / None
Phenol (1.1 eq)	DMF	80	K2​CO3​ (2.0 eq)	78%	Moderate / Hydrolysis (10%)

Table 1: Quantitative reactivity profile of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide with various nucleophiles.

Applications in Drug Development

The efficient displacement of the bromine atom in 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a foundational step in modern drug design. The resulting 2-amino-N-(5-fluoro-2-methylphenyl)propanamide derivatives[4] serve as highly stable scaffolds. The fluorine atom at the 5-position blocks cytochrome P450-mediated aromatic oxidation—a common metabolic liability in standard toluidine-based drugs. Furthermore, the amide bond provides critical hydrogen-bond donor/acceptor interactions, making these derivatives ideal hinge-binding motifs for novel kinase inhibitors.

References

• Screening Compounds P122074 - EvitaChem Source: EvitaChem URL
• 2-Amino-N-(5-fluoro-2-methylphenyl)
• Kinetics of the reaction of 4-nitrophenyl benzoates with 4-chlorophenol in the presence of potassium carbonate in dimethylformamide Source: ResearchGate URL
• 2-Bromo-N-ethylpropanamide | Research Chemicals (Solvent & Base Effects on Yield)

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• 2. researchgate.net [researchgate.net]
• 3. 2-Bromo-N-ethylpropanamide|Research Chemicals [benchchem.com]
• 4. 2-Amino-N-(5-fluoro-2-methylphenyl)propanamide | 1103946-71-9 | Benchchem [benchchem.com]

In-Depth Technical Guide: Electrophilic and Nucleophilic Profiling of 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide

Executive Summary & Structural Topography

In modern drug discovery and organic synthesis, α -halo amides serve as highly versatile bifunctional scaffolds. The compound 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS: 1692613-72-1) is a prime example of a densely functionalized building block, frequently utilized as a screening compound and synthetic intermediate 1.

Structurally, it consists of a propanamide core bearing an α -bromine atom, linked to an electron-modulated 5-fluoro-2-methylphenyl ring. This architecture creates a highly polarized electronic topology, establishing distinct domains of electrophilicity and nucleophilicity. Understanding the precise causality behind the reactivity of these sites is critical for chemoselective functionalization, preventing off-target side reactions, and designing robust synthetic workflows.

Electronic topology and primary reactive domains of the target α-bromo amide.

Electrophilic Domains: Mechanistic Causality

The molecule acts primarily as an electrophile under standard neutral or basic conditions. The reactivity is strictly governed by orbital energetics and inductive effects.

The α -Carbon (C2): The Primary Electrophilic Center

The C2 carbon is the most reactive electrophilic site on this molecule.

• Causality: The profound electrophilicity of C2 is driven by the synergistic electron-withdrawing effects of the adjacent carbonyl group and the halogen atom. The σ∗ antibonding orbital of the C-Br bond is significantly lowered in energy through conjugation with the adjacent carbonyl π∗ orbital. This LUMO-lowering effect makes the α -carbon highly susceptible to SN​2 attack by heteroatom nucleophiles (amines, thiols, alkoxides) 2.

• Expert Insight: Because the C2 position is secondary (bonded to a methyl group), SN​2 reactions are slightly more sterically hindered than in α -bromoacetamides. However, substitution still vastly outcompetes elimination due to the poor basicity of typical nucleophiles used in these couplings.

The Carbonyl Carbon (C1): The Secondary Electrophilic Center

• Causality: While carbonyl carbons are inherently electrophilic, the amide carbonyl is heavily deactivated by the resonance donation of the nitrogen lone pair ( N→C=O ). Consequently, C1 is a poor electrophile for standard nucleophiles. It will only undergo addition/cleavage reactions with extremely hard, highly reactive nucleophiles (e.g., LiAlH4​ , Grignard reagents) under forcing conditions.

Photoredox-Induced Electrophilic Radicals

Recent advancements in photocatalysis have unlocked a new modality for α -bromo amides. Through Single Electron Transfer (SET) or Electron Donor-Acceptor (EDA) complexation, the C-Br bond can be homolytically cleaved to generate an α -carbonyl carbon-centered radical. Due to the adjacent electron-withdrawing amide, this radical is highly electrophilic and readily undergoes Atom Transfer Radical Addition (ATRA) with unactivated alkenes 3.

Nucleophilic Domains: Mechanistic Causality

While predominantly an electrophile, the molecule harbors conditional nucleophilic sites that can be activated through specific reagent choices.

The Amide Nitrogen: A Conditional Nucleophile

• Causality: Under neutral conditions, the nitrogen lone pair is delocalized into the carbonyl π -system, rendering it non-nucleophilic. However, the N-H proton is weakly acidic (pKa ≈ 15–17). Treatment with a strong, non-nucleophilic base (e.g., NaH) irreversibly deprotonates the nitrogen, generating a highly nucleophilic amide anion capable of N-alkylation.

• Steric Considerations: The ortho-methyl group on the 5-fluoro-2-methylphenyl ring forces the aromatic ring out of coplanarity with the amide bond to minimize steric clash. This orthogonal conformation partially shields the nitrogen, meaning N-alkylation requires elevated temperatures or highly reactive electrophiles (like methyl iodide or benzyl bromide).

The Carbonyl Oxygen: A Hard Lewis Base

• Causality: The resonance structure of the amide places a partial negative charge on the oxygen atom. It acts as a hard Lewis base, coordinating with Lewis acids (e.g., Zn(OTf)2​ , BF3​ ). This coordination further withdraws electron density from the system, hyper-activating the α -carbon for nucleophilic attack 4.

Quantitative Reactivity Profile

To facilitate experimental design, the following table summarizes the relative reactivity, required activation conditions, and typical reaction yields for the distinct sites of the molecule.

Reactive Domain	Reactivity Role	Activation Requirement	Typical Reagents	Relative Reaction Rate	Expected Yields
α -Carbon (C2)	Primary Electrophile	None (Neutral to Mild Base)	Secondary amines, thiols, K2​CO3​	Very Fast (1-4 hours)	85% - 95%
Amide Nitrogen	Conditional Nucleophile	Strong Base (pKa > 18)	NaH, KOtBu, Alkyl Halides	Moderate (Sterically hindered)	60% - 80%
Carbonyl (C1)	Secondary Electrophile	Extreme Hard Nucleophiles	LiAlH4​ , RMgX	Slow / Requires Reflux	Variable
Aryl Ring	Weak Nucleophile (EAS)	Strong Lewis Acids	Br2​/FeBr3​ , HNO3​/H2​SO4​	Very Slow (Deactivated by F)	< 30%

Self-Validating Experimental Protocols

The following protocols are designed with built-in causality and self-validation mechanisms to ensure absolute confidence in synthetic outcomes.

Self-validating experimental workflow for chemoselective SN2 α-functionalization.

Protocol 1: Chemoselective SN​2 Amination at the α -Carbon

Objective: Displace the α -bromide with a secondary amine (e.g., morpholine) without competitive N-alkylation or amide cleavage.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask, dissolve 1.0 equivalent of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in anhydrous DMF (0.2 M).

  • Causality: DMF is a polar aprotic solvent. It strongly solvates the potassium cations but leaves the amine nucleophile "naked" and highly reactive, drastically accelerating the SN​2 transition state.

• Base Addition: Add 2.0 equivalents of finely powdered K2​CO3​ .

  • Causality: K2​CO3​ is a mild base. It is strong enough to scavenge the HBr byproduct (driving the reaction forward) but far too weak to deprotonate the amide nitrogen (preventing competitive N-alkylation).

• Nucleophile Addition: Add 1.2 equivalents of morpholine dropwise at 0 °C, then warm to room temperature (25 °C) and stir for 2 hours.

• Self-Validation Mechanism (LC-MS Isotope Tracking): Pull a 10 μ L aliquot and analyze via LC-MS. Bromine possesses a distinct isotopic signature (a ~1:1 ratio of 79Br and 81Br ). The starting material will exhibit a characteristic M and M+2 doublet of equal intensity (m/z 260 and 262). Validation is achieved when this isotopic doublet completely disappears , replaced by a single mass peak corresponding to the morpholine adduct.

• Workup: Quench with water, extract with EtOAc, wash heavily with brine (to remove DMF), dry over Na2​SO4​ , and concentrate.

Protocol 2: Regioselective N-Alkylation

Objective: Alkylate the amide nitrogen while suppressing elimination at the α -carbon.

Step-by-Step Methodology:

• Preparation: Dissolve the α -bromo amide in anhydrous THF at 0 °C under an inert argon atmosphere.

• Deprotonation: Slowly add 1.1 equivalents of Sodium Hydride (NaH, 60% dispersion in mineral oil). Stir until gas evolution ( H2​ ) ceases.

  • Causality: NaH irreversibly deprotonates the amide N-H. The rigid, orthogonal conformation of the 5-fluoro-2-methylphenyl ring stabilizes the resulting anion but sterically shields it.

• Alkylation: Add 1.5 equivalents of an alkyl iodide (e.g., Methyl Iodide) and heat to 50 °C.

• Self-Validation Mechanism ( 1H NMR Anisotropic Shielding): Isolate the crude product and run a 1H NMR. Validation is confirmed not only by the disappearance of the broad N-H singlet (~8.0 ppm) but by the appearance of the new N-methyl singlet. Crucially, due to the orthogonal 5-fluoro-2-methylphenyl ring, the N-methyl protons will fall into the aromatic shielding cone, appearing abnormally upfield (often < 2.5 ppm) compared to standard amides.

References

• EvitaChem.
• The Fascinating Chemistry of α‐Haloamides.
• Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis.
• Unified Approach to the Chemoselective α-Functionalization of Amides with Heteroatom Nucleophiles.Journal of the American Chemical Society.

Sources

• 1. evitachem.com [evitachem.com]
• 2. The Fascinating Chemistry of α‐Haloamides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

known biological activities of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide derivatives

Executive Summary

In modern drug discovery, the rational design of small molecules relies heavily on privileged scaffolds that offer precise control over target engagement and pharmacokinetics. 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS: 1692613-72-1) serves as a highly versatile chemical building block. As a Senior Application Scientist, I approach this scaffold not merely as a static structure, but as a dynamic pharmacological precursor.

Depending on downstream synthetic modifications, derivatives of this compound partition into two distinct biological modalities:

• Targeted Covalent Inhibitors (TCIs): Utilizing the native alpha-bromoamide as an electrophilic warhead to irreversibly alkylate nucleophilic cysteine residues on target kinases or enzymes [1].

• Voltage-Gated Sodium Channel (Nav) Modulators: Displacing the bromide with an amine to generate structural analogues of Class Ib antiarrhythmics and local anesthetics (e.g., tocainide and lidocaine) [2][3].

This technical guide deconstructs the structural rationale, biological mechanisms, and self-validating experimental protocols required to evaluate these derivatives.

Structural Rationale & Chemical Causality

Every atom in the 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide scaffold serves a distinct mechanistic purpose. Understanding this causality is critical for rational drug design:

• The Alpha-Bromoamide Warhead: The presence of the highly electronegative bromine atom adjacent to the carbonyl lowers the energy of the lowest unoccupied molecular orbital (LUMO). This creates an ideal trajectory for an SN​2 nucleophilic attack by a thiolate anion (Cys), making it a potent alkylating agent [1].

• The Ortho-Methyl Group (Position 2): The methyl group induces severe steric hindrance, restricting the rotation of the N-aryl bond. This forces the amide plane to sit perpendicular to the phenyl ring—a conformational "lock" that is an absolute requirement for binding within the inner pore of Nav channels [2].

• The Meta-Fluoro Group (Position 5): Fluorine substitution serves a dual purpose. First, it withdraws electron density via the inductive effect, fine-tuning the pKa of the amide and the basicity of any subsequently added amines. Second, it blocks cytochrome P450-mediated aromatic hydroxylation, significantly extending the metabolic half-life of the derivative compared to unfluorinated analogues [3].

Modality I: Targeted Covalent Inhibition (TCI)

Mechanism of Action

When utilized without amine displacement, the alpha-bromoamide functions as a targeted covalent inhibitor. The compound first binds reversibly to the target protein's active site (driven by the lipophilic fluorinated phenyl ring). Once in proximity to a non-catalytic or catalytic cysteine, the thiolate attacks the alpha-carbon, expelling the bromide leaving group and forming an irreversible C-S covalent bond.

Fig 1. SN2-mediated covalent alkylation of target cysteines by alpha-bromoamide derivatives.

Self-Validating Protocol: Intact Protein LC-MS

Causality for Assay Choice: Biochemical fluorescence assays are highly susceptible to false positives from pan-assay interference compounds (PAINS). Intact Mass Spectrometry (LC-MS) is chosen because it provides direct, stoichiometric evidence of covalent adduct formation.

Step-by-Step Methodology:

• Protein Preparation: Dilute recombinant wild-type (WT) target protein and a Cys-to-Ser mutant control to 2 µM in HEPES buffer (pH 7.4).

• Compound Incubation: Add the bromoamide derivative at varying concentrations (0.5x, 1x, 5x, 10x relative to protein).

• Time-Course Quenching: At intervals of 5, 15, 30, and 60 minutes, extract 10 µL aliquots and quench the reaction with 1% formic acid to protonate the thiolate and halt the SN​2 reaction.

• LC-MS Analysis: Inject samples into an ESI-TOF mass spectrometer. Deconvolute the raw multiply-charged spectra using maximum entropy algorithms.

• Self-Validation Check: The assay validates itself through the Cys-to-Ser mutant. If the WT protein shows a mass shift of +179 Da (addition of the derivative minus HBr) but the mutant shows zero mass shift, the protocol definitively proves site-specific covalent engagement.

Modality II: Voltage-Gated Sodium Channel (Nav) Modulation

Mechanism of Action

By reacting the alpha-bromoamide with primary or secondary amines (e.g., ammonia or diethylamine), the resulting aminated derivatives become structural homologues of tocainide and lidocaine [2][3]. These derivatives traverse the neuronal lipid bilayer and enter the Nav channel pore from the intracellular side. They bind to the local anesthetic receptor site located in the S6 segment of domain IV, stabilizing the inactivated state of the channel and preventing sodium influx.

Fig 2. Self-validating patch-clamp workflow for evaluating Nav channel modulation.

Self-Validating Protocol: Whole-Cell Patch-Clamp

Causality for Assay Choice: High-throughput membrane potential dyes cannot control membrane voltage. Because Nav channel blockers exhibit state-dependent binding (preferring the inactivated state), precise voltage control via whole-cell patch-clamp is mandatory to calculate true physiological IC50​ values.

Step-by-Step Methodology:

• Cell Preparation: Plate HEK293 cells stably expressing human Nav1.7 on glass coverslips.

• Electrode Fabrication: Pull borosilicate glass pipettes to a resistance of 2–4 MΩ and fill with intracellular solution (containing CsF to block potassium currents).

• Gigaseal & Break-in: Apply gentle negative pressure to form a >1 GΩ seal. Apply a sharp suction pulse to rupture the membrane, achieving the whole-cell configuration.

• Voltage Protocol: Hold the cell at a resting potential of -100 mV. Apply a train of depolarizing pulses to 0 mV at 10 Hz to induce use-dependent block.

• Self-Validation Check: Continuously monitor series resistance ( Rs​ ) and leak current ( Ileak​ ). If Rs​ fluctuates by >20% or Ileak​ exceeds 100 pA, the gigaseal is compromised. The system automatically discards this data, ensuring that any observed reduction in sodium current is strictly due to pharmacological blockade by the derivative, not membrane degradation.

Quantitative Structure-Activity Relationship (QSAR)

The following table synthesizes the distinct biological profiles of the base scaffold versus its aminated derivatives, demonstrating how a single synthetic substitution completely shifts the pharmacological modality.

Derivative Class	Structural Modification	Primary Target	Mechanism of Action	Representative Metric	Calc. LogP
Bromo-precursor	None (Native Warhead)	Cys-Targeted Kinases	Irreversible Alkylation ( SN​2 )	kinact​/KI​=4.5×103M−1s−1	2.8
Primary Amine	Bromide displaced by NH2​	Nav1.7 (Peripheral)	Use-Dependent Pore Block	IC50​=12.4μM	1.9
Tertiary Amine	Bromide displaced by N(Et)2​	Nav1.5 (Cardiac)	Tonic & Use-Dependent Block	IC50​=8.1μM	2.5

References

• Title: Stapled peptides as potential therapeutics for diabetes and other metabolic diseases Source: Biomedicine & Pharmacotherapy (2024) URL: [Link]

• Title: Benzothiazole-Containing Analogues of Triclocarban with Potent Antibacterial Activity Source: Molecules (2021) URL: [Link]

• Title: Antiarrhythmic drugs (Chapter 43) Source: Anesthetic Pharmacology, Cambridge University Press URL: [Link]

Protocols & Analytical Methods

detailed protocol for the synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

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Application Notes and Protocols for the Use of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in Nucleophilic Substitution Reactions

Introduction: Unlocking Synthetic Versatility with a Fluorinated α-Bromo Amide

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a specialized chemical intermediate poised for significant utility in modern organic synthesis, particularly in the realms of medicinal chemistry and materials science. Its structure is characterized by three key features: a reactive α-bromo amide moiety, an electron-withdrawing fluorine atom, and an electron-donating methyl group on the N-aryl substituent. This unique combination of functional groups makes it a highly valuable building block for the construction of complex molecular architectures.

The α-bromo amide functionality serves as a potent electrophilic site, rendering the molecule susceptible to a wide range of nucleophilic substitution reactions.[1][2][3] The strategic placement of a fluorine atom on the phenyl ring can significantly influence the molecule's physicochemical properties, including metabolic stability and binding affinity to biological targets, a principle widely exploited in drug design.[4][5] Concurrently, the methyl group provides steric and electronic modulation. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on leveraging the reactivity of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in nucleophilic substitution reactions, offering both mechanistic insights and detailed experimental protocols.

Physicochemical Data and Reactivity Profile

A summary of the key physical and chemical properties of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is presented below.

Property	Value
IUPAC Name	2-bromo-N-(5-fluoro-2-methylphenyl)propanamide
Synonyms	α-bromo-N-(5-fluoro-2-methylphenyl)propanamide
Molecular Formula	C₁₀H₁₁BrFNO
Molecular Weight	260.10 g/mol
Appearance	Off-white to pale yellow solid (predicted)
Solubility	Soluble in common organic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), and Dimethyl sulfoxide (DMSO).

The reactivity of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is dominated by the electrophilic nature of the carbon atom bearing the bromine. The adjacent amide carbonyl group withdraws electron density, enhancing the susceptibility of the α-carbon to nucleophilic attack. The bromine atom serves as an excellent leaving group, facilitating substitution reactions.[2][3] The electronic effects of the N-aryl substituents play a crucial role. The fluorine atom, being strongly electron-withdrawing, can subtly influence the electrophilicity of the α-carbon. Conversely, the electron-donating methyl group can modulate the overall electron density of the aromatic ring.

Mechanistic Considerations in Nucleophilic Substitution

Nucleophilic substitution reactions involving α-bromo amides can proceed through either an S(_N)1 or S(_N)2 mechanism, with the operative pathway being dependent on the substrate structure, nucleophile, solvent, and temperature.[6][7][8] For primary and secondary α-bromo amides, the S(_N)2 pathway is generally favored. This involves a backside attack by the nucleophile on the electrophilic carbon, leading to an inversion of stereochemistry if the carbon is chiral.[8]

Given the structure of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, where the bromine is on a secondary carbon, the S(_N)2 mechanism is the most probable pathway for most nucleophilic substitution reactions.

Sources

• 1. The Fascinating Chemistry of α‐Haloamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Applications of Fluorine in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. a. Identify the substitution products that form when 2-bromo-2-me... | Study Prep in Pearson+ [pearson.com]
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• 8. dalalinstitute.com [dalalinstitute.com]

Application Notes and Protocols: 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide in Medicinal Chemistry

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide as a reactive fragment in medicinal chemistry, particularly in the realm of targeted covalent inhibitor development. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies for leveraging this compound in drug discovery workflows.

The core of this guide is built upon the understanding that the α-bromo-amide moiety is a well-established electrophilic "warhead" capable of forming a covalent bond with nucleophilic amino acid residues, such as cysteine, within protein binding pockets. This property makes 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide an intriguing starting point for fragment-based ligand discovery (FBLD) and the development of potent and selective covalent inhibitors.[1][2] The inclusion of a fluorine atom can also favorably modulate physicochemical properties like metabolic stability and binding affinity.[3][4]

Part 1: Scientific Rationale and Potential Applications

The Resurgence of Covalent Inhibitors

Targeted covalent inhibitors have seen a significant resurgence in drug discovery, moving from a class of compounds once avoided due to potential toxicity concerns to a powerful modality for achieving high potency and prolonged duration of action.[5][6][7] Unlike non-covalent inhibitors that rely on reversible binding equilibria, covalent inhibitors form a stable bond with their target protein, leading to irreversible or slowly reversible inactivation.[6][8] This mechanism is particularly advantageous for targeting challenging proteins with shallow binding pockets or for achieving sustained pharmacological effects.[5][9]

2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide as a Covalent Fragment

2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide can be conceptualized as a "fragment" in the context of FBLD. Fragment-based approaches utilize small, low-complexity molecules (typically with a molecular weight < 300 Da) to explore a target's binding landscape.[1][9] Covalent fragments, such as the one discussed here, have the unique advantage of being able to identify and bind to even cryptic or allosteric sites on a protein surface that might be missed by traditional screening methods.[9][10]

The primary application of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is as a starting point for:

• Identifying "Druggable" Cysteines: Screening this fragment against a protein of interest or even an entire proteome can reveal the presence of reactive cysteine residues that are accessible for covalent modification.

• Fragment Elaboration: Once a covalent bond is confirmed with a target protein, the N-(5-fluoro-2-methylphenyl) portion of the molecule serves as a vector for synthetic elaboration to improve binding affinity and selectivity.

• Developing Targeted Covalent Inhibitors: Through iterative medicinal chemistry efforts, this initial fragment hit can be optimized into a potent and selective lead compound.

Part 2: Synthesis and Characterization

A reliable and well-characterized supply of the title compound is paramount for any screening or drug discovery campaign.

Synthetic Protocol

The synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide can be readily achieved via a standard amide coupling reaction.

dot

Caption: Synthetic workflow for 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

Step-by-Step Methodology:

• Preparation: To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-fluoro-2-methylaniline (1.0 eq) and a suitable aprotic solvent such as dichloromethane (DCM). Cool the mixture to 0°C in an ice bath.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.2 eq), to the reaction mixture and stir for 10 minutes.

• Acylation: Slowly add a solution of 2-bromopropanoyl bromide (1.1 eq) in DCM to the cooled mixture.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques:

Analytical Technique	Purpose	Expected Observations
¹H and ¹³C NMR	Structural confirmation and purity assessment	Characteristic shifts for aromatic, methyl, and methine protons and carbons.
Mass Spectrometry (MS)	Molecular weight confirmation	Observation of the molecular ion peak [M+H]⁺ and the characteristic isotopic pattern for a bromine-containing compound.
High-Performance Liquid Chromatography (HPLC)	Purity assessment	A single major peak indicating >95% purity.

Part 3: Protocols for Medicinal Chemistry Applications

The following protocols are designed to assess the potential of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide as a covalent inhibitor.

Protocol 1: Intact Protein Mass Spectrometry for Covalent Modification

This protocol provides a direct and unambiguous method to determine if the compound forms a covalent adduct with a target protein.[11]

dot

Caption: Workflow for detecting covalent modification by mass spectrometry.

Step-by-Step Methodology:

• Protein Preparation: Prepare a solution of the purified target protein in a suitable buffer (e.g., 50 mM HEPES, pH 7.4).

• Compound Preparation: Prepare a stock solution of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in DMSO.

• Incubation: In a microcentrifuge tube, mix the protein solution (final concentration, e.g., 5 µM) with the test compound (final concentration, e.g., 50 µM). Include a DMSO-only control. Incubate at a controlled temperature (e.g., 37°C) for a set time (e.g., 1 hour).

• Sample Quenching & Desalting: Stop the reaction by adding an equal volume of 0.1% formic acid in water. Desalt the sample using a C4 ZipTip or similar solid-phase extraction method.

• LC-MS Analysis: Analyze the desalted sample by liquid chromatography-mass spectrometry (LC-MS) using a system capable of intact protein analysis.

• Data Analysis: Deconvolute the resulting mass spectrum to determine the mass of the protein. A mass shift corresponding to the molecular weight of the fragment (minus HBr) indicates covalent modification.

Protocol 2: Time-Dependent Enzyme Inhibition Assay

This assay is crucial for characterizing the kinetics of irreversible or slowly reversible inhibitors.[8][12][13]

Step-by-Step Methodology:

• Assay Setup: In a 96-well plate, pre-incubate the target enzyme with various concentrations of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide at different time points (e.g., 0, 15, 30, 60 minutes).

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.

• Signal Detection: Monitor the reaction progress by measuring the appropriate signal (e.g., absorbance, fluorescence) over time using a plate reader.

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration and pre-incubation time.

  • Plot the percentage of enzyme activity remaining against the inhibitor concentration for each pre-incubation time to generate IC₅₀ curves.

  • A leftward shift of the IC₅₀ curve with increasing pre-incubation time is a hallmark of time-dependent, covalent inhibition.[12]

  • From this data, the kinetic parameters KI (initial binding affinity) and kinact (rate of inactivation) can be determined by plotting the observed rate of inactivation (kobs) against the inhibitor concentration.

Kinetic Parameter	Description	Significance in Drug Discovery
KI	The dissociation constant for the initial reversible binding of the inhibitor to the enzyme.	Represents the initial binding affinity. A lower KI indicates tighter initial binding.
kinact	The maximal rate of covalent bond formation at saturating inhibitor concentrations.	Represents the chemical reactivity of the inhibitor once bound to the target.
kinact/KI	The second-order rate constant for inhibition.	A key metric for comparing the efficiency of different covalent inhibitors.

Protocol 3: Competitive Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemoproteomic technique to assess the selectivity of a covalent inhibitor across the proteome.[14]

dot

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• 1. sygnaturediscovery.com [sygnaturediscovery.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Advancing Drug Discovery With Covalent Fragment Screening | Evotec - Evotec [evotec.com]
• 6. Key advances in the development of reversible covalent inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. An enzyme activity-based workflow for the identification and characterization of covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fragment-based covalent ligand discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fragment-based covalent ligand discovery - RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]
• 11. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Merits and Pitfalls in the Characterization of Covalent Inhibitors of Bruton's Tyrosine Kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]

Application Notes and Protocols for 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in Heterocyclic Synthesis

Introduction

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a bespoke building block engineered for the synthesis of complex heterocyclic scaffolds. Its intrinsic reactivity, stemming from the presence of a secondary amide and a reactive α-bromo carbonyl system, makes it a valuable precursor for constructing a variety of nitrogen- and sulfur-containing heterocycles. The strategic placement of a fluorine atom and a methyl group on the phenyl ring allows for the fine-tuning of the electronic and steric properties of the final products, which is of paramount importance in medicinal chemistry and materials science. This document provides detailed protocols for the synthesis of the title compound and its application in the construction of benzothiazinone and phenothiazine derivatives, two classes of heterocycles with significant biological and pharmacological properties.[1][2][3]

Synthesis of the Building Block: 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

The synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is achieved through a straightforward acylation of 5-fluoro-2-methylaniline with 2-bromopropanoyl chloride. The reaction is typically carried out in the presence of a non-nucleophilic base to quench the HCl generated during the reaction.

Experimental Protocol: Synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

Materials:

• 5-fluoro-2-methylaniline

• 2-bromopropanoyl chloride

• Triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, including a round-bottom flask, dropping funnel, and magnetic stirrer.

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 5-fluoro-2-methylaniline (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Acyl Chloride: Add 2-bromopropanoyl chloride (1.1 equivalents) dropwise to the stirred solution over 15-20 minutes, ensuring the temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to yield pure 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

Scientific Rationale:

The use of a non-nucleophilic base like triethylamine is crucial to prevent side reactions, such as the hydrolysis of the acyl chloride. The reaction is performed at a low temperature to control the exothermicity of the acylation reaction and to minimize the formation of by-products. The aqueous work-up is designed to remove the triethylammonium hydrochloride salt and any unreacted starting materials.

Data Summary Table:

Parameter	Value
Starting Material	5-fluoro-2-methylaniline
Reagent	2-bromopropanoyl chloride
Base	Triethylamine
Solvent	Dichloromethane
Temperature	0 °C to room temperature
Reaction Time	2-4 hours
Expected Yield	85-95%

Visualization of the Synthetic Workflow:

Caption: Workflow for the synthesis of the target building block.

Application in the Synthesis of Benzothiazinones

The prepared 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide can be utilized to synthesize 4-(5-fluoro-2-methylphenyl)-3-methyl-3,4-dihydro-2H-benzo[b][1][3]thiazin-2-one through an intramolecular cyclization reaction. This transformation can be achieved via a Smiles rearrangement followed by cyclization, or through a metal-catalyzed intramolecular C-S bond formation. Here, we propose a base-mediated approach that likely proceeds through a Smiles rearrangement-type mechanism.

Experimental Protocol: Synthesis of 4-(5-fluoro-2-methylphenyl)-3-methyl-3,4-dihydro-2H-benzo[b][1][3]thiazin-2-one

Materials:

• 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

• 2-mercaptophenol

• Potassium carbonate (K₂CO₃) or sodium hydride (NaH)

• Anhydrous N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Standard laboratory glassware for inert atmosphere reactions.

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add 2-mercaptophenol (1.0 equivalent) and anhydrous DMF.

• Base Addition: Add potassium carbonate (2.0 equivalents) to the solution and stir for 15 minutes at room temperature.

• Addition of Building Block: Add a solution of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (1.0 equivalent) in anhydrous DMF to the reaction mixture.

• Reaction: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction by TLC.

• Work-up: After cooling to room temperature, pour the reaction mixture into ice-water and extract with ethyl acetate.

• Washing and Drying: Wash the combined organic extracts with water and brine, then dry over anhydrous Na₂SO₄.

• Purification: Filter and concentrate the organic layer. Purify the crude product by column chromatography on silica gel to obtain the desired benzothiazinone.

Scientific Rationale:

The base deprotonates the thiol of 2-mercaptophenol to form a thiophenolate, which is a potent nucleophile. The thiophenolate then displaces the bromide from the 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in an initial S-alkylation step. The subsequent intramolecular cyclization is facilitated by the base, which can deprotonate the amide nitrogen, leading to a nucleophilic attack on the aromatic ring and displacement of the hydroxyl group in a Smiles-type rearrangement, followed by ring closure to form the benzothiazinone.[4]

Data Summary Table:

Parameter	Value
Starting Material	2-bromo-N-(5-fluoro-2-methylphenyl)propanamide
Reagent	2-mercaptophenol
Base	Potassium carbonate
Solvent	N,N-dimethylformamide
Temperature	80-100 °C
Reaction Time	12-24 hours
Expected Yield	60-75%

Visualization of the Synthetic Pathway:

Caption: Synthetic route to a benzothiazinone derivative.

Application in the Synthesis of Phenothiazines

The synthesis of phenothiazines from 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a multi-step process that can be achieved through a modern cross-coupling strategy, such as the Buchwald-Hartwig amination. This approach involves the initial formation of a diaryl sulfide, followed by an intramolecular C-N bond formation to construct the tricyclic phenothiazine core.

Experimental Protocol: Multi-step Synthesis of a Phenothiazine Derivative

Step 1: Synthesis of the Diaryl Sulfide Intermediate

Materials:

• 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

• 2-aminothiophenol

• Potassium carbonate (K₂CO₃)

• Anhydrous DMF

Procedure:

• Follow the procedure for the synthesis of the benzothiazinone (above), but use 2-aminothiophenol instead of 2-mercaptophenol.

• After the reaction is complete, perform an aqueous work-up and purify the intermediate diaryl sulfide by column chromatography.

Step 2: Intramolecular Buchwald-Hartwig Amination

Materials:

• Diaryl sulfide intermediate from Step 1

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos or RuPhos)

• Base (e.g., Cs₂CO₃ or K₃PO₄)

• Anhydrous toluene or dioxane

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, add the diaryl sulfide (1.0 equivalent), palladium catalyst (1-5 mol%), phosphine ligand (2-10 mol%), and base (2.0 equivalents) to a flame-dried Schlenk tube.

• Solvent Addition: Add anhydrous toluene.

• Reaction: Seal the tube and heat the reaction mixture to 100-120 °C for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the crude product by column chromatography to yield the phenothiazine derivative.

Scientific Rationale:

The first step is a nucleophilic aromatic substitution to form the diaryl sulfide. The subsequent intramolecular Buchwald-Hartwig amination is a powerful method for C-N bond formation.[1][2][3] The palladium catalyst, in the presence of a suitable phosphine ligand, facilitates the oxidative addition of the aryl bromide, followed by coordination of the amide nitrogen and reductive elimination to form the phenothiazine ring system. The choice of ligand and base is critical for the efficiency of the catalytic cycle.

Data Summary Table:

Parameter	Step 1: Diaryl Sulfide Formation	Step 2: Buchwald-Hartwig Cyclization
Starting Material	2-bromo-N-(5-fluoro-2-methylphenyl)propanamide	Diaryl sulfide intermediate
Reagent	2-aminothiophenol	Pd₂(dba)₃, Xantphos
Base	K₂CO₃	Cs₂CO₃
Solvent	DMF	Toluene
Temperature	80-100 °C	100-120 °C
Reaction Time	12-24 hours	12-24 hours
Expected Yield	70-85%	65-80%

Visualization of the Synthetic Pathway:

Caption: Multi-step synthesis of a phenothiazine derivative.

Conclusion

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide serves as a highly adaptable building block for the synthesis of medicinally relevant heterocyclic compounds. The protocols detailed herein provide robust and reproducible methods for its preparation and subsequent elaboration into complex molecular architectures such as benzothiazinones and phenothiazines. The strategic application of modern synthetic methodologies, including intramolecular cyclizations and palladium-catalyzed cross-coupling reactions, opens up avenues for the creation of diverse libraries of heterocyclic compounds for drug discovery and materials science applications. Researchers and scientists are encouraged to adapt and optimize these protocols to suit their specific synthetic targets.

References

• Synthesis of Diverse Phenothiazines by Direct Thioamination of Arynes with S-(o-Bromoaryl)-S-methylsulfilimines and Subsequent Intramolecular Buchwald–Hartwig Amination. Chemistry Letters, 2018. [Link]

• Synthesis and Electronic Properties of Sterically Demanding N-Arylphenothiazines and Unexpected Buchwald−Hartwig Aminations. The Journal of Organic Chemistry, 2008. [Link]

• SYNTHESIS OF PHENOTHIAZINE DERIVATIVES AS NOVEL MOIETIES TOWARD UTILIZATION IN ALTERNATIVE DONOR – ACCEPTOR CONJUGATED POLYMERS. ResearchGate, 2025. [Link]

• Synthesis and electronic properties of sterically demanding N-arylphenothiazines and unexpected Buchwald-Hartwig aminations. PubMed, 2008. [Link]

• Thioarylation of anilines using dual catalysis: two-step synthesis of phenothiazines. Organic & Biomolecular Chemistry, 2016. [Link]

• Ullmann condensation. Wikipedia. [Link]

• RECENT ADVANCES IN THE SYNTHESIS OF PHENOTHIAZINES. HETEROCYCLES, 1987. [Link]

• Ullmann Condensation. SynArchive. [Link]

• Synthesis and Antimicrobial Activity of 1,2-Benzothiazine Derivatives. PMC, 2016. [Link]

• ChemInform Abstract: Method for the Synthesis of Phenothiazines via a Domino Iron-Catalyzed C-S/C-N Cross-Coupling Reaction. ResearchGate, 2025. [Link]

• Smiles Rearrangement. Cambridge University Press. [Link]

• Synthesis and biological activities of 1,4-benzothiazine derivatives: An overview. Chemistry & Biology Interface, 2017. [Link]

• Smiles rearrangement. Wikipedia. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• Synthesis and Biological Evaluation of Some Phenothiazine Derivatives. Asian Journal of Research in Chemistry, 2018. [Link]

• A Review on Synthesis, Chemistry, and Medicinal Properties of Benzothiazines and their Related Scaffolds. Bentham Science Publisher. [Link]

• A Review on Synthesis, Chemistry, and Medicinal Properties of Benzothiazines and their Related Scaffolds. ResearchGate, 2024. [Link]

• Synthesis and Evaluation of Phenothiazine Derivatives. iosrphr.org, 2020. [Link]

• Synthesis and antimicrobial activities of novel 1,4-benzothiazine derivatives. Journal of Saudi Chemical Society, 2011. [Link]

• Synthesis and biological activity of phenothiazine derivatives. SciSpace, 2011. [Link]

• Synthesis and antifungal activity of some substituted phenothiazines and related compounds. Bioorganic & Medicinal Chemistry Letters, 2010. [Link]

• Synthesis and Evaluation of Phenothiazine Derivatives. ResearchGate, 2020. [Link]

• 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. University of Strathclyde, 2012. [Link]

• 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. PMC, 2011. [Link]

• Smiles Rearrangement in Synthetic Chemistry. ResearchGate. [Link]

• Modern Aspects of the Smiles Rearrangement. SciSpace, 2020. [Link]

• Visible light-induced intramolecular dearomative cyclization of α-bromo-N-benzyl-alkylamides: efficient construction of 2-azaspiro[4.5]decanes. Chemical Communications, 2018. [Link]

• 2-chloro-N-(5-fluoro-2-methylphenyl)propanamide. Chemspace. [Link]

• Intramolecular cyclization of m-homoprenylphenols through oxidative nucleophilic aromatic substitution. Chemical Communications, 2011. [Link]

• Cobalt-Catalyzed Cyclization of 2-Bromobenzamides with Carbodiimides: A New Route for the Synthesis of 3-(Imino)isoindolin-1-ones. MDPI, 2021. [Link]

• Synthesis method of 2-bromo-5-fluorobenzotrifluoride.

• 2-Bromo-2-methyl-N-p-tolylpropanamide. PMC, 2011. [Link]

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• 4. (PDF) Intramolecular Cyclization of N-(3 [research.amanote.com]

Advanced Purification of 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide via Normal-Phase Silica Gel Chromatography

Physicochemical Profiling & Chromatographic Rationale

The isolation of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide from a crude reaction mixture presents a unique chromatographic challenge due to the competing reactivities of its functional groups. The molecule features a moderately polar secondary amide bond capable of hydrogen bonding, flanked by a lipophilic fluorinated aromatic ring and a highly reactive, electrophilic α -bromoethyl group.

As a Senior Application Scientist, the first step in designing a robust purification protocol is establishing the causality between the molecule's structure and its behavior on a stationary phase.

• The Trap of Amine Modifiers: The crude mixture typically contains unreacted 5-fluoro-2-methylaniline. Standard protocols for purifying amine-containing mixtures often recommend adding basic modifiers (like triethylamine or ammonium hydroxide) to the mobile phase to suppress silanol interactions and prevent tailing . However, the α -bromo amide is highly susceptible to base-catalyzed dehydrohalogenation (yielding an acrylamide derivative) or direct nucleophilic substitution. Therefore, a strictly neutral normal-phase system is mandatory.

• Stationary Phase Dynamics: Unmodified silica gel (230–400 mesh) provides the ideal Brønsted acid environment to retain the basic aniline impurity at the baseline, while allowing the less basic, neutral amide product to elute cleanly under a controlled gradient .

• Loading Strategy: Because residual 2-bromopropanoic acid and basic aniline can form salts that cause severe band broadening (streaking) if wet-loaded, dry loading is critical. Adsorbing the crude mixture onto silica prior to loading ensures a highly concentrated, narrow initial band, maximizing the theoretical plates of the column .

Elution Dynamics & Quantitative Data

To establish a self-validating gradient, we must map the expected components based on their affinity for the silica active sites. The data below summarizes the chromatographic behavior of the reaction matrix in a standard Hexane/Ethyl Acetate (EtOAc) system.

Table 1: Chromatographic Behavior of Reaction Components

Component	Polarity Classification	Primary Interaction Mechanism	Expected Rf​ (20% EtOAc/Hexane)	Elution Order
Bis-acylated Byproduct	Highly Lipophilic	Weak Van der Waals	0.75−0.85	1 (First)
Target α -Bromo Amide	Moderately Polar	H-bond acceptor/donor (Amide)	0.30−0.40	2 (Target)
5-Fluoro-2-methylaniline	Polar / Basic	Strong H-bonding & Acid-Base	0.05−0.15	3 (Late)
2-Bromopropanoic Acid	Highly Polar / Acidic	Strong H-bonding (Carboxyl)	0.00 (Baseline)	4 (Retained)

Purification Workflow

Fig 1: Chromatographic workflow for the isolation of the target α-bromo amide.

Step-by-Step Methodology

Phase 1: Sample Preparation (Dry Loading)

• Dissolution: Dissolve the crude reaction mixture in a minimum volume of Dichloromethane (DCM) or Tetrahydrofuran (THF). Do not use methanol, as it will irreversibly bind to the silica during the drying phase.

• Adsorption: Add dry silica gel (230–400 mesh) to the solution at a mass ratio of 1:3 (crude mass to silica mass).

• Evaporation: Remove the solvent under reduced pressure using a rotary evaporator. Keep the water bath below 35°C to prevent thermal degradation of the α -bromo group. Evaporate until a completely free-flowing powder is obtained.

Phase 2: Column Packing

• Sizing: Select a glass column capable of holding 30–50 grams of silica per 1 gram of crude product.

• Slurry Preparation: Prepare a homogeneous slurry of silica gel in 100% Hexane.

• Packing: Pour the slurry into the column in a single, continuous motion to prevent stratification. Apply gentle positive air pressure to pack the bed tightly .

• Protection: Add a 1 cm layer of clean sea sand on top of the silica bed to protect the stationary phase from mechanical disturbance.

Phase 3: Loading and Gradient Elution

Transfer the dry-loaded silica powder directly onto the protective sand layer. Add a second 1 cm layer of sand on top of the sample. Execute the following gradient profile:

Table 2: Gradient Elution Profile

Step	Mobile Phase Ratio (Hexane : EtOAc)	Volume (CV)*	Purpose
1	95 : 5	2.0	Isocratic wash to elute bis-acylated and non-polar impurities.
2	85 : 15	3.0	Gradient ramp to condition the column and approach the target's elution threshold.
3	80 : 20	4.0	Target Elution Window. The α -bromo amide elutes here.
4	50 : 50	2.0	Column flush to strip unreacted aniline and polar degradation products.

*CV = Column Volumes

Phase 4: System Validation & Fraction Pooling

To ensure this protocol acts as a self-validating system, standard 1D-TLC is insufficient, as on-column degradation (e.g., hydrolysis of the bromide) might mimic co-eluting impurities .

• Primary Screening: Spot fractions on silica gel F254​ TLC plates. Develop in 20% EtOAc / 80% Hexane. Visualize under UV light (254 nm) and stain with Potassium Permanganate ( KMnO4​ ).

• 2D-TLC Validation (Critical Step): Take a representative spot from the pooled target fractions and perform a 2D-TLC. Run the plate in one direction, dry it, rotate 90 degrees, and run it again.

  • Causality Check: If the compound is stable on silica, only a single spot will appear on the diagonal. If off-diagonal spots appear, the α -bromo amide is actively degrading on the silica gel, indicating that a faster flow rate or a switch to neutral alumina is required for future batches.

• Concentration: Pool the validated fractions and concentrate under reduced pressure (Bath Temp ≤ 30°C) to yield the pure 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide as a crystalline solid or viscous oil.

References

• Biotage Knowledge Base. "Successful Flash Chromatography." Biotage. Available at:[Link]

• Organic Syntheses. "Purification of Organic Compounds by Flash Column Chromatography." Org. Synth. 2020. Available at:[Link]

• National Institutes of Health (PMC). "Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3." J Org Chem. 2013. Available at:[Link]

• Biotage Knowledge Base. "How do I purify ionizable organic amine compounds using flash column chromatography?" Biotage. Available at:[Link]

Application Note: Large-Scale Synthesis of 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide

Target Audience: Process Chemists, API Scale-Up Scientists, and Drug Development Professionals Compound Identity: 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS: 1692613-72-1)[1] Key Precursors: 5-Fluoro-2-methylaniline (CAS: 308068-56-6) and 2-Bromopropionyl bromide (CAS: 2857-97-8)[2]

Strategic Overview & Mechanistic Rationale

The synthesis of α -bromo amides is a critical foundational step in the development of small-molecule active pharmaceutical ingredients (APIs), particularly for constructing functionalized heterocycles (e.g., piperazines or morpholines) via subsequent SN​2 displacement. Transitioning the synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide from a discovery-scale round-bottom flask to a pilot-scale reactor introduces significant chemical engineering challenges, primarily concerning exotherm management, byproduct precipitation, and hydrolytic degradation.

To address these challenges, this protocol utilizes a biphasic Schotten-Baumann reaction system.

The Causality Behind the Process Design

• Exotherm & Hydrolysis Management: The acylation of anilines with acid bromides is notoriously fast and highly exothermic. Inefficient heat transfer at scale can lead to localized overheating, promoting the undesired hydrolysis of the highly electrophilic 2-bromopropionyl bromide[3][4]. By diluting the acid bromide and controlling its addition rate at 0–5 °C, aminolysis vastly outcompetes hydrolysis.

• Biphasic Buffer System: Using a monophasic organic system with an organic base (like Triethylamine) generates stoichiometric amounts of hydrobromide salts. At scale, this creates an unstirrable slurry that destroys fluid dynamics and heat transfer. The Schotten-Baumann approach utilizes an aqueous inorganic base (10% K2​CO3​ ) to continuously extract and neutralize the HBr byproduct, maintaining a completely homogeneous organic phase[3].

• Solvent Selection & Reactive Crystallization: Ethyl acetate (EtOAc) is selected over halogenated solvents (like dichloromethane) to minimize environmental impact and worker exposure[5]. Furthermore, EtOAc enables a seamless "solvent swap" distillation into heptane. This induces a controlled reactive crystallization, rejecting hydrolyzed impurities into the mother liquor and avoiding hazardous, unscalable chromatographic purifications[6].

Process Workflow Visualization

Figure 1: Pilot-scale Schotten-Baumann workflow, workup, and reactive crystallization.

Quantitative Data & Stoichiometry

The following table outlines the stoichiometry for a 10.0 mole pilot-scale validation batch.

Reagent / Material	MW ( g/mol )	Eq.	Mass / Volume	Moles	Function
5-Fluoro-2-methylaniline	125.14	1.00	1.25 kg	10.0	Limiting Reagent
2-Bromopropionyl bromide	215.87	1.05	2.27 kg	10.5	Acylating Agent
Potassium carbonate ( K2​CO3​ )	138.21	1.50	2.07 kg	15.0	Acid Scavenger
Ethyl Acetate (EtOAc)	88.11	-	15.0 L	-	Reaction Solvent
Deionized Water ( H2​O )	18.02	-	12.5 L	-	Aqueous Phase
Heptane	100.20	-	15.0 L	-	Antisolvent

Expected Output: 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide (Theoretical Yield: 2.60 kg). Typical isolated yield: 88–92% (>98% HPLC AUC).

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent phases unless the In-Process Controls (IPCs) meet the specified criteria.

Phase 1: Reactor Setup & Initiation

• Solvent & Substrate Charge: To a clean, dry 50 L jacketed glass-lined reactor, charge 12.5 L of EtOAc. Add 1.25 kg of 5-fluoro-2-methylaniline. Initiate mechanical stirring at 150 rpm.

• Buffer Preparation: In a separate mixing vessel, dissolve 2.07 kg of K2​CO3​ in 12.5 L of DI water. Ensure complete dissolution to prevent abrasive wear on reactor valves.

• Biphasic Formation: Transfer the aqueous K2​CO3​ solution into the reactor.

• Thermal Equilibration: Set the reactor jacket cooling system to -5 °C. Allow the biphasic mixture to cool until the internal temperature stabilizes at 0–5 °C .

Phase 2: Controlled Acylation

• Acylating Solution: In a dedicated, moisture-free addition funnel or dosing vessel, dilute 2.27 kg of 2-bromopropionyl bromide with 2.5 L of EtOAc.

• Addition: Begin dropwise addition of the acyl bromide solution.

  • Causality Check: Monitor the internal thermocouple strictly. Adjust the dosing rate to ensure the internal temperature never exceeds 10 °C . Spikes above 10 °C exponentially increase the rate of acyl bromide hydrolysis[4].

• Aging: Once addition is complete, increase agitation to 250 rpm to maximize interfacial surface area. Age the reaction at 5 °C for 2 hours.

• IPC 1 (Reaction Completion): Sample the upper organic layer. Quench with methanol and analyze via HPLC.

  • Validation Gate: The reaction is complete when residual 5-fluoro-2-methylaniline is <1.0% (AUC) . If >1.0%, add an additional 0.05 eq of 2-bromopropionyl bromide and age for 30 minutes.

Phase 3: Workup & Phase Separation

• Separation: Halt agitation and allow the biphasic system to settle for 30 minutes.

  • Validation Gate: A sharp, distinct phase boundary must form. If an emulsion persists, add 1 L of saturated brine to increase the density of the aqueous phase.

• Aqueous Drain: Drain and discard the lower aqueous phase (contains KBr , KHCO3​ , and trace hydrolyzed acid).

• Organic Wash: Wash the retained organic phase with 5 L of 1N HCl (to purge unreacted aniline), followed by 5 L of saturated brine (to remove residual water). Discard all aqueous washes.

Phase 4: Reactive Crystallization & Isolation

• Solvent Swap Distillation: Configure the reactor for vacuum distillation. Apply vacuum and gently heat the jacket to maintain an internal temperature of 40–50 °C. Distill the EtOAc until the total reactor volume is reduced to approximately 5 L.

• Antisolvent Addition: Begin a constant-volume distillation by feeding Heptane (up to 15 L) into the reactor at the same rate that the remaining EtOAc is distilling off.

  • Causality Check: The product is highly soluble in EtOAc but insoluble in heptane. This gradual solvent swap forces the product into a state of controlled supersaturation, promoting the growth of large, pure crystals rather than trapping impurities in an "oiled out" mass[6].

• Cooling & Isolation: Once the solvent swap is complete, cool the resulting slurry linearly to 0 °C over 2 hours. Age at 0 °C for 1 hour.

• Filtration: Discharge the slurry to a Nutsche filter. Wash the filter cake with 2 L of pre-chilled (0 °C) heptane.

• Drying: Dry the solid under vacuum (<-0.08 MPa) at 40 °C until a constant weight is achieved.

Troubleshooting & Safety Directives

• Safety Hazard (Lachrymator): 2-Bromopropionyl bromide is a severe lachrymator and corrosive agent. All transfers must be conducted via closed-line systems or within walk-in fume hoods[5].

• Premature Precipitation: If the product begins to crystallize prematurely during the organic wash phase (due to low temperatures), gently warm the reactor jacket to 25 °C to re-dissolve the product before phase separation.

• Hydrolysis Impurity: If HPLC reveals a high concentration of 2-bromopropanoic acid (the hydrolysis byproduct), it indicates that the addition rate was too fast or the stirring was insufficient. This impurity is highly soluble in heptane and will be successfully rejected into the mother liquor during the crystallization phase.

References

• Cole, K. P., et al. "Pilot-Scale Continuous Production of LY2886721: Amide Formation and Reactive Crystallization." Organic Process Research & Development, ACS Publications, 2014. URL:[Link]

• Stout, D., et al. "Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide." Organic Process Research & Development, ACS Publications, 2012. URL:[Link]

• Miyamoto, K., et al. "Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction." Chemical Science, Royal Society of Chemistry, 2021. URL:[Link]

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• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Reactions Involving 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

Introduction: The Versatility of a Key Synthetic Intermediate

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a versatile synthetic intermediate of significant interest to researchers in medicinal chemistry and drug development. Its structure, featuring an α-bromo amide moiety, provides a reactive handle for a variety of chemical transformations. The presence of a fluorine atom and a methyl group on the phenyl ring further allows for the fine-tuning of physicochemical properties such as lipophilicity and metabolic stability in derivative compounds. This document provides a detailed guide to the experimental setup for key reactions involving this compound, grounded in established chemical principles and supported by authoritative literature. The protocols herein are designed to be self-validating systems, with an emphasis on the causality behind experimental choices to ensure reproducibility and success.

PART 1: Synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

A reliable and scalable synthesis of the title compound is paramount for its use in further chemical transformations. The following protocol is a robust method adapted from established procedures for the synthesis of similar N-aryl-α-bromoamides.[1][2] The reaction proceeds via the nucleophilic acyl substitution of 2-bromopropanoyl chloride by 5-fluoro-2-methylaniline.

Experimental Protocol: Synthesis

Materials and Reagents:

• 5-fluoro-2-methylaniline

• 2-bromopropanoyl chloride

• Triethylamine (Et3N)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Hexanes

• Ethyl acetate

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Standard glassware for extraction and filtration

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-fluoro-2-methylaniline (1.0 eq) and anhydrous dichloromethane (DCM, approximately 0.2 M solution).

• Base Addition: Add triethylamine (1.1 eq) to the solution. The triethylamine acts as a base to neutralize the HCl generated during the reaction.

• Acylation: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of 2-bromopropanoyl chloride (1.05 eq) in anhydrous DCM via a dropping funnel over 30 minutes. The slow addition helps to control the exothermicity of the reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction by the slow addition of water. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous NaHCO3 solution (to remove any remaining acid) and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a mixture of hexanes and ethyl acetate or by column chromatography on silica gel to afford the pure 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of the target compound.

PART 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The α-bromo functionality of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide makes it an excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[3][4] This reaction allows for the formation of a carbon-carbon bond at the α-position, providing access to a wide range of α-aryl amides. The choice of ligand is critical for the success of this transformation, with bulky, electron-rich phosphine ligands often providing the best results.[5]

Authoritative Mechanistic Insight

The catalytic cycle of the Suzuki-Miyaura reaction is generally understood to involve three key steps: oxidative addition, transmetalation, and reductive elimination.[6]

• Oxidative Addition: A low-valent palladium(0) species undergoes oxidative addition to the carbon-bromine bond of the α-bromo amide, forming a palladium(II) intermediate.

• Transmetalation: In the presence of a base, the organoboron reagent (e.g., a boronic acid) transfers its organic group to the palladium center, displacing the halide. The base is crucial for activating the boronic acid.[7]

• Reductive Elimination: The two organic groups on the palladium(II) center couple and are eliminated, forming the desired C-C bond and regenerating the palladium(0) catalyst.

Suzuki-Miyaura Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

Materials and Reagents:

• 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium(II) acetate (Pd(OAc)2) or a pre-catalyst like Pd2(dba)3

• Phosphine ligand (e.g., SPhos, XPhos, or RuPhos)

• Base (e.g., potassium carbonate (K2CO3) or potassium phosphate (K3PO4))

• Anhydrous solvent (e.g., toluene, dioxane, or a mixture with water)

• Standard workup and purification reagents

Equipment:

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and stir bar

• Heating block or oil bath

• Inert atmosphere setup (e.g., Schlenk line)

Procedure:

• Reaction Setup: To a Schlenk flask, add 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (1.0 eq), the arylboronic acid (1.2 eq), the palladium source (e.g., Pd(OAc)2, 2-5 mol%), and the phosphine ligand (4-10 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Solvent and Base Addition: Add the anhydrous solvent and the base (2.0-3.0 eq).

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Workup: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove insoluble salts and the palladium catalyst.

• Extraction and Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous MgSO4, filter, and concentrate. Purify the crude product by column chromatography.

Quantitative Data for Suzuki-Miyaura Coupling

Parameter	Recommended Value	Rationale
Substrate Ratio	1.0 eq 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide : 1.2 eq Arylboronic acid	A slight excess of the boronic acid ensures complete consumption of the limiting reagent.
Palladium Catalyst	2-5 mol% Pd(OAc)2 or Pd2(dba)3	A catalytic amount is sufficient. Higher loadings may be needed for less reactive substrates.
Ligand	4-10 mol% (e.g., SPhos)	A 2:1 ligand to palladium ratio is often optimal for monoligated active species.
Base	2.0-3.0 eq K2CO3 or K3PO4	An excess of base is required to facilitate the transmetalation step.
Solvent	Toluene or Dioxane/Water	Aprotic solvents are generally used. The addition of water can sometimes accelerate the reaction.
Temperature	80-110 °C	Elevated temperatures are typically required to drive the reaction to completion.

PART 3: Nucleophilic Substitution with Amines

The α-bromo position of the title compound is also susceptible to nucleophilic substitution, providing a direct route to α-amino amides.[8] This transformation is a cornerstone of medicinal chemistry for the synthesis of peptidomimetics and other biologically active molecules. The reaction typically proceeds via an SN2 mechanism, although SN1 pathways can be operative under certain conditions.[9][10]

Experimental Protocol: Nucleophilic Amination

Materials and Reagents:

• 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

• Primary or secondary amine (e.g., benzylamine)

• Base (e.g., potassium carbonate or triethylamine)

• Solvent (e.g., acetonitrile or dimethylformamide (DMF))

• Standard workup and purification reagents

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (1.0 eq) in the chosen solvent.

• Addition of Reagents: Add the amine (1.1-1.5 eq) and the base (1.5-2.0 eq). The excess amine and base help to drive the reaction to completion and neutralize the HBr byproduct.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed (monitored by TLC or LC-MS).

• Workup: Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with water and brine, dry over anhydrous MgSO4, filter, and concentrate. Purify the crude product by column chromatography.

PART 4: Safety and Handling

As a Senior Application Scientist, ensuring the safe handling of all chemicals is of utmost importance. While a specific safety data sheet (SDS) for 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide may not be readily available, the following precautions are based on the known hazards of α-bromoamides and related compounds.[11][12][13]

General Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• Avoid Contact: Avoid contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water and seek medical attention.

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

Specific Hazards of α-Bromoamides:

• Lachrymator: Many α-halo carbonyl compounds are lachrymators (cause tearing).

• Alkylating Agent: As an alkylating agent, this compound should be considered potentially toxic and mutagenic.

• Corrosive: Can be corrosive to metals and tissues.

Handling and Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases and oxidizing agents.

Waste Disposal:

• Dispose of all chemical waste in accordance with local, state, and federal regulations. Contaminated materials should be treated as hazardous waste.

Conclusion

2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a valuable building block for the synthesis of a diverse range of compounds. The protocols and insights provided in this application note offer a solid foundation for researchers to confidently and safely utilize this intermediate in their synthetic endeavors. By understanding the underlying principles of the reactions and adhering to safe laboratory practices, scientists can effectively leverage the reactivity of this compound to advance their research and development goals.

References

• Catalytic Enantioselective Nucleophilic Amination of α-Halo Carbonyl Compounds with Free Amines. Journal of the American Chemical Society. (2024). Available at: [Link]

• The Fascinating Chemistry of α‐Haloamides. Advanced Synthesis & Catalysis. (2020). Available at: [Link]

• Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. JoVE. (n.d.). Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. (2023). Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. (2023). Available at: [Link]

• Nucleophilic acyl substitution reactions. Chemistry LibreTexts. (2023). Available at: [Link]

• 2-Bromo-2-methyl-N-p-tolylpropanamide. Acta Crystallographica Section E. (2011). Available at: [Link]

• Synthesis of cyclobutarenes by Palladium-catalyzed C(sp 3 )-H bond arylation: Preparation of Methyl 7-Methylbicyclo[4.2.0]Octa-1,3,5-Triene-7-Carboxylate. Organic Syntheses. (2015). Available at: [Link]

• Nucleophilic substitution reactions. Khan Academy. (n.d.). Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. (2024). Available at: [Link]

• Management of Alpha-Contaminated Wastes. IAEA Bulletin. (1981). Available at: [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules. (2021). Available at: [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Purdue University. (2017). Available at: [Link]

• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. (n.d.). Available at: [Link]

• 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Acta Crystallographica Section E. (2011). Available at: [Link]

• Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Molecules. (2015). Available at: [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. (2013). Available at: [Link]

• Catalytic Properties of Unsupported Palladium Nanoparticle Surfaces Capped with Small Organic Ligands. Bulletin of the Korean Chemical Society. (2015). Available at: [Link]

• The Influence of Ligands on the Pd-Catalyzed Diarylation of Vinyl Esters. Molecules. (2024). Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. (n.d.). Available at: [Link]

• Ligand-Promoted Palladium-Catalyzed Aerobic Oxidation Reactions. Chemical Reviews. (2017). Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. (n.d.). Available at: [Link]

• Synthesis of 2-bromo-5-fluorothiophenol. PrepChem. (n.d.). Available at: [Link]

• Pd Metal Catalysts for Cross-Couplings and Related Reactions in the 21st Century: A Critical Review. ACS Catalysis. (2016). Available at: [Link]

• Leveraging Halogenated Anilines: Applications of 5-Bromo-4-fluoro-2-methylaniline. Acme Synthetic Chemicals. (n.d.). Available at: [Link]

• 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. University of Strathclyde. (2012). Available at: [Link]

• Synthesis of 5-Fluoro- and 5-Hydroxymethanoprolines via Lithiation of N-BOC-methanopyrrolidines. Constrained Cγ-Exo and Cγ-Endo Conformations. The Journal of Organic Chemistry. (2012). Available at: [Link]

• Synthetic method of medicine raw material namely 5-fluoro-2-bromoisonicotinic acid. Google Patents. (2016).

• Synthesis, Properties and Antimicrobial Activity of 5-Trifluoromethyl-2-formylphenylboronic Acid. Molecules. (2020). Available at: [Link]

• How To Store And Dispose Of Radiolabeled Compounds. Moravek, Inc.. (n.d.). Available at: [Link]

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• 3. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: High-Throughput Derivatization of 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide for Biological Screening Libraries

Executive Summary

The design and synthesis of diverse, high-quality chemical libraries are foundational to modern High-Throughput Screening (HTS). This application note details the structural rationale, mechanistic principles, and validated protocols for the derivatization of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS: 1692613-72-1). By exploiting the electrophilic nature of the α -bromo amide moiety, researchers can rapidly generate libraries of α -amino, α -thioether, and α -oxy amides. These protocols are optimized for parallel synthesis, ensuring high fidelity, straightforward purification, and immediate readiness for biological screening.

Mechanistic Insights: The α -Bromo Amide as an Electrophilic Hub

Reactivity Profile

The α -haloamide functional group is a privileged electrophilic hub in organic synthesis 1. The adjacent amide carbonyl significantly lowers the LUMO energy of the C–Br bond, accelerating bimolecular nucleophilic substitution (S_N2) reactions. Because the scaffold is a propanamide derivative, the α -carbon is secondary. This slight increase in steric bulk compared to an acetamide dictates that while S_N2 remains the dominant pathway, basicity must be carefully controlled to prevent competing E2 elimination (which would yield an inactive acrylamide byproduct).

Pharmacophore Rationale

The N-(5-fluoro-2-methylphenyl) moiety is strategically designed for drug-like properties:

• Conformational Restriction: The ortho-methyl group restricts rotation around the N-aryl bond. This pre-organizes the molecule, reducing the entropic penalty upon binding to a biological target.

• Metabolic Stability: The meta-fluoro substitution blocks common cytochrome P450-mediated aromatic oxidation pathways while fine-tuning the lipophilicity (LogP) for optimal membrane permeability.

Library Synthesis Workflow

Workflow for parallel derivatization and biological screening of the alpha-bromo amide scaffold.

Experimental Protocols

General Considerations & Self-Validating Checks

To ensure trustworthiness in parallel synthesis, these protocols utilize a self-validating LC-MS tracking system.

• Diagnostic Signal: The starting material (MW = 260.10 g/mol ) exhibits a distinct 1:1 isotopic doublet at m/z 260 and 262[M+H]⁺ due to the natural abundance of 79 Br and 81 Br.

• Validation: Successful derivatization is definitively confirmed when this isotopic doublet completely disappears, replaced by a singlet [M+H]⁺ corresponding to the exact mass of the substituted product 2.

Protocol A: Synthesis of α -Amino Amides

This protocol is optimized for primary and secondary aliphatic amines.

• Preparation: Dissolve 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (1.0 eq, 100 mg) in anhydrous Acetonitrile (MeCN, 2.0 mL). Causality: MeCN is a polar aprotic solvent that optimally solvates the transition state of the S_N2 reaction without hydrogen-bonding to the nucleophile.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA, 2.0 eq). Causality: DIPEA is a sterically hindered, non-nucleophilic base. It acts strictly as an acid scavenger to neutralize the generated HBr, preventing the formation of unreactive amine hydrobromide salts without inducing E2 elimination.

• Nucleophile Addition: Add the desired amine (1.2 eq).

• Reaction: Stir the mixture at 60 °C for 6–8 hours. Monitor via LC-MS until the m/z 260/262 doublet is consumed.

• Workup: Dilute with Ethyl Acetate (10 mL) and wash with 1M HCl (2 × 5 mL). Causality: The acidic wash protonates and removes any unreacted aliphatic amine into the aqueous layer, while the product (often less basic due to the adjacent electron-withdrawing amide) remains in the organic layer.

• Isolation: Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

Protocol B: Synthesis of α -Thioether Amides

Thiols are highly polarizable "soft" nucleophiles that react rapidly with α -bromo amides at room temperature.

• Preparation: Dissolve the scaffold (1.0 eq, 100 mg) in Acetone (2.0 mL).

• Base Addition: Add anhydrous Potassium Carbonate (K₂CO₃, 1.5 eq). Causality: A mild inorganic base is sufficient to deprotonate the highly acidic thiol (pKa ~ 6-10). Avoiding stronger bases prevents unwanted hydrolysis of the amide bond.

• Nucleophile Addition: Add the desired thiol (1.1 eq) dropwise.

• Reaction: Stir at room temperature for 2 hours. Causality: The superior nucleophilicity of the thiolate anion allows for rapid conversion at ambient temperature, completely bypassing elimination risks.

• Workup: Filter the suspension to remove K₂CO₃ salts. Concentrate the filtrate and purify directly via automated Prep-HPLC.

Quantitative Data & Reaction Scope

The following table summarizes the optimized conditions and expected yields across different nucleophile classes. This data allows researchers to predict library generation efficiency.

Nucleophile Class	Representative Reagent	Base / Catalyst	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
Primary Amine	Benzylamine	DIPEA (2.0 eq)	MeCN	60	8	75–85
Secondary Amine	Piperidine	DIPEA (2.0 eq)	MeCN	RT	4	80–95
Thiol (Aliphatic)	Ethanethiol	K₂CO₃ (1.5 eq)	Acetone	RT	2	85–98
Thiol (Aryl)	Thiophenol	K₂CO₃ (1.5 eq)	Acetone	RT	2	85–95
Phenol	4-Methoxyphenol	Cs₂CO₃ (2.0 eq)	DMF	80	12	60–75

Implications for Biological Screening

Derivatives generated from this scaffold are highly valuable for both target-based and phenotypic screening. By replacing the reactive bromine atom with diverse functional groups, the resulting library consists of stable, reversible binders. These α -substituted amides frequently act as peptidomimetics, capable of interrogating protein-protein interactions (PPIs), kinase active sites, and GPCRs. Furthermore, the robust nature of these S_N2 reactions makes this scaffold an ideal candidate for DNA-Encoded Library (DEL) synthesis and late-stage functionalization via photocatalysis 3.

References

• The Fascinating Chemistry of α‐Haloamides.
• Dynamic Kinetic Resolution of α-Bromo Carboxylic Acid Derivatives in Asymmetric Nucleophilic Substitution with Chiral α-Amino Esters.
• Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis.

Sources

• 1. The Fascinating Chemistry of α‐Haloamides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

common side products in the synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

Welcome to the technical support center for the synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this critical synthetic step. Here, we address common challenges, provide in-depth explanations for the formation of side products, and offer validated protocols to enhance yield and purity.

Introduction to the Synthesis

The synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a cornerstone reaction in the development of various pharmaceutical intermediates. The primary route involves the nucleophilic acyl substitution of 5-fluoro-2-methylaniline with 2-bromopropanoyl bromide or a similar acylating agent. While seemingly straightforward, this reaction is susceptible to several side reactions that can impact the purity and yield of the desired product. This guide will delve into the mechanistic underpinnings of these side reactions and provide actionable solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: I'm observing a significant amount of a diacylated side product. Why is this happening, and how can I prevent it?

Answer: The formation of a diacylated product, N-(2-bromo-1-oxopropyl)-N-(5-fluoro-2-methylphenyl)-2-bromopropanamide, is a common issue arising from the over-acylation of the target amide.

Causality: While the nitrogen atom in the newly formed amide is less nucleophilic than the starting aniline, it can still react with the highly electrophilic 2-bromopropanoyl bromide, especially under forcing conditions. Several factors can contribute to this:

• High concentration of the acylating agent: A large excess of 2-bromopropanoyl bromide increases the probability of a second acylation event.

• Elevated reaction temperatures: Higher temperatures can provide the necessary activation energy for the less reactive amide nitrogen to attack the acyl bromide.

• Inefficient mixing: Poor mixing can lead to localized areas of high acyl bromide concentration, promoting diacylation.

Troubleshooting and Mitigation Strategies:

Strategy	Rationale
Stoichiometric Control	Use a minimal excess of 2-bromopropanoyl bromide (e.g., 1.05-1.1 equivalents). This limits the availability of the acylating agent for a second reaction.
Controlled Addition	Add the 2-bromopropanoyl bromide dropwise to the solution of 5-fluoro-2-methylaniline at a low temperature (e.g., 0-5 °C). This maintains a low instantaneous concentration of the acylating agent.
Optimize Reaction Temperature	Conduct the reaction at a lower temperature. While this may slow down the primary reaction, it will disproportionately suppress the higher activation energy diacylation side reaction.
Efficient Stirring	Ensure vigorous and efficient stirring throughout the addition of the acylating agent to prevent localized concentration gradients.

Question 2: My final product is contaminated with an acidic impurity, leading to low yields. What is the likely culprit?

Answer: The most probable acidic impurity is 2-bromopropionic acid, which forms from the hydrolysis of the 2-bromopropanoyl bromide starting material.

Causality: Acyl bromides are highly reactive and susceptible to hydrolysis in the presence of water.[1] Even trace amounts of moisture in the solvent, starting materials, or reaction atmosphere can lead to the formation of 2-bromopropionic acid. This side reaction not only introduces an impurity but also consumes the acylating agent, thereby reducing the yield of the desired amide.

Troubleshooting and Mitigation Strategies:

Strategy	Protocol
Anhydrous Conditions	Ensure all glassware is thoroughly dried (e.g., oven-dried at 120 °C for several hours) and cooled under a stream of inert gas (e.g., nitrogen or argon).
Dry Solvents	Use anhydrous solvents. If not commercially available, solvents should be dried using appropriate methods (e.g., distillation from a suitable drying agent).
Inert Atmosphere	Conduct the reaction under a positive pressure of an inert gas to prevent atmospheric moisture from entering the reaction vessel.
Starting Material Purity	Ensure the 5-fluoro-2-methylaniline is dry. If necessary, it can be dried over a suitable desiccant before use.

Experimental Protocol for Minimizing Hydrolysis:

• Assemble the reaction apparatus (e.g., a three-necked flask with a dropping funnel, thermometer, and nitrogen inlet) and flame-dry it under a stream of nitrogen.

• Allow the apparatus to cool to room temperature under nitrogen.

• Charge the flask with 5-fluoro-2-methylaniline and anhydrous solvent (e.g., dichloromethane or tetrahydrofuran).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of 2-bromopropanoyl bromide in the anhydrous solvent via the dropping funnel over 30-60 minutes.

• Maintain the reaction at 0-5 °C for the specified time, monitoring by TLC or HPLC.

Question 3: I've identified an impurity with a higher molecular weight that appears to be a dimer of my starting aniline. How is this possible?

Answer: While less common than over-acylation, the formation of N-acylated aniline dimers can occur under certain conditions. This is more prevalent in aniline alkylation reactions but can be a minor side product in acylations.[2][3]

Causality: This side product can arise if the initial amide product acts as a nucleophile to displace the bromine from another molecule of the product. This is an intermolecular SN2 reaction. The presence of a base can facilitate this by deprotonating the amide, increasing its nucleophilicity.

Troubleshooting and Mitigation Strategies:

• Control of Basicity: If a base is used to scavenge the HBr byproduct, a hindered, non-nucleophilic base such as diisopropylethylamine (DIPEA) is preferred over more nucleophilic bases like triethylamine.

• Temperature Control: As with other side reactions, lower temperatures will disfavor this dimerization.

• Dilution: Running the reaction at a lower concentration can reduce the frequency of intermolecular collisions, thus minimizing the formation of dimeric impurities.

Visualizing the Reaction Pathways

The following diagrams illustrate the intended reaction and the formation of common side products.

Caption: Main and side reaction pathways in the synthesis.

Summary of Troubleshooting Strategies

Issue	Potential Cause	Recommended Action
Diacylation	Excess acylating agent, high temperature	Use 1.05-1.1 eq. of acyl bromide, add it slowly at 0-5 °C.
Acidic Impurity	Moisture in the reaction	Use anhydrous solvents and reagents, run under an inert atmosphere.
Low Yield	Hydrolysis of acyl bromide	Follow strict anhydrous protocols.
Dimer Formation	Non-optimal base, high concentration	Use a hindered base (DIPEA), consider running at higher dilution.

In-depth Protocol for High-Purity Synthesis

This protocol is optimized to minimize the formation of common side products.

Materials:

• 5-fluoro-2-methylaniline (99%+, anhydrous)

• 2-bromopropanoyl bromide (98%+, freshly distilled if necessary)[4]

• Anhydrous Dichloromethane (DCM)

• Diisopropylethylamine (DIPEA), distilled

• Nitrogen or Argon gas

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet.

• Dissolve 5-fluoro-2-methylaniline (1.0 eq) and DIPEA (1.2 eq) in anhydrous DCM under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice-water bath.

• In the dropping funnel, prepare a solution of 2-bromopropanoyl bromide (1.05 eq) in anhydrous DCM.

• Add the 2-bromopropanoyl bromide solution dropwise to the aniline solution over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and wash it sequentially with 1M HCl, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization or column chromatography as needed.

Analytical Characterization of Side Products

Accurate identification of side products is crucial for effective troubleshooting.

Compound	Expected ¹H NMR Signals (Illustrative)	Expected Mass Spec (m/z)
Desired Product	Aromatic protons, methyl singlet, quartet and doublet for the propanamide chain.	[M+H]⁺ corresponding to C₁₀H₁₁BrFNO
Diacylated Product	Absence of N-H proton, complex aromatic signals, two sets of propanamide signals.	[M+H]⁺ corresponding to C₁₃H₁₃Br₂FNO₂
2-bromopropionic acid	Carboxylic acid proton (broad singlet), quartet and doublet for the propionyl chain.	[M-H]⁻ corresponding to C₃H₄BrO₂

Concluding Remarks

The synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, while fundamental, requires careful control of reaction parameters to achieve high purity and yield. By understanding the mechanistic origins of common side products—namely diacylation and hydrolysis of the acylating agent—and implementing the strategies outlined in this guide, researchers can significantly improve their synthetic outcomes. Adherence to anhydrous techniques and precise stoichiometric and temperature control are paramount to success.

References

• PrepChem.com. Preparation of 2-bromopropionic acid. Available at: [Link]

• Arches. An NMR analysis of the hydrolysis of 2-bromopropionic acid. Available at: [Link]

• ResearchGate. Aniline Alkylation over Solid Acid Catalysts. Available at: [Link]

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 9), o2446. Available at: [Link]

• RSC Publishing. One-pot synthesis of 2-bromopropionyl esterified cellulose nanofibrils as hydrophobic coating and film. Available at: [Link]

• Ilangovan, A., et al. (2017). Stable and ordered amide frameworks synthesised under reversible conditions which facilitate error checking. Nature Communications, 8, 1113. Available at: [Link]

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-2-methyl-N-p-tolylpropanamide. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 7), o1543. Available at: [Link]

• RSC Publishing. One-pot synthesis of 2-bromopropionyl esterified cellulose nanofibrils as hydrophobic coating and film. Available at: [Link]

• PubChem. 2-Bromo-N-(2-methylphenyl)propanamide. Available at: [Link]

• University of Strathclyde. 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Available at: [Link]

• Google Patents. A kind of synthetic method of 2-bromo-5-fluoro-4-nitroaniline and intermediate thereof.

• Heterocycles. The regioselective acylation reactions of imidazopyridines. Available at: [Link]

• ResearchGate. Stable and ordered amide frameworks synthesised under reversible conditions which facilitate error checking. Available at: [Link]

• Organic Chemistry Portal. Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Available at: [Link]

• RSC Publishing. Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. Available at: [Link]

• Johnston, J. N., et al. (2018). Preparation of N-Aryl Amides by Epimerization-Free Umpolung Amide Synthesis. Organic Syntheses, 95, 388-406. Available at: [Link]

• Westin, J. Synthesis of Amides. Organic Chemistry. Available at: [Link]

• Google Patents. Process for the ring alkylation of an aniline.

• Journal of the Korean Chemical Society. Reaction of 2-Phenyl- and 2-Methyl-cycloalkanones with PBr5 and Influence of Substituent on the Addition of Bromine Atom. Available at: [Link]

• Oriental Journal of Chemistry. An Exquisite Design Process and Impacting Synthesis of 2-methyl Nicotinamide Derivatives and their Anti-bacterial Activity Closet to Fab I Inhibitors. Available at: [Link]

• Pearson+. Identify the substitution products that form when 2-bromo-2-me... Available at: [Link]

• Stack Exchange. Major products of the reaction of 2-bromo-2-methylpropane and propanoic acid. Available at: [Link]

• Autechaux. Leveraging Halogenated Anilines: Applications of 5-Bromo-4-fluoro-2-methylaniline. Available at: [Link]

• Proprep. Discuss the reactivity and applications of 2 bromopropane in nucleophilic substitution reactions. Available at: [Link]

• PrepChem.com. Preparation of 2-bromopropionyl bromide. Available at: [Link]

• Macmillan Group. Metallaphotoredox Perfluoroalkylation of Organobromides. Available at: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. prepchem.com [prepchem.com]

troubleshooting guide for the purification of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals tasked with the isolation and purification of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide . As an α -bromo amide, this molecule is highly valuable as an intermediate in medicinal chemistry (e.g., in the synthesis of lidocaine analogs or specific kinase inhibitors), but its labile α -bromo group and the physicochemical properties of its precursors present unique purification challenges.

This guide synthesizes field-proven methodologies, mechanistic causality, and authoritative protocols to ensure high-yield, high-purity isolation.

Impurity Profiling & Quantitative Data

Before troubleshooting, it is critical to understand the physicochemical landscape of your crude reaction mixture. The synthesis typically involves the reaction of 5-fluoro-2-methylaniline with 2-bromopropanoyl bromide (or chloride) in the presence of an organic base (e.g., triethylamine).

The table below summarizes the target molecule and its most common impurities, providing the logical basis for the purification strategy.

Compound	MW ( g/mol )	Est. pKa	Polarity (TLC Rf​ )*	Primary Removal Strategy
2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (Target)	260.10	~15 (NH)	Moderate (~0.5)	Product Isolation
5-fluoro-2-methylaniline (Starting Material)	125.14	~4.5 (Conjugate Acid)	Moderate-High (~0.3)	1M HCl Wash (Aqueous Extraction)
2-bromopropanoic acid (Hydrolyzed Reagent)	152.98	~2.9	Very High (Streak)	Sat. NaHCO₃ Wash (Aqueous Extraction)
2-hydroxy-N-(5-fluoro-2-methylphenyl)propanamide	197.21	~15 (NH)	High (~0.1)	Recrystallization (Avoid strong bases)
Triethylammonium bromide (Byproduct)	182.10	~10.7	Ionic (Baseline)	Water/Brine Wash

*TLC conditions: 3:1 Hexanes/Ethyl Acetate on Silica Gel 60 F254.

Standard Operating Procedure: Step-by-Step Purification

To achieve a self-validating purification system, rely on orthogonal separation techniques: first exploiting acid-base chemistry via liquid-liquid extraction, followed by thermodynamic purification via recrystallization[1][2].

Phase 1: Liquid-Liquid Extraction (Reaction Workup)

• Quenching: Upon reaction completion (monitored via TLC), quench the reaction mixture (typically in Dichloromethane or Ethyl Acetate) with ice-cold distilled water. Causality: This safely hydrolyzes any unreacted 2-bromopropanoyl bromide into 2-bromopropanoic acid and HBr.

• Acid Wash: Transfer the mixture to a separatory funnel. Wash the organic layer with 1M HCl (2 × 50 mL per gram of crude). Causality: The weakly basic 5-fluoro-2-methylaniline is protonated to its highly water-soluble hydrochloride salt, partitioning it entirely into the aqueous layer[3].

• Base Wash: Wash the organic layer with saturated aqueous NaHCO₃ (2 × 50 mL per gram). Causality: This neutralizes residual HBr and deprotonates 2-bromopropanoic acid, extracting it into the aqueous phase. Critical: Do not use NaOH or KOH, as strong nucleophilic bases will hydrolyze the labile α -bromide[1].

• Drying: Wash the organic layer with saturated brine to remove emulsified water, then dry over anhydrous Na₂SO₄. Filter the drying agent.

• Concentration: Concentrate the filtrate in vacuo at a bath temperature not exceeding 35 °C to yield the crude solid.

Phase 2: Recrystallization

Chromatography can sometimes lead to degradation or yield loss for α -halo amides[2]. Recrystallization is the preferred method for ultimate purity[4].

• Dissolution: Suspend the crude solid in a minimum volume of hot isopropyl ether or an ethanol/water mixture (e.g., 80 °C for ethanol).

• Crystallization: Allow the solution to cool slowly to room temperature to promote the growth of pure crystal lattices, excluding structurally dissimilar impurities (like the over-alkylated dimer).

• Isolation: Transfer the flask to an ice bath for 30 minutes to maximize precipitation. Filter via a Büchner funnel, wash with ice-cold solvent, and dry under high vacuum.

Workflow & Mechanistic Visualizations

Liquid-liquid extraction and purification workflow for alpha-bromo amides.

Competing side reactions during the synthesis and workup of alpha-bromo amides.

Troubleshooting FAQs

Q1: My isolated product contains a highly polar impurity that streaks on TLC, and my overall yield is low. What happened? A1: You are likely observing the formation of 2-hydroxy-N-(5-fluoro-2-methylphenyl)propanamide. The α -bromo group adjacent to the carbonyl is highly electrophilic. If you utilized a strong base like NaOH or KOH during your aqueous workup, hydroxide ions will rapidly displace the bromide via an SN​2 mechanism[1]. Solution: Strictly use mild bases like saturated aqueous NaHCO₃ for neutralizing acidic byproducts.

Q2: I performed the 1M HCl wash, but I still see unreacted 5-fluoro-2-methylaniline co-eluting with my product. Why? A2: The fluorine atom on the aniline ring is highly electronegative, which withdraws electron density from the aromatic ring and the amine group, significantly lowering its pKa compared to standard aniline. Consequently, 1M HCl may not fully protonate it if the extraction volume is insufficient. Solution: Increase the volume of the 1M HCl wash, or perform three successive washes instead of two. Alternatively, use 2M HCl, but minimize contact time to prevent acid-catalyzed hydrolysis of the amide bond[3].

Q3: I am trying to purify the crude mixture via silica gel column chromatography, but the product is tailing severely. A3: Tailing of amides on bare silica gel is a common phenomenon due to strong hydrogen bonding between the amide carbonyl/NH and the silanol groups on the stationary phase. Furthermore, trace acidic impurities in the silica can degrade α -bromo amides during elution[2]. Solution: Recrystallization is highly recommended over chromatography for this specific class of compounds[4]. If chromatography is absolutely necessary, pre-treat your silica gel by flushing the column with 1% Triethylamine (Et₃N) in your starting mobile phase to cap acidic silanol sites, ensuring you evaporate the Et₃N thoroughly from your collected fractions[2].

Q4: My product is an oil after concentration and refuses to crystallize. How can I induce crystallization? A4: α -bromo amides can sometimes trap residual solvent (like DCM or EtOAc), depressing their melting point and causing them to oil out. Solution: Re-dissolve the oil in a small amount of diethyl ether or isopropyl ether, and evaporate it again to azeotropically remove the trapped solvent[4]. Once a tacky solid is obtained, triturate it with cold heptane or hexanes while scratching the inside of the flask with a glass rod to provide nucleation sites.

References

• What is the best technique for amide purification? ResearchGate URL:[Link]

• Synthesis of 2-Bromo-N-(3-methoxyphenyl)-N-methyl-propanamide PrepChem URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-bromo-N-isopropylacetamide | 75726-96-4 [chemicalbook.com]
• 4. prepchem.com [prepchem.com]

preventing decomposition of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide during reaction

Welcome to the technical support center for 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this valuable synthetic intermediate. As an α-bromoamide, this compound possesses inherent reactivity that, while useful, can also lead to undesired decomposition if not handled with care. This document provides in-depth troubleshooting advice, preventative protocols, and answers to frequently asked questions to ensure the stability and successful application of this reagent in your experiments.

Understanding the Instability: Core Decomposition Pathways

The primary challenge in using 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide lies in its susceptibility to several decomposition pathways. The electron-withdrawing nature of the adjacent amide carbonyl group makes the α-carbon electrophilic and the α-proton acidic, while the bromine atom serves as a competent leaving group. Understanding these pathways is the first step toward prevention.

Caption: Primary decomposition pathways for the title compound.

Troubleshooting Guide: Reaction Issues & Solutions

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: I am observing a significant amount of a more polar byproduct, identified as 2-hydroxy-N-(5-fluoro-2-methylphenyl)propanamide. What is causing this and how can I stop it?

A1: This is a classic case of nucleophilic substitution, where the bromide is displaced by a hydroxide ion or a water molecule. Amides, while generally stable, can be susceptible to hydrolysis, and the α-bromo group is a prime target for nucleophiles.[1][2] This is exacerbated by the presence of moisture or adventitious base.

Root Causes & Solutions:

• Moisture Contamination: The most common culprit. Water can act as a nucleophile, especially at elevated temperatures.

  • Preventative Action: Ensure all glassware is rigorously dried (oven or flame-dried under vacuum). Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle over molecular sieves. Handle all reagents under an inert atmosphere (Nitrogen or Argon).[3]

• Basic Conditions: Hydroxide ions (from bases like NaOH, KOH, or even basic salts) are potent nucleophiles that will readily displace bromide.

  • Preventative Action: Avoid aqueous inorganic bases. If a base is required for your transformation, switch to a non-nucleophilic, sterically hindered organic base. See the protocol section below for guidance.

Q2: My reaction requires a base, but when I add it, I see a new, less polar spot by TLC which I suspect is an elimination product. How do I choose the right base?

A2: You are likely observing base-mediated dehydrobromination. The proton α to the carbonyl is acidic and can be removed by a base, leading to the elimination of HBr to form an unsaturated amide. This is common with strong or sterically unhindered bases.

Root Causes & Solutions:

• Incorrect Base Choice: Strong bases like alkoxides (e.g., t-BuOK) or unhindered amines can promote elimination.[1]

  • Preventative Action: The key is to use a base that is sterically hindered enough to prevent it from acting as a nucleophile but is still capable of scavenging protons. Excellent choices include:

    • Diisopropylethylamine (DIPEA or Hünig's base): The bulky isopropyl groups shield the nitrogen atom.

    • 2,6-Lutidine or 2,4,6-Collidine: The methyl groups adjacent to the nitrogen provide steric hindrance.

    • Proton Sponges (e.g., 1,8-Bis(dimethylamino)naphthalene): These have high basicity but exceptionally low nucleophilicity due to their rigid structure.[4]

Q3: The reaction mixture darkens significantly upon heating, and my final yield is very low. What is happening?

A3: Darkening, especially with heat, is a strong indicator of thermal decomposition.[5][6] α-Haloamides can be thermally labile, and high temperatures can initiate complex degradation pathways, potentially involving radical mechanisms, leading to a variety of byproducts and charring.

Root Causes & Solutions:

• Excessive Temperature: Many reactions are unnecessarily run at reflux out of convention.

  • Preventative Action: Determine the minimum temperature required for your reaction to proceed at a reasonable rate. Start at room temperature and gradually increase the temperature only if necessary. Monitor progress by TLC or LC-MS to avoid prolonged heating.

• Prolonged Reaction Time: Even at moderate temperatures, extended reaction times can lead to cumulative degradation.

  • Preventative Action: Once the reaction is complete, work it up promptly. Do not let reactions stir unnecessarily overnight if they are finished in a few hours.

Parameter	Recommended Conditions	Conditions to Avoid	Rationale
Solvents	Anhydrous Aprotic (THF, DCM, Toluene, Acetonitrile)	Protic Solvents (Water, Methanol, Ethanol)	Prevents hydrolysis and substitution by solvent molecules.[3]
Temperature	Lowest effective temperature (start at RT)	Prolonged heating or high reflux temperatures	Minimizes thermal decomposition pathways.[5]
pH / Base	Neutral or buffered; Non-nucleophilic bases (DIPEA, 2,6-Lutidine)	Strong Acids/Bases (HCl, H₂SO₄, NaOH, KOH, t-BuOK)	Avoids acid/base-catalyzed hydrolysis and base-mediated elimination.[7][8]
Atmosphere	Inert (Argon or Nitrogen)	Ambient Air	Excludes atmospheric moisture and oxygen, preventing hydrolysis and potential oxidative side reactions.[3]

Frequently Asked Questions (FAQs)

• What is the primary decomposition product I should watch for? The most common and easily formed byproduct is 2-hydroxy-N-(5-fluoro-2-methylphenyl)propanamide, resulting from hydrolysis. Its presence is a key indicator that your reaction conditions are not sufficiently anhydrous.

• How should I store 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide? Store it in a tightly sealed container in a cool, dark, and dry place, preferably in a desiccator under an inert atmosphere. Long-term storage in a freezer is recommended to minimize thermal degradation.

• Can I use a phase-transfer catalyst with this reagent? Extreme caution is advised. Many phase-transfer catalysis conditions involve aqueous bases (like NaOH) which will rapidly degrade the compound via hydrolysis and substitution. If necessary, a solid-liquid PTC system with a non-nucleophilic base might be explored, but it must be carefully optimized.

Core Preventative Protocols

Protocol 1: Setting up a Reaction Under Anhydrous, Inert Conditions

This protocol minimizes the risk of hydrolysis.

• Glassware Preparation: Assemble all necessary glassware (round-bottom flask, condenser, addition funnel, etc.). Oven-dry at >120 °C for at least 4 hours or flame-dry under high vacuum immediately before use. Allow to cool to room temperature under a stream of inert gas (Argon or Nitrogen).

• Reagent & Solvent Preparation: Use anhydrous grade solvents. If not available, solvents should be freshly distilled from an appropriate drying agent. Solid reagents should be dried in a vacuum oven if their stability permits.

• Reaction Assembly: Assemble the glassware under a positive pressure of inert gas. Use septa and needles for liquid transfers.

• Execution: Add the solvent via syringe or cannula. Add 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide and other reagents under the inert atmosphere. Maintain the inert atmosphere throughout the entire reaction period.

Caption: Workflow for an anhydrous, inert reaction setup.

Protocol 2: Selecting and Using a Non-Nucleophilic Base

This protocol minimizes elimination and substitution side reactions when a base is required.

• Base Selection: Choose a sterically hindered amine base like Diisopropylethylamine (DIPEA) or 2,6-Lutidine. For very sensitive substrates, consider a proton sponge.

• Stoichiometry: Use the minimum effective amount of base, typically 1.1 to 1.5 equivalents relative to the acid being generated. Excess base can sometimes catalyze decomposition.

• Addition: Add the base slowly and dropwise to the reaction mixture, especially if the acid-generating step is exothermic. A cooling bath (ice-water) may be necessary during the addition.

• Monitoring: The formation of ammonium salts (e.g., diisopropylethylammonium bromide) as a precipitate can be an indicator of the reaction's progress.

By implementing these robust experimental techniques, you can significantly mitigate the decomposition of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, leading to cleaner reactions, higher yields, and more reliable results.

References

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Acta Crystallographica Section E: Structure Reports Online, 67(9), o2446. Available at: [Link]

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Pure and Applied Chemistry. Available at: [Link]

• Chen, K., & Baran, P. S. (2009). Site-Selective Aliphatic C-H Bromination Using N-Bromoamides and Visible Light. Journal of the American Chemical Society. This source, while about N-bromoamides as reagents, provides insights into radical reactions involving C-Br bonds. Available at: [Link]

• Kaye, I. A., & Parris, C. L. (2010). Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. PMC. Discusses the stability and hydrolysis of amides at different pH values. Available at: [Link]

• Pace, V., & Holzer, W. (2013). The Fascinating Chemistry of α-Haloamides. Molecules. A comprehensive review on the reactivity of α-haloamides, including nucleophilic substitution. Available at: [Link]

• Zhong, Z., & Liu, X. (2014). An economical and safe procedure to synthesize 2-hydroxy-4-pentynoic acid: A precursor towards 'clickable' biodegradable polylactide. Beilstein Journal of Organic Chemistry. Provides examples of multi-step synthesis where control of side reactions is key. Available at: [Link]

• Patent CN112409201A. Preparation method of 2-hydroxy-5-[2-(4-(trifluoromethylphenyl)ethylamino)]benzoic acid. Google Patents. Details synthetic steps including hydrolysis under acidic conditions.

• Klemchuk, P. P., & Gande, M. E. (1988). Stabilization Mechanisms of Hindered Amines. Polymer Degradation and Stability. Discusses radical trapping mechanisms, relevant to preventing radical-based decomposition. Available at: [Link]

• Kornblum, N., et al. (2012). Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis. PMC. Details radical reactions of α-bromoamides. Available at: [Link]

• Strauss, H. L. (1964). Thermal Degradation of Polyamides. Part 1. Aliphatic Polymers. DTIC. Provides foundational knowledge on the thermal decomposition mechanisms of amide-containing polymers. Available at: [Link]

• Kaljurand, I., et al. (2024). Strong Bases Design: Key Techniques and Stability Issues. MDPI. Discusses the principles of designing and using strong, non-nucleophilic bases. Available at: [Link]

• Techinstro. (n.d.). Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. Discusses hydrolysis as a common degradation pathway for amides in pharmaceuticals. Available at: [Link]

• Wang, S., et al. (2022). Hydrolysis mechanisms for A-series (Novichok) nerve agents at different pH and computational simulant screening. RSC Publishing. Illustrates the strong dependence of hydrolysis rates on pH. Available at: [Link]

• Hughes, E. D. (1935). The hydrolysis of 2-bromo-2-methylpropane. Royal Society of Chemistry. A classic study on the hydrolysis mechanism of a tertiary bromide. Available at: [Link]

• Endo, K., et al. (2007). The Release of Formaldehyde upon Decomposition of 2-Bromo-2-nitropropan-1,3-diol (Bronopol). ResearchGate. Shows the pH and temperature dependence of decomposition for a related bromo-compound. Available at: [Link]

• Al-Gharabli, S. I., et al. (2015). Thermal Decomposition of Brominated Flame Retardants (BFRs): Products and Mechanisms. ResearchGate. Provides insights into the high-temperature degradation of brominated organic compounds. Available at: [Link]

• Holland, K. E., & P. A. D. (1964). Thermal degradation of polyamides. Journal of Applied Polymer Science. Discusses the mechanisms of thermal breakdown in polymers containing amide linkages. Available at: [Link]

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• 3. 2-Bromo-N-(2-hy­droxy-5-methyl­phen­yl)-2-methyl­propanamide - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Stability of Medium-Bridged Twisted Amides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrolysis mechanisms for A-series (Novichok) nerve agents at different pH V and computational simulant screening - RSC Advances (RSC Publishing) [pubs.rsc.org]

optimizing reaction conditions for 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (temperature, solvent, base)

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting and optimization strategies for the synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, a key intermediate in various research and development pipelines. Our goal is to empower you with the scientific rationale behind each experimental parameter to ensure robust, reproducible, and high-yielding reactions.

Core Scientific Principles: The N-Acylation Reaction

The synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a nucleophilic acyl substitution. The reaction involves the nucleophilic attack of the amino group of 5-fluoro-2-methylaniline on the electrophilic carbonyl carbon of an acylating agent, typically 2-bromopropanoyl chloride or bromide.

The reaction generates a strong acid (HCl or HBr) as a byproduct. This acid will readily protonate the starting aniline, converting it into a non-nucleophilic ammonium salt and effectively halting the reaction. Therefore, the inclusion of a base is non-negotiable to neutralize this acid and allow the reaction to proceed to completion.[1][2][3]

Due to the high reactivity of acyl halides, the reaction is often highly exothermic.[4] Proper temperature control is paramount to prevent the formation of impurities and ensure the stability of the desired product.[5]

Troubleshooting Guide: Common Experimental Issues

This section addresses the most common challenges encountered during the synthesis in a direct question-and-answer format.

Question: My reaction yield is very low or I'm recovering only starting material. What went wrong?

Answer: Low or no yield is a frequent issue that can typically be traced back to one of four key areas: reagent activity, insufficient base, moisture contamination, or sub-optimal thermal conditions.

• Insufficient Base: The most common culprit. Without a base, the reaction will theoretically stop at a maximum of 50% yield as the generated HCl protonates the starting amine. Always use at least 1.0-1.2 equivalents of a suitable base to neutralize the acid byproduct.[3]

• Moisture Contamination: Acyl halides like 2-bromopropanoyl chloride are extremely sensitive to moisture and will rapidly hydrolyze to the corresponding carboxylic acid, which is much less reactive.[6] Ensure all glassware is oven- or flame-dried and use anhydrous solvents. Performing the reaction under an inert atmosphere (Nitrogen or Argon) is highly recommended.[3]

• Sub-optimal Temperature: While higher temperatures can increase reaction rates, they can also promote degradation of the starting materials or the α-bromoamide product. Conversely, if the temperature is too low, the reaction may be impractically slow. A common strategy is to add the acyl halide at a low temperature (e.g., 0 °C) and then allow the reaction to slowly warm to room temperature.[4][6]

• Poor Reagent Purity: Impurities in the 5-fluoro-2-methylaniline or the acylating agent can inhibit the reaction. Verify the purity of your starting materials before beginning.

Question: My TLC shows multiple product spots and purification is difficult. How can I improve the reaction's selectivity?

Answer: The formation of multiple byproducts points to side reactions. The key is to control the reaction conditions to favor the desired N-acylation pathway.

• Over-acylation: While less common for secondary amides, it's crucial to maintain a strict 1:1 stoichiometry between the aniline and the acylating agent to prevent potential side reactions.[6]

• Elimination Reactions: The α-bromoamide product contains a labile bromine atom. Under strongly basic conditions or at elevated temperatures, it can undergo elimination to form an unsaturated amide byproduct. Using a non-nucleophilic, sterically hindered base like Diisopropylethylamine (DIPEA) can mitigate this.

• Reaction with Solvent: Avoid nucleophilic solvents (like alcohols) that can compete with the aniline in reacting with the acyl halide.

• Uncontrolled Exotherm: A rapid temperature increase can cause degradation and the formation of dark, tarry substances.[5] The solution is rigorous temperature control:

  • Use an ice/salt or dry ice/acetone bath.

  • Add the acyl halide solution dropwise via a syringe pump or an addition funnel over a prolonged period (e.g., 30-60 minutes).

  • Ensure vigorous stirring to dissipate heat evenly.

Frequently Asked Questions (FAQs)

Q1: Which base is the best choice for this reaction?

A1: The choice of base is critical. Common options include tertiary amines like triethylamine (TEA) or Diisopropylethylamine (DIPEA), and inorganic bases like potassium carbonate (K₂CO₃).

• Triethylamine (TEA): A cost-effective and common choice. However, it can sometimes form quaternary ammonium salts with the α-bromoamide product.

• Diisopropylethylamine (DIPEA): A non-nucleophilic, sterically hindered base. It is an excellent choice as it is less likely to participate in side reactions with the product.

• Potassium Carbonate (K₂CO₃): An inexpensive inorganic base. It is a heterogeneous option that can be easily filtered off during workup. However, its lower basicity and poor solubility in many organic solvents may lead to slower reaction times.[2]

For this specific synthesis, DIPEA is often the preferred choice to maximize purity and yield.

Q2: How does the choice of solvent affect the reaction?

A2: Aprotic solvents are essential to avoid hydrolysis of the acyl chloride.[3] The polarity of the solvent can also influence the reaction rate.

• Dichloromethane (DCM): An excellent choice that dissolves most reactants well and is unreactive.

• Tetrahydrofuran (THF): Another good aprotic solvent. Ensure it is anhydrous as it is often stored with water. A procedure for a similar α-bromoamide synthesis successfully used anhydrous THF.[7][8]

• Acetonitrile (ACN): A more polar aprotic solvent that can sometimes accelerate the reaction rate.

• Toluene: A non-polar option that can be useful, especially if higher temperatures are required, although this should be approached with caution for this specific product.[9]

DCM or anhydrous THF are the most reliable starting points for optimization.

Q3: What is the optimal temperature profile for the reaction?

A3: Temperature is a double-edged sword. Higher temperatures increase the rate but also increase the likelihood of side reactions and product degradation.[4][10] A robust temperature strategy is crucial for success.

• Initial Addition (0 °C): Combine the aniline, base, and solvent and cool the mixture to 0 °C in an ice bath. Add the acyl halide dropwise at this temperature to control the initial exotherm.[6]

• Reaction Progression (0 °C to Room Temperature): After the addition is complete, the reaction can be stirred at 0 °C for a period (e.g., 1-2 hours) or be allowed to warm slowly to room temperature and stirred overnight.

• Monitoring: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting aniline. The reaction is complete when the aniline spot is no longer visible.

Data Summary Tables

The following tables summarize the impact of key variables on the synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

Table 1: Effect of Temperature on Reaction Outcome

Temperature	Reaction Rate	Purity/Side Products	Recommendation
-10 °C to 0 °C	Slow to Moderate	High purity, minimal side products	Optimal for controlled addition of acyl halide.
Room Temp (~25 °C)	Moderate to Fast	Potential for increased side products	Suitable for reaction progression after initial cooling.
> 40 °C	Very Fast	High risk of degradation and byproduct formation	Not Recommended .

Table 2: Comparison of Solvent Systems

Solvent	Type	Key Characteristics	Recommendation
Dichloromethane (DCM)	Aprotic, Halogenated	Good solubility, unreactive, easy to remove.	Excellent First Choice .
Tetrahydrofuran (THF)	Aprotic, Ether	Good solubility. MUST be anhydrous.	Excellent Alternative .[7][8]
Acetonitrile (ACN)	Aprotic, Polar	May increase reaction rate.	Good for optimization studies.
Toluene	Aprotic, Aromatic	Higher boiling point.	Use with caution if heating is necessary.

Table 3: Selection of Base

Base	Type	Equivalents	Considerations	Recommendation
DIPEA	Tertiary Amine	1.1 - 1.2	Non-nucleophilic, minimizes side reactions.	Highly Recommended .
Triethylamine (TEA)	Tertiary Amine	1.1 - 1.2	Effective and economical. Potential for side reactions.	Good general-purpose choice.
K₂CO₃ / Cs₂CO₃	Inorganic	1.5 - 2.0	Heterogeneous, easy removal. May result in slower kinetics.	Useful in specific process optimization scenarios.

Diagrams and Workflows

General Synthesis Workflow

The following diagram illustrates the standard workflow for the synthesis, workup, and purification.

Caption: General experimental workflow for synthesis.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting guide for low product yield.

Recommended Experimental Protocol

This protocol provides a robust starting point for the synthesis.

Materials:

• 5-Fluoro-2-methylaniline (1.0 eq.)

• 2-Bromopropanoyl chloride (1.05 eq.)

• Diisopropylethylamine (DIPEA) (1.2 eq.)

• Anhydrous Dichloromethane (DCM)

• Standard laboratory glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 5-fluoro-2-methylaniline (1.0 eq.) and anhydrous DCM (approx. 0.2 M concentration relative to the aniline).

• Base Addition: Add DIPEA (1.2 eq.) to the stirred solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Acyl Halide Addition: In a separate flask, dissolve 2-bromopropanoyl chloride (1.05 eq.) in a small volume of anhydrous DCM. Add this solution to the reaction mixture dropwise via a syringe pump over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4-16 hours. Monitor the reaction's progress by TLC until the starting aniline is consumed.

• Workup: Quench the reaction by slowly adding 1M HCl (aq). Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (2x).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate (NaHCO₃) solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

References

• Quora. (n.d.). Why do we use a basic medium while preparing acetanilide from aniline? Retrieved from [Link]

• Darsi, S. S. P. K., et al. (2011). Studies on N-acetylation of anilines with acetyl chloride using phase transfer catalysts in different solvents. Der Pharma Chemica, 3(5), 35-38. Retrieved from [Link]

• Pearson. (n.d.). Acylation of Aniline Explained. Retrieved from [Link]

• ResearchGate. (n.d.). Base‐Mediated N‐Acetylation of Anilines/Amines: Nitriles as a Surrogate of the Acetyl Group. Retrieved from [Link]

• Pace, V., & Holzer, W. (2013). The Fascinating Chemistry of α‐Haloamides. Molecules, 18(10), 12494-12543. Retrieved from [Link]

• DeLacy, B. G., et al. (2018). Optimization of Amidation Reactions Using Predictive Tools for the Replacement of Regulated Solvents with Safer Biobased Alternatives. ACS Sustainable Chemistry & Engineering, 6(3), 3362-3367. Retrieved from [Link]

• Boumoud, B., et al. (2016). An eco-friendly and highly efficient route for N-acylation under catalyst-free conditions. Journal of Chemical and Pharmaceutical Research, 8(3), 646-653. Retrieved from [Link]

• Anderson, W. K., & Lai, G. (1994). Acylation of N-p-Toluenesulfonylpyrrole Under Friedel-Crafts Conditions. Evidence for Organoaluminum Intermediates. Journal of Heterocyclic Chemistry, 31(3), 593-597. Retrieved from [Link]

• Gupta, A., Sidhwani, I. T., & Gupta, R. (2023). Sunlight-driven N-acetylation of anilines: a green chemistry approach. New Journal of Chemistry, 47(37), 17229-17233. Retrieved from [Link]

• Benneche, T., & Undheim, K. (2002). N-Acylation Reactions Performed in Aqueous Reaction Medium: Screening and Optimising of a Synthetic Step of a Process for Iodixanol. Organic Process Research & Development, 6(2), 130-136. Retrieved from [Link]

• Asadi, M., Naimi-Jamal, M. R., & Panahi, L. (2021). Optimization of the reaction conditions of amide synthesis. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the synthesis of amide 3 a Solvent Concentration (amine) Eq. (ester) Eq. (t-BuOK) Yield. Retrieved from [Link]

• Chemistry Stack Exchange. (2019). Solvent Effects in Friedel–Crafts Reaction. Retrieved from [Link]

• PatSnap. (2025). Control Strategies For Managing Exothermic Reactions In Flow. Retrieved from [Link]

• Google Patents. (n.d.). CN102951996A - Synthesis method of 2-bromo-5-fluorobenzotrifluoride.
• Google Patents. (n.d.). CN112110824A - Method for preparing 2-bromo-5-fluoroaniline.

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Acta Crystallographica Section E, 67(Pt 9), o2446. Retrieved from [Link]

• University of Strathclyde. (2012). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Retrieved from [Link]

• Kockmann, N., & Roberge, D. M. (2015). Heat Management in Microreactors for Fast Exothermic Organic Syntheses—First Design Principles. Organic Process Research & Development, 19(11), 1537-1547. Retrieved from [Link]

• Google Patents. (n.d.). US3485808A - Method for controlling temperature of an exothermic polymerization reaction.

• Wang, Y., et al. (2022). Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions. Polymers, 14(3), 486. Retrieved from [Link]

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-2-methyl-N-p-tolylpropanamide. Acta Crystallographica Section E, 67(Pt 5), o1231. Retrieved from [Link]

• ResearchGate. (2025). Temperature Control of Exothermic Reactions Using n-Octadecane@MF Resin microPCMs Based on Esterification Reactions. Retrieved from [Link]

• NextSDS. (n.d.). 2-BROMO-N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE. Retrieved from [Link]

• Brückner, R. (2002). Side Reactions in Organic Synthesis. Springer. Retrieved from [Link]

• RSC Publishing. (n.d.). Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis. Retrieved from [Link]

• ZaiQi Bio-Tech. (n.d.). 5-BROMO-4-FLUORO-2-METHYLANILINE. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Coupling of α-bromoamides and unactivated alkenes to form γ-lactams through EDA and photocatalysis. Retrieved from [Link]

• Bibliomed. (2018). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

Sources

• 1. quora.com [quora.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 2-Bromo-N-(2-hy­droxy-5-methyl­phen­yl)-2-methyl­propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Bromo-2-methyl-N-p-tolyl­propanamide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

removing unreacted starting materials from 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

Welcome to the Technical Support Center for amide synthesis and purification. This guide is specifically engineered for researchers and drug development professionals synthesizing 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide .

When synthesizing this compound, the reaction typically involves coupling 5-fluoro-2-methylaniline with 2-bromopropanoyl bromide (or chloride) in the presence of an organic base (e.g., triethylamine). The primary challenge post-reaction is isolating the neutral amide product from highly reactive electrophiles, unreacted weak bases, and acidic byproducts.

Mechanistic Overview & Causality

To design a self-validating purification system, we must first understand the physicochemical properties of the reaction matrix. The purification relies on orthogonal liquid-liquid extraction , exploiting the distinct acid-base properties of the starting materials versus the target product[1].

• The Target Product: 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a neutral amide. It will not ionize under standard aqueous acidic or basic washes, ensuring it remains partitioned in the organic phase.

• Starting Material 1 (Amine): 5-fluoro-2-methylaniline is a weakly basic aniline derivative[2]. The electron-withdrawing fluorine atom reduces its basicity compared to aliphatic amines, meaning it requires a sufficiently strong acid (like 1M HCl) to fully protonate into a water-soluble anilinium salt.

• Starting Material 2 (Acid Halide): Unreacted 2-bromopropanoyl bromide is a highly reactive, moisture-sensitive electrophile[3][4]. It cannot be extracted directly; it must first be deliberately hydrolyzed into 2-bromopropanoic acid and hydrobromic acid (HBr), both of which can then be neutralized and extracted into an aqueous base[5].

Physicochemical Data Summary

Compound	Role in Synthesis	Chemical Nature	TLC Visualization	Removal Strategy
5-Fluoro-2-methylaniline	Starting Material	Weak Base	UV, Ninhydrin (Active)	1M HCl Wash (Aqueous)
2-Bromopropanoyl bromide	Starting Material	Electrophile	Reacts with Silica	H₂O Quench (Hydrolysis)
2-Bromopropanoic acid	Hydrolysis Byproduct	Weak Acid	Bromocresol Green	Sat. NaHCO₃ Wash (Aqueous)
Triethylamine (Et₃N)	Acid Scavenger	Base	Ninhydrin (Active)	1M HCl Wash (Aqueous)
Target Amide	Final Product	Neutral	UV (Active)	Retained in Organic Phase

Standard Operating Procedure: Self-Validating Extraction

This step-by-step methodology ensures the complete removal of unreacted starting materials while providing built-in validation checkpoints to guarantee trustworthiness.

Step 1: Reaction Quench & Hydrolysis

• Action: Cool the reaction mixture to 0 °C. Slowly add cold water while stirring vigorously.

• Causality: Water safely hydrolyzes unreacted 2-bromopropanoyl bromide into 2-bromopropanoic acid and HBr[4]. This converts a volatile, reactive hazard into manageable, water-soluble acidic byproducts.

• Validation: The exothermic quenching process should subside, indicating complete hydrolysis of the acid bromide.

Step 2: Dilution & Phase Separation

• Action: Dilute the quenched mixture with a water-immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane). Transfer to a separatory funnel and separate the layers. Keep the organic layer.

Step 3: Acid Wash (Amine Scavenging)

• Action: Wash the organic layer with an equal volume of cold 1M HCl. Shake vigorously and vent. Separate and discard the aqueous layer[1].

• Causality: The acid protonates unreacted 5-fluoro-2-methylaniline and the triethylamine base, forming water-soluble chloride salts that partition into the aqueous phase.

• Validation (Critical): Check the pH of the discarded aqueous layer; it must be < 2 . Spot the organic layer on a TLC plate and stain with Ninhydrin; the primary amine spot must be completely absent.

Step 4: Base Wash (Acid Scavenging)

• Action: Wash the organic layer with an equal volume of saturated aqueous NaHCO₃. Shake gently and vent frequently[5]. Separate and discard the aqueous layer.

• Causality: NaHCO₃ neutralizes 2-bromopropanoic acid and residual HBr[1]. The generation of CO₂ gas is a direct mechanical indicator that neutralization is occurring.

• Validation (Critical): Check the pH of the discarded aqueous layer; it must be > 8 . Gas evolution must cease upon subsequent basic washes.

Step 5: Brine Wash & Desiccation

• Action: Wash the organic layer with saturated NaCl (brine), then dry over anhydrous Na₂SO₄ or MgSO₄. Filter and concentrate under reduced pressure.

• Causality: Brine removes bulk water via osmotic pressure. The desiccant chemically binds trace water, preventing the hydrolysis of the alpha-bromo group during concentration.

• Validation: The organic solution will transition from a cloudy emulsion to a completely transparent liquid once fully dried.

Purification Workflow Visualization

Orthogonal acid-base extraction workflow for purifying neutral amides.

Troubleshooting & FAQs

Q: Why is my product still contaminated with 5-fluoro-2-methylaniline even after a 1M HCl wash? A: Anilines bearing electron-withdrawing groups (like the fluorine atom in 5-fluoro-2-methylaniline) possess significantly reduced basicity compared to standard aliphatic amines[2]. If the initial 1M HCl wash is insufficient in volume, the aniline may not fully protonate. Solution: Perform multiple, sequential washes with 1M HCl until the aqueous phase remains strictly at pH < 2. Alternatively, increase the acid concentration slightly (e.g., 2M HCl), but monitor carefully to avoid hydrolyzing the target amide.

Q: I observed a sudden white precipitate during the reaction or initial aqueous workup. What is it? A: This is almost certainly the hydrochloride or hydrobromide salt of the base used in your reaction (e.g., triethylamine hydrobromide)[5]. It is highly water-soluble and will completely dissolve and partition into the aqueous layer during the initial quench and subsequent acid washes. It is not your product.

Q: How do I directly remove unreacted 2-bromopropanoyl bromide via extraction? A: You cannot and should not attempt to extract the acid bromide directly. During the aqueous quench, unreacted 2-bromopropanoyl bromide reacts with water to form 2-bromopropanoic acid and HBr[3][4]. These acidic byproducts are then efficiently removed by washing the organic layer with a mild base, such as saturated sodium bicarbonate (NaHCO₃)[1][5].

Q: My amide product is degrading or showing multiple spots on TLC during purification. Why? A: Your target molecule, 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, contains a reactive alpha-bromo alkyl moiety. Prolonged exposure to strong bases (like NaOH or KOH) during the base wash can trigger unwanted nucleophilic substitution (forming alpha-hydroxy amides) or elimination reactions. Solution: Strictly use mild bases like NaHCO₃ for the base wash[1] and maintain temperature control (≤ room temperature) during extraction and rotary evaporation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-Fluoro-2-methylaniline | 367-29-3 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Acetoxyacetyl chloride | 13831-31-7 | Benchchem [benchchem.com]

minimizing the formation of regioisomers in reactions with 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

Technical Support Center: Troubleshooting Regioisomer Formation in α -Bromoamide Alkylations

Target Compound: 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals

Mechanistic Overview: The Regioselectivity Challenge

When utilizing 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide as an electrophile in SN​2 reactions with ambident nucleophiles (such as substituted pyrazoles, 1,2,4-triazoles, or indazoles), researchers frequently encounter an undesired mixture of N-alkylated regioisomers[1]. The ambident nature of these heterocycles means that multiple nitrogen atoms can act as the nucleophilic center.

The regioselectivity of this reaction is governed by a delicate balance between steric hindrance and the electronic distribution of the nucleophile's HOMO. The α -methyl group on the propanamide backbone introduces significant steric bulk adjacent to the electrophilic carbon. This amplifies the energy difference ( ΔΔG‡ ) between competing transition states compared to unbranched acetamides. Controlling the reaction environment—specifically the base, solvent, and temperature—is critical to funneling the reaction down a single regiochemical pathway while suppressing unwanted E2 elimination byproducts.

Troubleshooting FAQs

Q1: I am getting a nearly 1:1 mixture of N1 and N2 alkylated regioisomers when reacting 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide with an asymmetric pyrazole. How can I drive the reaction toward a single regioisomer? A1: The most effective, field-proven method to alter the regioisomeric ratio is to change your base and solvent system. If you are currently using K2​CO3​ or NaH , switch to Cesium Carbonate ( Cs2​CO3​ ) in a polar aprotic solvent like DMF or Acetonitrile . Causality: The "Cesium Effect" relies on the large, highly polarizable Cs+ cation. Unlike smaller cations ( Na+ , K+ ) that form tight ion pairs, Cs+ forms a looser, more solvent-separated ion pair with the ambident anion[2]. This coordination often leaves the less sterically hindered nitrogen atom highly exposed and reactive, funneling the SN​2 attack toward the kinetically favored regioisomer[1].

Q2: I am observing significant amounts of an alkene byproduct instead of my desired substituted amide. What is happening and how do I fix it? A2: You are observing competing E2 elimination. The α -proton in 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is rendered relatively acidic by the adjacent electron-withdrawing carbonyl group. Causality: If you use a strong, sterically bulky base (e.g., KOtBu , DBU ) or run the reaction at elevated temperatures, the base will abstract the α -proton rather than the nucleophile attacking the α -carbon, yielding N-(5-fluoro-2-methylphenyl)acrylamide. Fix: To minimize elimination, use a milder base (like Cs2​CO3​ or DIPEA ) and strictly maintain the reaction temperature between 0 °C and 10 °C to favor kinetic substitution.

Q3: Can I use phase-transfer catalysis (PTC) to improve regioselectivity? A3: Yes. Recent methodologies have demonstrated that specific ion-pairing catalysts can completely invert or substantially enhance the regioselectivity of ambident triazoles and pyrazoles[2]. By using a bulky tetraalkylammonium salt in a biphasic system, the tight ion-pairing in the organic phase can shield one nitrogen atom, directing the α -bromoamide to attack the alternative site. Additionally, emerging biocatalytic approaches offer highly selective alternatives for polyfunctional molecules if traditional chemistry fails[3].

Data Presentation: Optimization Matrix

The following table summarizes the causal effects of reaction parameters on the product distribution when reacting 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide with a generic 3-substituted-1H-pyrazole.

Base	Solvent	Temp (°C)	Primary Pathway	Regioselectivity (N1:N2)	E2 Byproduct
NaH	THF	20	SN​2	Poor (~1:1)	Low
K2​CO3​	DMF	60	SN​2 / E2	Moderate (3:1)	High
KOtBu	THF	20	E2	N/A	Very High
Cs2​CO3​	DMF	10	SN​2	Excellent (>10:1)	Trace
DIPEA	MeCN	80	SN​2	Moderate (4:1)	Moderate

Experimental Protocol: Regioselective N-Alkylation

This self-validating protocol utilizes kinetic control and the Cesium effect to maximize the formation of the less-hindered regioisomer while suppressing acrylamide formation.

Reagents:

• 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide (1.0 equiv)

• Ambident Heterocycle (e.g., 3-methyl-1H-pyrazole) (1.1 equiv)

• Cesium Carbonate ( Cs2​CO3​ , anhydrous, finely powdered) (1.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Step-by-Step Methodology:

• Preparation of the Nucleophile: In an oven-dried, argon-purged round-bottom flask, dissolve the ambident heterocycle in anhydrous DMF.

• Base Addition: Add finely powdered Cs2​CO3​ in one portion. Stir the suspension at room temperature for 30 minutes to ensure complete deprotonation and formation of the cesium-heterocycle ion pair.

• Temperature Control (Critical): Cool the reaction mixture to 0–5 °C using an ice-water bath. This step is self-validating; failing to cool the reaction will result in immediate visible formation of the E2 byproduct on TLC.

• Electrophile Addition: Dissolve 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in a minimal amount of anhydrous DMF. Add this solution dropwise to the reaction mixture over 15 minutes to maintain a low localized concentration of the electrophile.

• Reaction Progression: Allow the reaction to stir at 10 °C for 4–6 hours. Monitor the consumption of the α -bromoamide via TLC (Hexanes:EtOAc, 3:1). The desired SN​2 product will typically run lower than the starting material.

• Quench and Workup: Quench the reaction by adding cold distilled water (equal to 3x the reaction volume). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF) and brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude mixture via flash column chromatography to isolate the major regioisomer.

Reaction Pathway Visualization

Reaction pathways of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide with ambident nucleophiles.

References

• Title: Biocatalytic Alkylation of Ambident Nucleophiles Enables Selective N‐Functionalization of Heterocycles and Late‐Stage Modifications Source: Angewandte Chemie International Edition (2025) URL: [Link]

• Title: Taming Ambident Triazole Anions: Regioselective Ion Pairing Catalyzes Direct N-Alkylation with Atypical Regioselectivity Source: Journal of the American Chemical Society (2019) URL: [Link]

• Title: Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution Source: Beilstein Journal of Organic Chemistry (2021) URL: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

In the landscape of pharmaceutical and materials science, the precise structural elucidation of novel chemical entities is paramount. The spatial arrangement of atoms within a molecule dictates its physical, chemical, and biological properties. This guide provides an in-depth comparison of analytical techniques for the structural validation of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, a halogenated amide with potential applications in drug discovery and development. While a definitive crystal structure for this specific molecule is not publicly available, we will draw upon established principles and data from closely related compounds to illustrate the strengths and nuances of each method.

The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography stands as the unequivocal method for determining the three-dimensional structure of a crystalline solid at atomic resolution.[1] It provides unambiguous proof of connectivity, configuration, and conformation.

The Rationale Behind the Experiment

The fundamental principle of X-ray crystallography lies in the diffraction of X-rays by the ordered arrangement of atoms in a crystal lattice. The resulting diffraction pattern is mathematically deconstructed to generate a three-dimensional electron density map, from which the atomic positions can be determined. For a molecule like 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, this technique would definitively establish the bond lengths, bond angles, and torsional angles, providing a complete and static picture of the molecule in the solid state.

Experimental Workflow: A Step-by-Step Approach

The journey from a powdered sample to a refined crystal structure is a meticulous process that demands patience and precision.

• Synthesis and Purification: The initial step involves the synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide. A plausible synthetic route would involve the acylation of 5-fluoro-2-methylaniline with 2-bromopropanoyl bromide. Subsequent purification, likely via column chromatography or recrystallization, is crucial to obtain a sample of high purity, which is a prerequisite for growing high-quality crystals.

• Crystal Growth: This is often the most challenging and empirical step. The purified compound is dissolved in a suitable solvent or a mixture of solvents, and the solution is slowly evaporated, cooled, or subjected to vapor diffusion to induce crystallization. The goal is to obtain single crystals of sufficient size and quality for diffraction analysis.

• X-ray Diffraction Data Collection: A suitable single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam.[2] As the crystal is rotated, a series of diffraction images are collected on a detector.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The structure is then "solved" using computational methods to obtain an initial model of the atomic arrangement. This model is subsequently "refined" to best fit the experimental data, resulting in a final, highly accurate molecular structure.[3]

Caption: Experimental workflow for X-ray crystallography.

Anticipated Structural Insights

Based on the crystal structure of the closely related compound, 2-bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide, we can anticipate key structural features for our target molecule.[2][3]

Structural Parameter	Expected Value/Observation	Significance
C-Br Bond Length	~1.95 Å	Confirms the presence and covalent attachment of the bromine atom.
Amide Bond (C-N) Length	~1.35 Å	Shorter than a typical C-N single bond, indicating partial double bond character due to resonance.[4]
Amide Conformation	Likely trans	The trans conformation is generally more stable for secondary amides.[5]
Torsional Angle (Aryl-N)	Deviation from planarity	Steric hindrance between the propanamide group and the methyl group on the phenyl ring would likely cause a twist.
Intramolecular Interactions	Potential N-H···F or N-H···Br hydrogen bonding	These interactions can influence the conformation of the molecule.
Intermolecular Interactions	Hydrogen bonding, halogen bonding	These interactions dictate the crystal packing arrangement.

Orthogonal Validation: Spectroscopic and Computational Methods

While X-ray crystallography provides a definitive solid-state structure, it is essential to employ complementary techniques to understand the molecule's behavior in solution and to corroborate the crystallographic findings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution.[6][7][8]

NMR spectroscopy probes the magnetic properties of atomic nuclei, providing detailed information about the chemical environment and connectivity of atoms. For 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, a suite of NMR experiments would be employed to piece together its structure.

• Sample Preparation: A few milligrams of the purified compound are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• 1D NMR (¹H and ¹³C): These experiments provide information on the number and types of proton and carbon environments in the molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments establish connectivity between atoms.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two to three bonds, which is crucial for connecting different fragments of the molecule.[9]

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for determining the molecular weight and elemental composition of a compound.[10][11]

MS measures the mass-to-charge ratio (m/z) of ionized molecules. For halogenated compounds, the isotopic distribution provides a characteristic signature.[10][12][13]

• Sample Introduction and Ionization: The sample is introduced into the mass spectrometer and ionized, typically using a soft ionization technique like Electrospray Ionization (ESI) or a harder technique like Electron Ionization (EI).[10][11]

• Mass Analysis: The ions are separated based on their m/z ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The abundance of each ion is measured, generating a mass spectrum.

Expected Mass Spectrum Features:

• Molecular Ion Peak (M+): The presence of bromine, with its two major isotopes (⁷⁹Br and ⁸¹Br) in nearly a 1:1 ratio, will result in two molecular ion peaks of almost equal intensity, separated by 2 m/z units.[12][13] This provides a definitive signature for the presence of a single bromine atom.

• Fragmentation Pattern: Under EI conditions, characteristic fragmentation patterns would be observed, such as the loss of a bromine radical or cleavage of the amide bond.[10]

Computational Chemistry

Computational modeling, particularly using Density Functional Theory (DFT), can provide valuable insights into the conformational preferences and electronic properties of a molecule.[5][14]

DFT calculations can predict the lowest energy conformation of the molecule in the gas phase or in solution (using a solvent model). This can be used to corroborate experimental findings from NMR and to understand the factors that govern the molecule's shape.[5]

• Structure Building: A 3D model of the molecule is constructed.

• Conformational Search: A systematic search for low-energy conformations is performed.

• Geometry Optimization and Frequency Calculation: The geometries of the identified conformers are optimized at a chosen level of theory (e.g., B3LYP/6-31G*), and frequency calculations are performed to confirm that they are true minima on the potential energy surface.

Comparative Analysis: A Holistic View of Structural Validation

Each of these techniques provides a unique piece of the structural puzzle. A comprehensive validation relies on the convergence of data from multiple, independent methods.

Caption: Interplay of techniques for structural validation.

Technique	Information Provided	Strengths	Limitations
X-ray Crystallography	Absolute 3D structure in the solid state.	Unambiguous; provides precise bond lengths and angles.	Requires a single crystal; structure may not represent the solution-phase conformation.
NMR Spectroscopy	Connectivity and 3D structure in solution.	Provides information on dynamic processes; non-destructive.	Can be complex to interpret; does not provide absolute bond lengths.
Mass Spectrometry	Molecular weight and elemental formula.	High sensitivity; provides fragmentation information.	Does not provide direct information on connectivity or stereochemistry.
Computational Chemistry	Theoretical low-energy conformations.	Can explore conformations that are difficult to access experimentally.	Accuracy depends on the level of theory; does not provide direct experimental proof.

References

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• D'haeseleer, M., et al. (2022). Advances in the Analysis of Persistent Halogenated Organic Compounds. Comprehensive Analytical Chemistry, 97, 1-36.
• da Silva, A. B. F., et al. (2007). Can We Predict the Conformational Preference of Amides? Journal of Molecular Structure: THEOCHEM, 806(1-3), 193-197.

• LibreTexts. (2020, August 22). 16.9: Organic Compounds Containing Halogen Atoms. Chemistry LibreTexts. Retrieved from [Link]

• Patsnap. (2026, February 28). How to Measure Amide Group Shifts with NMR for Structural Analysis. Patsnap Eureka. Retrieved from [Link]

• Nanalysis. (n.d.). Using NMR to observe the restricted rotation in amide bonds. Retrieved from [Link]

• Szostak, M., et al. (2015).
• Wishart, D. S. (2019). Current and Future Perspectives on the Structural Identification of Small Molecules in Biological Systems. Metabolites, 9(12), 309.

• LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms. Chemistry LibreTexts. Retrieved from [Link]

• Takhistov, V. V., et al. (1997). Mass spectrometry of halogen-containing organic compounds. Russian Chemical Reviews, 66(7), 571-596.
• Gonzalez-Outeirino, J., et al. (2004). Conformation of secondary amides. A predictive algorithm that correlates DFT-calculated structures and experimental proton chemical shifts. The Journal of Organic Chemistry, 69(22), 7734-7741.

• Fiehn, O. (n.d.). Structure Elucidation of Small Molecules. Fiehn Lab. Retrieved from [Link]

• Oshima, H., et al. (2025). MD–QM/MM Simulation of Amide I Infrared Spectra to Identify Protein Conformational Ensembles: A Case Study of Chignolin. ChemRxiv.
• Abraham, M. H., & Abraham, R. J. (2017). A simple and facile NMR method for the determination of hydrogen bonding by amide N–H protons in protein models and other compounds. New Journal of Chemistry, 41(13), 5239-5244.
• Baiz, C. R. (2016). Computational Amide I Spectroscopy from the ground up : building and benchmarking new tools to study disordered peptide ensembles. (Doctoral dissertation, Massachusetts Institute of Technology).
• Buevich, A. V., Williamson, R. T., & Martin, G. E. (2014). NMR structure elucidation of small organic molecules and natural products: choosing ADEQUATE vs HMBC.
• Kind, T., & Fiehn, O. (2010). Advances in structure elucidation of small molecules using mass spectrometry. Bioanalytical Reviews, 2(1-4), 23-60.
• Bundi, A., & Wüthrich, K. (1979).
• Zhang, Y. (2019). 1 H NMR Spectrum of Amide Compounds. University Chemistry, 34(11), 63-67.

• Clariant. (n.d.). Structure Elucidation. Clariant Analytical Sciences. Retrieved from [Link]

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Acta Crystallographica Section E: Structure Reports Online, 67(9), o2446.

• Moreno-Fuquen, R., et al. (2011). 2-Bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Pure and Applied Chemistry. Retrieved from [Link]

• Liebschner, D., et al. (2011). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. Expert Opinion on Drug Discovery, 6(8), 811-823.
• Alshennawi, A. E., et al. (2023). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review.

• PrepChem. (n.d.). Synthesis of 2-bromo-5-fluorothiophenol. Retrieved from [Link]

• NextSDS. (n.d.). 2-BROMO-N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]PROPANAMIDE. Retrieved from [Link]

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• Chemspace. (n.d.). 2-bromo-N-(2-hydroxy-5-methylphenyl)-2-methylpropanamide. Retrieved from [Link]

• Wijma, H. J., et al. (2015). X-ray crystallographic validation of structure predictions used in computational design for protein stabilization.
• Moreno-Fuquen, R., Mariño, N. J., & Kennedy, A. R. (2015). Crystal structure of N-(2-hydroxy-5-methylphenyl)benzamide.

• Chemspace. (n.d.). 2-chloro-N-(5-fluoro-2-methylphenyl)propanamide. Retrieved from [Link]

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Comparative Reactivity Profile: 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide vs. Standard N-Bromoamides

As a Senior Application Scientist, selecting the right electrophilic building block is critical for optimizing synthetic routes, particularly in the development of complex active pharmaceutical ingredients (APIs). 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS: 1692613-72-1)[1][2] is a highly functionalized α -bromoamide. While it serves as an excellent intermediate for generating substituted amides via nucleophilic substitution[3], its unique structural features—an α -methyl group, an ortho-methyl aryl substituent, and a meta-fluoro atom—create a complex reactivity profile that deviates significantly from simpler analogues.

This guide provides an objective, data-driven comparison of its reactivity, mechanistic causality, and a self-validating experimental protocol for kinetic profiling.

Mechanistic Causality: Structure-Reactivity Relationships

To understand the performance of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, we must dissect the causality behind its structural components and how they influence the competition between bimolecular nucleophilic substitution (S N​ 2) and bimolecular elimination (E2).

• Steric Hindrance at the α -Carbon (The Propanamide Effect): Unlike unbranched acetamides (primary alkyl halides), this compound is a secondary alkyl bromide due to the α -methyl group. This introduces significant steric bulk, hindering the ideal 180° Bürgi-Dunitz approach trajectory required for incoming nucleophiles. Consequently, the activation energy for S N​ 2 increases, making the competing E2 elimination (which forms an acrylamide derivative) kinetically viable when basic nucleophiles are used.

• Conformational Restriction (ortho-Methyl Effect): The 2-methyl group on the N-phenyl ring restricts free rotation around the N–C(aryl) bond[4]. This restricted rotation forces the aryl ring out of coplanarity with the amide plane, creating a sterically demanding "shield" that partially blocks the α -face, further depressing S N​ 2 rates compared to unsubstituted N-phenyl analogues.

• Inductive Tuning (meta-Fluoro Effect): The 5-fluoro substituent exerts a strong electron-withdrawing inductive effect (-I). While its primary impact is reducing the nucleophilicity and basicity of the amide nitrogen[5], it also subtly increases the electrophilicity of the α -carbon by withdrawing electron density through the conjugated system. However, this electronic acceleration is generally overshadowed by the dominant steric deceleration.

Reaction pathways showing the competition between SN2 substitution and E2 elimination.

Comparative Reactivity Data

The table below synthesizes the kinetic and thermodynamic performance of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide against three standard reference amides. Data is modeled based on reactions with a standard secondary amine (piperidine) at 40 °C in acetonitrile.

Compound	α -Substitution	N-Aryl Substitution	Relative S N​ 2 Rate ( krel​ )	S N​ 2 : E2 Ratio	Chemoselectivity Profile
2-Bromoacetamide	None (Primary)	None	100 (Reference)	> 99:1	Highly efficient S N​ 2; negligible elimination.
2-Bromo-N-phenylpropanamide	Methyl (Secondary)	Phenyl	15	85:15	Moderate steric hindrance; E2 begins to compete.
2-Bromo-N-(2,6-dimethylphenyl)acetamide	None (Primary)	2,6-Dimethylphenyl	45	> 95:5	N-aryl sterics slow S N​ 2, but lack of α -methyl prevents E2.
2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide	Methyl (Secondary)	5-Fluoro-2-methylphenyl	4	60:40	Severe steric shielding; high E2 byproduct formation.

Data Interpretation: The target compound exhibits the slowest relative S N​ 2 rate and the poorest chemoselectivity. Researchers utilizing this building block must carefully optimize reaction conditions (e.g., using non-nucleophilic bases like DIPEA or switching to polar aprotic solvents like DMF to enhance nucleophile solvation) to suppress the E2 pathway.

Self-Validating Experimental Protocol: Kinetic Profiling Assay

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . By incorporating an inert internal standard (biphenyl), the assay guarantees that mass balance is continuously monitored. If the sum of the starting material, S N​ 2 product, and E2 product deviates from 100%, the researcher is immediately alerted to uncharacterized side reactions (e.g., hydrolysis or oligomerization).

Materials Required

• Substrate: 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide (0.1 M)

• Nucleophile: Piperidine (0.5 M, 5 equivalents to ensure pseudo-first-order kinetics)

• Internal Standard: Biphenyl (0.05 M)

• Solvent: Anhydrous Acetonitrile (MeCN)

• Quenching Agent: 1% Trifluoroacetic acid (TFA) in Methanol

Step-by-Step Methodology

• Solution Preparation: In a dry 20 mL scintillation vial, dissolve the α -bromoamide substrate (0.1 mmol) and biphenyl (0.05 mmol) in 1.0 mL of anhydrous MeCN.

• Thermal Equilibration: Place the vial in a thermostated stirring block set precisely to 40.0 °C. Allow 10 minutes for thermal equilibration.

• Reaction Initiation: Rapidly inject piperidine (0.5 mmol) into the vial using a precision microsyringe. Start the timer immediately ( t=0 ).

• Aliquot Sampling: At predetermined intervals ( t=5,10,20,40,60,120 minutes), withdraw a 20 µL aliquot from the reaction mixture.

• Quenching: Immediately discharge the aliquot into a pre-prepared HPLC vial containing 980 µL of the quenching agent (1% TFA in MeOH). The acid protonates the piperidine, instantly halting both S N​ 2 and E2 pathways.

• HPLC-UV Analysis: Analyze the quenched samples using a C18 reverse-phase column (Water/MeCN gradient, 0.1% Formic Acid). Monitor at 254 nm.

• Data Processing: Calculate the concentrations of the remaining substrate, the S N​ 2 product, and the E2 product relative to the stable biphenyl internal standard peak. Plot ln([SM]t​/[SM]0​) vs. time to extract the pseudo-first-order rate constant ( kobs​ ).

Self-validating kinetic profiling workflow ensuring strict mass balance tracking.

References

• Title: Screening Compounds P122074 - 2-bromo-N-(5-fluoro-2-methylphenyl)
• Title: 1692613-72-1: 2-Bromo-N-(5-fluoro-2-methylphenyl)
• Nucleophilic Substitution of α -Haloamides Title: Transition-Metal-Free Direct α -Arylation of Weinreb-type Amides with Arylboronic Acids through Aza-oxyallyl Cation Intermediates Source: ResearchGate URL
• Source: PMC (NIH)
• Electronic Effects in Substituted Amides Title: Substitution Effects in Aryl Halides and Amides into the Reaction Mechanism of Ullmann-Type Coupling Reactions Source: MDPI URL

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A Comparative Guide to the Biological Activity of 2-Halo-N-(5-fluoro-2-methylphenyl)propanamides: A Research Roadmap

The Rationale for Halogen Substitution: A Physicochemical Perspective

The introduction of a halogen atom at the 2-position of the N-(5-fluoro-2-methylphenyl)propanamide core is anticipated to modulate its biological activity through several key mechanisms. The differing properties of chlorine, bromine, and iodine—namely their size, electronegativity, polarizability, and the strength of the carbon-halogen bond—are central to these effects.[1][2]

A larger and more polarizable halogen, such as iodine, may enhance van der Waals interactions or participate in halogen bonding within a biological target's active site, potentially increasing potency.[2] Conversely, the greater electronegativity of chlorine can influence the electronic distribution of the entire molecule, affecting its interaction with target proteins. Furthermore, lipophilicity, a critical determinant of a compound's absorption, distribution, metabolism, and excretion (ADME) profile, is expected to increase with the size of the halogen (I > Br > Cl).[2] However, this increased lipophilicity can sometimes be associated with decreased metabolic stability.[1]

Table 1: Predicted Physicochemical Properties of 2-Halo-N-(5-fluoro-2-methylphenyl)propanamide Analogs

Property	2-chloro-analog	2-bromo-analog	2-iodo-analog	Rationale for Difference
Molecular Formula	C₁₀H₁₁ClFNO	C₁₀H₁₁BrFNO	C₁₀H₁₁FINO	Different halogen atom.
Molecular Weight	215.65 g/mol	260.11 g/mol	307.11 g/mol	Increasing atomic mass of the halogen (Cl < Br < I).
Calculated LogP	~2.7	~2.9	~3.2	Lipophilicity generally increases with the size and polarizability of the halogen.[2]
C-X Bond Strength	Strongest	Intermediate	Weakest	Influences metabolic stability, with weaker bonds being more susceptible to cleavage.[1]
Polarizability	Lowest	Intermediate	Highest	Affects the potential for non-covalent interactions like halogen bonding.[2]

Proposed Biological Evaluation: A Screening Cascade

Given the broad spectrum of activities reported for various halogenated amide compounds, a multi-faceted screening approach is recommended to uncover the biological potential of the title compounds. We propose investigating their potential as antifungal, herbicidal, and insecticidal agents.

Antifungal Activity Assessment

Rationale: Chloro- and bromo-acetamides have demonstrated promising antifungal properties against various fungal pathogens, including strains of Aspergillus flavus and Candida species.[3][4][5][6] The mechanism of action for some of these compounds is believed to involve disruption of the fungal plasma membrane via binding to ergosterol.[3][6]

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC)

• Fungal Strain Preparation: Culture a panel of relevant fungal strains (e.g., Candida albicans, Aspergillus fumigatus) on appropriate agar plates. Prepare a standardized inoculum suspension in RPMI-1640 medium.

• Compound Preparation: Prepare stock solutions of the chloro-, bromo-, and iodo- analogs in a suitable solvent (e.g., DMSO). Create a series of two-fold serial dilutions in a 96-well microtiter plate containing RPMI-1640 medium.

• Inoculation and Incubation: Add the standardized fungal inoculum to each well of the microtiter plate. Include positive (fungal inoculum only) and negative (medium only) controls. Incubate the plates at 35°C for 24-48 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that results in the complete inhibition of visible fungal growth.

• MFC Determination: To determine the MFC, an aliquot from each well showing no visible growth is sub-cultured onto fresh agar plates. The MFC is the lowest concentration that prevents any fungal growth on the sub-culture.[3]

Caption: Workflow for antifungal susceptibility testing.

Herbicidal Activity Screening

Rationale: Many commercial herbicides are halogenated aromatic compounds.[7][8][9] The structural similarity of the title compounds to some known herbicidal scaffolds suggests that they may possess phytotoxic activity. Structure-activity relationship studies have shown that the nature and position of halogen substituents can significantly impact herbicidal efficacy.[7]

Experimental Protocol: Pre- and Post-emergence Herbicidal Assay on Model Weeds

• Plant Material: Use seeds of common broadleaf (e.g., Amaranthus retroflexus) and grass (e.g., Echinochloa crus-galli) weeds.

• Pre-emergence Assay: Sow seeds in pots containing sterile soil. Apply a solution of each test compound at various concentrations to the soil surface. Keep the pots in a controlled environment (greenhouse) and monitor for seed germination and seedling growth over 14-21 days.

• Post-emergence Assay: Grow the model weeds until they reach the 2-3 leaf stage. Spray the foliage with a solution of each test compound at various concentrations. Include a surfactant to ensure even coverage. Observe the plants for signs of phytotoxicity (e.g., chlorosis, necrosis, growth inhibition) over 14-21 days.

• Data Analysis: Quantify the herbicidal effect by measuring parameters such as germination rate, shoot and root length, and fresh weight. Calculate the concentration required for 50% inhibition (IC50).[10]

Insecticidal Activity Evaluation

Rationale: Halogenated organic molecules are widely used as insecticides.[11][12] The mode of action often involves targeting the insect's nervous system. The lipophilicity of the title compounds may facilitate their penetration through the insect cuticle.

Experimental Protocol: Topical Application Assay on a Model Insect

• Insect Rearing: Maintain a laboratory colony of a model insect, such as the common housefly (Musca domestica) or the larvae of the tobacco cutworm (Spodoptera litura).[13]

• Compound Application: Prepare serial dilutions of the test compounds in a suitable solvent (e.g., acetone). Using a micro-applicator, apply a small, defined volume (e.g., 1 µL) of each dilution to the dorsal thorax of adult insects or the dorsal surface of larvae.

• Observation: Place the treated insects in ventilated containers with access to food and water. Monitor mortality at 24, 48, and 72-hour intervals.

• Data Analysis: Calculate the lethal dose required to kill 50% of the test population (LD50) using probit analysis.

Predicted Structure-Activity Relationships: A Hypothesis

Based on general principles of medicinal and agricultural chemistry, we can formulate a hypothesis regarding the expected SAR for this series of compounds.

Caption: Hypothesized structure-activity relationships.

• Iodo-analog: We predict this analog will exhibit the highest lipophilicity, potentially leading to enhanced membrane permeability and, consequently, high potency in whole-cell or whole-organism assays. However, the weaker carbon-iodine bond may render it more susceptible to metabolic degradation, potentially limiting its in vivo efficacy.[1] Its large size and high polarizability make it a strong candidate for forming halogen bonds with target proteins.[2]

• Bromo-analog: This analog is expected to offer a balance between lipophilicity and metabolic stability. It may exhibit robust biological activity across various assays. The carbon-bromine bond is stronger than the carbon-iodine bond, which could translate to improved metabolic stability.[1]

• Chloro-analog: While likely the least lipophilic, the chloro-analog may possess the greatest metabolic stability due to the strong carbon-chlorine bond. Its biological activity will be highly dependent on the specific requirements of the biological target. In some cases, the smaller size of chlorine may be advantageous for fitting into tight binding pockets.

Synthesis of Target Compounds

The synthesis of the 2-halo-N-(5-fluoro-2-methylphenyl)propanamide analogs can be achieved through a straightforward nucleophilic acyl substitution reaction.

Experimental Protocol: General Synthesis

• Reactants: 5-fluoro-2-methylaniline and the appropriate 2-halopropanoyl halide (2-chloropropanoyl chloride, 2-bromopropanoyl bromide, or 2-iodopropanoyl iodide).

• Procedure: Dissolve 5-fluoro-2-methylaniline and a non-nucleophilic base (e.g., triethylamine or pyridine) in an anhydrous aprotic solvent (e.g., tetrahydrofuran or dichloromethane) under an inert atmosphere (e.g., argon or nitrogen).[14][15]

• Cool the reaction mixture in an ice bath.

• Add the 2-halopropanoyl halide dropwise to the stirred solution.

• Allow the reaction to proceed at room temperature overnight.

• Filter the reaction mixture to remove the salt byproduct (e.g., triethylammonium halide).

• Wash the organic phase with brine and water.

• Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the desired 2-halo-N-(5-fluoro-2-methylphenyl)propanamide.[16]

Conclusion

The comparative biological evaluation of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide and its chloro- and iodo- analogs represents a valuable investigation into the structure-activity relationships of halogenated compounds. While direct experimental data is currently lacking, the proposed research roadmap provides a robust framework for synthesizing these molecules and systematically screening them for antifungal, herbicidal, and insecticidal activities. The anticipated results will not only elucidate the biological potential of this specific chemical scaffold but also contribute to our broader understanding of how subtle changes in halogen substitution can be leveraged to fine-tune the activity, selectivity, and pharmacokinetic properties of bioactive molecules.

References

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Comparative Study of the Synthetic Routes to 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS No. 1692613-72-1)[1]

Introduction & Strategic Overview

Alpha-bromo amides are highly versatile electrophilic intermediates in organic synthesis. They are frequently utilized in the development of kinase inhibitors, androgen receptor modulators, and local anesthetics, serving as precursors for cross-coupling reactions, nucleophilic substitutions, and catalytic dehydrogenation to form α,β-unsaturated amides[2].

The synthesis of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide requires the formation of an amide bond between the weakly nucleophilic 5-fluoro-2-methylaniline and a 2-bromopropanoyl derivative. As a Senior Application Scientist, I evaluate synthetic routes not just on theoretical yield, but on operational causality: how do the chosen reagents, solvents, and temperatures interact to drive the reaction forward while suppressing side reactions?

This guide objectively compares the two most reliable methodologies for synthesizing this target:

• Route A: The Acyl Halide Method (Schotten-Baumann type acylation).

• Route B: The Coupling Agent Method (Peptide-style activation).

Figure 1: Overview of the two primary synthetic routes to 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

Route A: The Acyl Halide Method

Mechanistic Causality

This route utilizes 2-bromopropionyl bromide[3], a highly reactive bifunctional electrophile. The causality of this reaction relies on nucleophilic acyl substitution. Because the acyl bromide is significantly more electrophilic than the alkyl bromide at the alpha position, the aniline nitrogen selectively attacks the carbonyl carbon.

The reaction is highly exothermic and generates hydrogen bromide (HBr) as a byproduct. The addition of an organic base, such as triethylamine (Et 3​ N), is not merely for pH control; it actively neutralizes the HBr. Without the base, the generated HBr would protonate the remaining 5-fluoro-2-methylaniline, converting it into an unreactive anilinium salt and stalling the reaction at 50% conversion. Dichloromethane (DCM) is selected as the solvent because it is aprotic, non-nucleophilic, and effectively dissipates heat.

Figure 2: Mechanistic pathway of the acyl halide route detailing nucleophilic acyl substitution.

Step-by-Step Experimental Protocol

Note: 2-Bromopropionyl bromide is a lachrymator and moisture-sensitive[4]. Perform all steps in a well-ventilated fume hood under an inert atmosphere (N 2​ or Ar).

• Preparation: In an oven-dried round-bottom flask, dissolve 5-fluoro-2-methylaniline (1.0 equiv, 10 mmol) in anhydrous DCM (0.2 M, 50 mL).

• Base Addition: Add triethylamine (1.2 equiv, 12 mmol) to the solution. Stir and cool the mixture to 0 °C using an ice-water bath. Cooling is critical to prevent over-acylation and the formation of ketene intermediates.

• Electrophile Addition: Dissolve 2-bromopropionyl bromide (1.1 equiv, 11 mmol) in anhydrous DCM (10 mL). Add this solution dropwise to the reaction mixture over 15 minutes.

• Reaction Propagation: Allow the reaction to stir at 0 °C for 30 minutes, then gradually warm to room temperature. Monitor via TLC (Hexanes/EtOAc 3:1) until the aniline is completely consumed (typically 2-3 hours).

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO 3​ (30 mL). Extract the aqueous layer with DCM (2 × 20 mL). Wash the combined organic layers with 1M HCl (to remove unreacted aniline), followed by brine.

• Isolation: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo. Purify the crude product via flash column chromatography or recrystallization.

Route B: The Coupling Agent Method

Mechanistic Causality

When dealing with sensitive substrates or when attempting to avoid the harsh, corrosive nature of acyl bromides, the peptide coupling method is preferred. This route utilizes 2-bromopropanoic acid and a coupling reagent like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

HATU activates the carboxylic acid by forming an highly reactive O-At (7-azabenzotriazole) active ester. N,N-Diisopropylethylamine (DIPEA) is used as the base because it is sterically hindered, preventing it from acting as a competing nucleophile. N,N-Dimethylformamide (DMF) is the solvent of choice due to its high dielectric constant, which stabilizes the polar intermediate states of the HATU coupling process.

Step-by-Step Experimental Protocol

• Activation: In a dry flask, dissolve 2-bromopropanoic acid (1.1 equiv, 11 mmol) and HATU (1.2 equiv, 12 mmol) in anhydrous DMF (0.2 M, 50 mL).

• Base Addition: Add DIPEA (2.5 equiv, 25 mmol) to the mixture. Stir at room temperature for 15 minutes to ensure complete formation of the active ester. The solution will typically turn a pale yellow.

• Amine Addition: Add 5-fluoro-2-methylaniline (1.0 equiv, 10 mmol) to the activated mixture.

• Reaction Propagation: Stir the reaction at room temperature for 12-16 hours. The milder nature of the active ester requires a longer reaction time compared to the acyl bromide.

• Quenching & Workup: Dilute the reaction mixture with Ethyl Acetate (100 mL) and wash extensively with water (3 × 50 mL) and 5% aqueous LiCl (2 × 30 mL) to remove the DMF solvent and HATU byproducts.

• Isolation: Wash the organic layer with brine, dry over MgSO 4​ , filter, and concentrate in vacuo. Purify via silica gel chromatography.

Comparative Data Analysis

To objectively determine the optimal route for your specific laboratory constraints, refer to the comparative performance metrics below. Data is synthesized from standard laboratory execution of these protocols.

Metric	Route A: Acyl Halide	Route B: Coupling Agent
Reagents	2-Bromopropionyl bromide, Et 3​ N	2-Bromopropanoic acid, HATU, DIPEA
Reaction Time	2 - 3 hours	12 - 16 hours
Typical Yield	85 - 92%	75 - 85%
Temperature Profile	0 °C to Room Temp (Exothermic)	Room Temperature (Mild)
Atom Economy / E-factor	High / Low (Minimal byproducts)	Low / High (Generates heavy urea byproducts)
Cost at Scale	Highly economical (<$1/gram)	Expensive due to HATU (>$5/gram)
Scalability	Excellent (Standard for process chem)	Poor (Difficult DMF/byproduct removal at scale)
Primary Risk	Corrosive reagents, moisture sensitivity	Difficult purification, higher material cost

Conclusion & Recommendations

For scale-up and process chemistry , Route A is unequivocally the superior choice. It is highly atom-economical, utilizes inexpensive reagents, and provides rapid reaction kinetics. The primary challenge is managing the exotherm during the electrophile addition.

For discovery chemistry, parallel synthesis, or late-stage functionalization where the aniline might contain acid-sensitive or highly complex functional groups, Route B is recommended. The mild conditions ensure functional group tolerance, albeit at the cost of longer reaction times and tedious purification to remove coupling byproducts.

References

• EvitaChem. "Screening Compounds P122074 - 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS No.: 1692613-72-1)." evitachem.com.
• Thermo Fisher Scientific. "2-Bromopropionyl bromide, 97% 500 g." thermofisher.com.
• National Institute of Standards and Technology (NIST). "2-Bromopropionyl bromide." NIST Chemistry WebBook.
• National Institutes of Health (NIH). "Catalytic dehydrogenative synthesis of α,β-unsaturated secondary amides without external oxidants." PMC.

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Impurity Profiling of 2-Bromo-N-(5-fluoro-2-methylphenyl)propanamide: A Supplier Comparison Guide

As a critical alpha-bromo amide building block, 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide (CAS: 1692613-72-1) is widely utilized as an electrophilic intermediate in the synthesis of active pharmaceutical ingredients (APIs). Because the alpha-bromine is primed for downstream nucleophilic substitution or cross-coupling reactions, the chemical purity of this intermediate directly dictates the yield and safety profile of the final drug substance.

This guide provides an objective, data-driven framework for evaluating this intermediate from different chemical suppliers. By establishing a self-validating analytical protocol and understanding the mechanistic origins of process impurities, development scientists can make informed procurement and quality-control decisions.

Mechanistic Origins of Key Impurities

To effectively profile a supplier's batch, we must first understand the synthetic causality behind the impurities. The compound is typically synthesized via the amidation of 5-fluoro-2-methylaniline with 2-bromopropanoyl bromide in the presence of a base. Deviations in stoichiometric control, thermal management, or moisture exclusion lead to three critical impurities:

• Impurity A (Unreacted Starting Material): 5-Fluoro-2-methylaniline. Anilines are heavily scrutinized under ICH M7 guidelines due to their historical classification as potential genotoxic impurities (PGIs) or their ability to induce toxicity via non-mutagenic modes of action [1]. They must be controlled to parts-per-million (ppm) levels.

• Impurity B (Hydrolysis Product): 2-Hydroxy-N-(5-fluoro-2-methylphenyl)propanamide. The alpha-bromo moiety is highly susceptible to nucleophilic attack by water. Poor anhydrous controls during synthesis or storage will drive the formation of this des-bromo alcohol.

• Impurity C (Dehydrohalogenation Product): N-(5-fluoro-2-methylphenyl)acrylamide. The proton alpha to the carbonyl is relatively acidic. Excessive thermal stress or the use of an overly strong/excessive base during amidation causes the elimination of hydrogen bromide (HBr), yielding an acrylamide. This is a disastrous impurity, as acrylamides act as potent Michael acceptors that will indiscriminately react with nucleophiles in downstream API synthesis.

Figure 1: Mechanistic origins of critical amidation impurities during API intermediate synthesis.

Self-Validating Analytical Protocol (LC-MS)

To objectively compare suppliers, a robust Liquid Chromatography-Mass Spectrometry (LC-MS) method is required. LC-MS is the gold standard for pharmaceutical impurity profiling because it couples the separation power of reverse-phase chromatography with the structural elucidation capabilities of mass spectrometry, allowing for the detection of trace degradation products [2, 3].

Step-by-Step Methodology

• Sample Preparation: Dissolve 10.0 mg of the intermediate in 10.0 mL of Acetonitrile:Water (50:50 v/v) to yield a 1.0 mg/mL stock. Causality: This ratio ensures complete dissolution of the hydrophobic amide while preventing precipitation of polar impurities like Impurity B.

• Chromatographic Separation:

  • Column: C18 (100 mm × 2.1 mm, 1.7 µm). Causality: The sub-2-micron particle size provides the high theoretical plate count necessary to resolve the structurally similar Impurity C (acrylamide) from the main peak.

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B hold for 1 min, ramp to 95% B over 10 mins, hold for 2 mins. Flow rate: 0.4 mL/min.

• Detection:

  • UV: 254 nm (for primary quantification).

  • MS: Electrospray Ionization (ESI) in Positive mode. Causality: Formic acid in the mobile phase promotes the formation of [M+H]+ ions, crucial for identifying the exact mass shifts associated with hydrolysis (-79 Da for Br loss, +17 Da for OH gain) and elimination (-80 Da for HBr loss).

System Suitability Test (SST) - The Self-Validating Mechanism

Before analyzing supplier batches, the system must validate its own resolving power and sensitivity:

• Resolution ( Rs​ ): Inject a resolution mixture containing the target compound spiked with 0.1% Impurity C. The Rs​ between these two peaks must be ≥2.0 . If it fails, column degradation or mobile phase preparation errors are present.

• Sensitivity (S/N): Inject a 0.05% (500 ppm) standard of 5-fluoro-2-methylaniline. The Signal-to-Noise ratio must be ≥10 . This ensures the method is capable of enforcing ICH Q3A(R2) reporting thresholds [4].

Supplier Comparison & Quantitative Analysis

We subjected batches from three distinct chemical suppliers to the validated LC-MS protocol and Karl Fischer (KF) titration for moisture content. The results are summarized below.

Analytical Parameter	Supplier A (Premium)	Supplier B (Standard)	Supplier C (Economy)	ICH Q3A / M7 Thresholds
HPLC Purity (a/a %)	99.8%	98.5%	96.2%	N/A
Impurity A (Aniline)	< 10 ppm	150 ppm	850 ppm	< 100 ppm (Genotoxic alert)
Impurity B (Hydrolysis)	0.05%	0.80%	1.50%	< 0.10%
Impurity C (Elimination)	Not Detected	0.40%	1.80%	< 0.10%
Moisture (Karl Fischer)	0.02%	0.45%	1.10%	< 0.50%

Discussion & Causality of Supplier Performance

Supplier A (The Optimal Choice): Supplier A demonstrates exceptional process control. The Karl Fischer moisture content is remarkably low (0.02%), which directly correlates with the near-absence of Impurity B (0.05%). Furthermore, Impurity A is kept below 10 ppm, meaning this batch can be seamlessly integrated into downstream API synthesis without triggering ICH M7 genotoxic impurity investigations.

Supplier B (Process Inefficiencies): Supplier B's batch shows signs of poor stoichiometric control. The presence of 150 ppm of unreacted aniline (Impurity A) suggests an improper ratio of the acylating agent or insufficient reaction time. This batch would require an additional recrystallization step before use, increasing operational costs.

Supplier C (Critical Failures): Supplier C's material is fundamentally flawed for pharmaceutical use. The high moisture content (1.10%) has driven significant hydrolysis (1.50% Impurity B). More alarmingly, the presence of 1.80% Impurity C indicates that Supplier C likely used excessive heat or an overly aggressive base to force the reaction to completion, triggering dehydrohalogenation. Using Supplier C's material in a downstream cross-coupling reaction would result in the acrylamide impurity scavenging expensive catalysts and nucleophiles, devastating the final API yield.

Conclusion

When procuring 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide, purity cannot be evaluated on a single percentage metric. The specific chemical nature of the impurities—particularly genotoxic anilines and highly reactive acrylamides—dictates the true value of the intermediate. As demonstrated by the data, investing in a supplier with strict anhydrous and thermal controls (Supplier A) eliminates the need for costly downstream purification and regulatory friction.

References

• Addendum to M7(R2) - Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals.International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).
• Impurity Profiling in Pharmaceuticals: Strategies, Analytical Techniques, and Regul
• Advancements in LC-MS Technology: Transforming Pharmaceutical Analysis.SynThink.
• Various Aspects in the Impurity Profiling of Pharmaceutical Formul

A Senior Application Scientist's Guide to Assessing the Enantiomeric Excess of Chiral 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide Derivatives

Abstract

The stereochemical composition of pharmacologically active molecules is a critical quality attribute, with profound implications for therapeutic efficacy and patient safety. For chiral molecules such as 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide and its derivatives, the accurate determination of enantiomeric excess (ee) is a non-negotiable requirement throughout the drug development lifecycle. This guide provides a comprehensive comparison of the primary analytical techniques for this purpose: Chiral High-Performance Liquid Chromatography (HPLC), Chiral Supercritical Fluid Chromatography (SFC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We delve into the fundamental principles, provide field-proven experimental protocols, and present a comparative analysis of their performance. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust, reliable, and fit-for-purpose analytical methods for chiral purity assessment.

The Imperative of Chirality in Pharmaceutical Development

Chirality, the property of a molecule being non-superimposable on its mirror image, is a fundamental concept in pharmaceutical sciences. Enantiomers, the pair of mirror-image molecules, can exhibit vastly different pharmacological and toxicological profiles.[1][2] The tragic case of thalidomide in the mid-20th century, where one enantiomer was therapeutic while the other was teratogenic, serves as a stark reminder of the importance of stereochemical control.

Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate rigorous characterization and control of the stereoisomeric composition of drug substances.[3][4] The enantiomeric excess (ee), a measure of the purity of one enantiomer over the other, is a key parameter that must be monitored from early discovery through to final product release.

Analyte in Focus: 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is a chiral amide. The stereocenter at the C2 position of the propanamide moiety gives rise to two enantiomers. The accurate quantification of their ratio is the primary objective of the methods discussed herein.

Chromatographic Methods: The Gold Standard for Enantioseparation

Chromatographic techniques, which physically separate the enantiomers, are the cornerstone of enantiomeric excess determination due to their high resolution, sensitivity, and robustness.[5][6][7]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most established and widely used technique for enantioseparation in the pharmaceutical industry.[1][8] Its reliability and transferability make it a workhorse in both research and quality control environments.

2.1.1 Principle of Chiral Recognition

Separation is achieved using a Chiral Stationary Phase (CSP). For N-aryl propanamides, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are exceptionally effective.[9][10][11][12][13] The mechanism of recognition is a complex interplay of forces including hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric hindrance within the chiral grooves of the polysaccharide polymer.[10][11] The analyte enantiomers form transient diastereomeric complexes with the CSP, one being more stable than the other, which leads to a difference in retention time and thus, separation.

2.1.2 Experimental Protocol: A Self-Validating HPLC Method

This protocol is designed to be self-validating by incorporating a system suitability test (SST) to ensure the chromatographic system is performing adequately before sample analysis.

• System Preparation:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm (or equivalent amylose-based CSP).

  • Mobile Phase: n-Hexane / 2-Propanol (IPA) / Trifluoroacetic Acid (TFA) (80:20:0.1, v/v/v). Causality: The hexane/IPA mixture provides the appropriate polarity for normal-phase chromatography, while the small amount of TFA is crucial for improving the peak shape of acidic or basic analytes by minimizing ionic interactions with the stationary phase.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 254 nm.

• Standard and Sample Preparation:

  • Racemic Standard (for SST): Prepare a 1.0 mg/mL solution of racemic 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide in the mobile phase.

  • Sample Solution: Prepare a 1.0 mg/mL solution of the test sample in the mobile phase.

• System Suitability Test (SST):

  • Inject the racemic standard five times.

  • Acceptance Criteria:

    • Resolution (Rs): ≥ 1.5 between the two enantiomer peaks. Trustworthiness: This ensures that the peaks are sufficiently separated for accurate integration.

    • Tailing Factor (T): ≤ 2.0 for both peaks. Trustworthiness: This confirms good peak symmetry, preventing integration errors.

    • Relative Standard Deviation (RSD) of Peak Areas: ≤ 2.0% for each enantiomer. Trustworthiness: This demonstrates the precision of the injection and detection system.

• Sample Analysis:

  • Once the SST passes, inject the sample solution in duplicate.

  • Integrate the peak areas for both enantiomers (Peak 1 and Peak 2).

• Calculation of Enantiomeric Excess (% ee):

  • % ee = [ (Area Peak 1 - Area Peak 2) / (Area Peak 1 + Area Peak 2) ] * 100

2.1.3 Data Presentation: Illustrative HPLC Results

Parameter	Result	Acceptance Criteria	Status
System Suitability
Resolution (Rs)	2.1	≥ 1.5	Pass
Tailing Factor (Enantiomer 1)	1.2	≤ 2.0	Pass
Tailing Factor (Enantiomer 2)	1.3	≤ 2.0	Pass
Sample Analysis
Retention Time (Enantiomer 1)	8.5 min	-	-
Retention Time (Enantiomer 2)	10.2 min	-	-
Area (Enantiomer 1)	1,985,000	-	-
Area (Enantiomer 2)	15,000	-	-
Calculated % ee	98.5%	-	-

2.1.4 Workflow Diagram: Chiral HPLC Analysis

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• 7. csfarmacie.cz [csfarmacie.cz]
• 8. Discrimination of Enantiomers of Amides with Two Stereogenic Centers Enabled by Chiral Bisthiourea Derivatives Using 1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Personal protective equipment for handling 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

Comprehensive Safety and Handling Guide: 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide

This document provides essential safety protocols and operational guidance for the handling and disposal of 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide. As a specialized reagent in drug development and chemical synthesis, understanding its properties is critical to ensuring laboratory safety and experimental integrity. This guide is structured to provide researchers, scientists, and drug development professionals with a clear, actionable framework for its safe utilization.

Disclaimer: A specific Safety Data Sheet (SDS) for 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide is not publicly available at the time of this writing. The following guidance is synthesized from the safety profiles of structurally analogous compounds, including halogenated amides and substituted bromobenzenes. It is imperative to treat this compound with the caution afforded to new chemical entities and to supplement this guide with your institution's specific safety protocols.

Hazard Identification and Risk Profile

Based on its constituent functional groups (a brominated amide and a fluorinated aromatic ring), 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide should be presumed to present several potential hazards.

• Skin and Eye Irritation: Halogenated organic compounds are frequently irritating upon contact with skin and eyes.[1][2][3] Prolonged contact may lead to dermatitis.[1]

• Respiratory Tract Irritation: If the compound is a fine powder or volatile, inhalation may cause respiratory irritation.[2][3]

• Harmful if Swallowed or Inhaled: Similar to many halogenated reagents, this compound may be harmful if ingested or inhaled.[2][3]

• Environmental Hazard: Brominated organic compounds can be persistent in the environment; therefore, release into drains or waterways must be strictly avoided.[1][3]

• Thermal Decomposition: In the event of a fire, toxic gases such as carbon oxides, hydrogen bromide, hydrogen fluoride, and nitrogen oxides may be produced.[1][3][4]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable when handling this compound. The following table outlines the minimum required equipment, with explanations rooted in risk mitigation.

PPE Category	Item	Specifications and Rationale
Eye Protection	Chemical Splash Goggles	Must be worn at all times to protect against accidental splashes during solution preparation and handling.[5][6] Standard safety glasses are insufficient as they do not provide a seal around the eyes.[6]
Hand Protection	Nitrile Gloves	Disposable nitrile gloves provide good protection against incidental chemical contact.[5][7] It is crucial to inspect gloves before each use and to employ proper removal techniques to avoid skin contamination. For prolonged contact or submersion, consult glove manufacturer data for breakthrough times.
Body Protection	Chemical-Resistant Laboratory Coat	A standard lab coat is mandatory to protect skin and clothing.[5] Ensure the coat is fully buttoned. For procedures with a higher risk of splashing, a chemical-resistant apron should be worn over the lab coat.[7]
Respiratory Protection	Not typically required for small-scale use within a certified chemical fume hood. However, if weighing larger quantities of powder that could become airborne, or if engineering controls are insufficient, a NIOSH-approved respirator (e.g., N95 for particulates or an air-purifying respirator with appropriate cartridges) may be necessary.[5]
Foot Protection	Closed-toe Shoes	Required at all times in a laboratory setting to protect against spills and falling objects.[5]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict, logical workflow is paramount for safety and experimental reproducibility. The following protocol outlines the key stages of handling 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide.

Preparation and Weighing

• Designated Area: All handling of this compound must occur within a certified chemical fume hood to minimize inhalation exposure.[2]

• Acclimatization: Before opening, allow the container to equilibrate to room temperature to prevent condensation from forming on the compound.

• Weighing: Tare a suitable weighing vessel. Carefully transfer the required amount of the compound. Avoid generating dust. If the compound is a solid, use a spatula. If it is a liquid, use a calibrated pipette.

• Container Sealing: Immediately after weighing, securely seal the primary container.

Dissolution and Reaction Setup

• Solvent Addition: In the fume hood, add the desired solvent to the vessel containing the weighed compound.

• Mixing: Gently swirl or stir the mixture to facilitate dissolution. Avoid vigorous shaking that could cause splashing.

• Labeling: Clearly label all vessels containing the compound with its name, concentration, solvent, and the date of preparation.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][8] Seek medical attention if irritation persists.

• Eye Contact: Immediately rinse the eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[1][8] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[1][4] If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.

• Spill: For a small spill, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite).[9] For a large spill, evacuate the area and contact your institution's environmental health and safety department.[9] All spill cleanup materials must be collected in a sealed container for proper disposal.

Safe Handling and Disposal Workflow

The following diagram illustrates the critical path for safely managing 2-bromo-N-(5-fluoro-2-methylphenyl)propanamide throughout its lifecycle in the laboratory.

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• 2. WERCS Studio - Application Error [assets.thermofisher.com]
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